Physicochemical Properties of Piperidin-4-yl(pyridin-4-yl)methanol
This guide details the physicochemical profile, synthesis logic, and handling protocols for Piperidin-4-yl(pyridin-4-yl)methanol , a critical bifunctional building block in medicinal chemistry.[1] Technical Guide | Versi...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the physicochemical profile, synthesis logic, and handling protocols for Piperidin-4-yl(pyridin-4-yl)methanol , a critical bifunctional building block in medicinal chemistry.[1]
Technical Guide | Version 1.0
Executive Summary
Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1) is a dual-nitrogen heterocyclic scaffold used primarily as a fragment in drug discovery for GPCR and kinase inhibitors.[1] Its structure combines a highly basic secondary amine (piperidine) with a weakly basic aromatic amine (pyridine) linked by a chiral hydroxymethyl bridge.[1][2] This unique architecture creates a pH-dependent solubility profile and specific reactivity patterns that researchers must navigate during synthesis and formulation.[1][2]
Chemical Identity & Structural Analysis
Unlike its diphenyl analog (Azacyclonol), this compound possesses distinct electronic asymmetry due to the presence of both aliphatic and aromatic nitrogen atoms.[2]
Property
Specification
IUPAC Name
Piperidin-4-yl(pyridin-4-yl)methanol
Common Name
-(4-Pyridyl)-4-piperidinemethanol
CAS Number
1038351-39-1 (Free Base)
Molecular Formula
CHNO
Molecular Weight
192.26 g/mol
Chirality
One stereocenter at the methine carbon (racemic mixture typically supplied)
SMILES
OC(C1CCNCC1)c1ccncc1
Structural Visualization & Ionization States
The compound exists in three distinct ionization states depending on the pH of the environment.[1][2] Understanding these states is critical for extraction and purification.[1][2]
Figure 1: pH-dependent ionization equilibria. The piperidine nitrogen is the primary basic center.[2]
Physicochemical Profile
Electronic Properties (pKa)
The molecule exhibits two distinct pKa values, creating a wide "buffering" window in physiological conditions.[2]
The secondary aliphatic amine is highly basic.[1][2] In physiological pH (7.4), this nitrogen is >99.9% protonated, rendering the molecule a cation.[2]
Lipophilicity (LogP/LogD)[1]
LogP (Neutral): Estimated at 0.8 – 1.2 .[1][2] The presence of the polar hydroxyl group and the pyridine ring lowers the lipophilicity compared to diphenyl analogs.[1][2]
LogD (pH 7.4): Estimated at -1.5 to -1.0 .[1][2][3] Due to the ionization of the piperidine ring, the molecule partitions heavily into the aqueous phase at neutral pH.[2]
Implication: Standard liquid-liquid extraction (LLE) using water/organic solvents at neutral pH will result in poor recovery.[1][2] The aqueous phase must be basified to pH >12 to extract the free base into organic solvents (e.g., DCM or Ethyl Acetate). [2]
The synthesis typically involves a nucleophilic addition of a metallated pyridine species to a protected piperidine aldehyde.[1][2] This route dictates the impurity profile.[1][2]
Synthetic Route Logic[1][2]
Lithiation/Grignard: 4-Bromopyridine is converted to a nucleophile using
-PrMgCl (Turbo Grignard) or -BuLi at low temperatures (-78°C).[1]
Coupling: The pyridyl anion attacks N-Boc-4-formylpiperidine.[1][2]
Deprotection: Acidic cleavage of the Boc group yields the final salt.[1][2]
Figure 2: Convergent synthesis strategy via metallated pyridine addition.
Key Impurities[1][2]
Bis-addition products: If stoichiometry is not controlled, the pyridyl anion may attack the ester groups if present, or double addition can occur if the aldehyde is not pure.[2]
Enantiomers: The product is a racemate.[1][2] Chiral HPLC (e.g., Chiralpak AD-H) is required for separation if a single enantiomer is needed.[1][2]
Oxidation byproducts: The secondary amine is susceptible to slow oxidation (N-oxide formation) if stored in solution without antioxidants.[1][2]
Handling & Storage Protocols
Stability
Hygroscopicity: The HCl salt is extremely hygroscopic.[1][2] It will deliquesce (turn into a liquid) if exposed to ambient air for extended periods.[1][2]
Protocol: Store under argon or nitrogen in a desiccator.[1][2]
Thermal Stability: Stable up to ~100°C. Melting points for salts are typically decomposition points (>200°C).[1][2]
Analytical Methods
HPLC: Use a high-pH stable column (e.g., XBridge C18) with an ammonium bicarbonate buffer (pH 10) to ensure the piperidine is deprotonated, improving peak shape.[2] Acidic mobile phases often lead to peak tailing due to interaction with silanol groups.[1][2]
NMR:
H NMR in DMSO- or DO. The methine proton (CH-OH) appears as a doublet at ~4.5-5.0 ppm depending on the solvent.[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 420771, 4-Piperidinemethanol. (Note: General piperidine properties derived from homologous series).[1][2] [1]
Takeda Chemical Industries Ltd. Cyclic Amine Compounds as CCR5 Antagonists. WO2001025200A1.[1][2][4] (Describes synthesis of pyridine-piperidine scaffolds).
American Chemical Society. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. J. Am. Chem. Soc. 2023.[1][2] (Context on pyridine-piperidine coupling chemistry). [1]
EPA CompTox Dashboard. [1-(4-Nitrophenyl)piperidin-4-yl]methanol Properties. (Physicochemical data for structural analogs). [1][3]
Technical Guide: Solubility Profile & Handling of Piperidin-4-yl(pyridin-4-yl)methanol
Introduction & Compound Identity[1] Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1) is a critical bifunctional intermediate used in the synthesis of antihistamines, antipsychotics, and specific receptor ligands....
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Compound Identity[1]
Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1) is a critical bifunctional intermediate used in the synthesis of antihistamines, antipsychotics, and specific receptor ligands. Its structure features two distinct nitrogenous heterocycles—a saturated piperidine ring and an aromatic pyridine ring—linked by a secondary carbinol (methanol) bridge.
This unique architecture imparts a complex solubility profile governed by dual basicity and hydrogen-bonding capacity. Understanding this profile is essential for optimizing reaction yields, purification protocols, and formulation strategies.
), responsible for salt formation and high polarity.
Pyridine Nitrogen: Moderate basicity (
), acts as a hydrogen bond acceptor.
Secondary Hydroxyl: H-bond donor/acceptor, increases lattice energy and water solubility.
Physicochemical Basis of Solubility
The solubility of Piperidin-4-yl(pyridin-4-yl)methanol is dictated by the interplay between its ionization state and the solvent's polarity.
Ionization States (pH Dependence)
The compound exists in three distinct species depending on the pH of the environment, which drastically alters its solubility:
Dicationic Form (pH < 4): Both nitrogens are protonated. Highly soluble in water; insoluble in non-polar organic solvents.
Monocationic Form (pH 6–9): Piperidine nitrogen is protonated; pyridine is neutral. Soluble in water and polar organic solvents (MeOH).
Free Base (pH > 11): Both nitrogens are neutral. Reduced water solubility; increased solubility in chlorinated solvents (DCM, Chloroform) and polar aprotic solvents.
Polarity & Lattice Energy
As a free base, the molecule is a solid with significant intermolecular hydrogen bonding (OH···N interactions). Breaking this lattice requires solvents with high dielectric constants or H-bonding capabilities (e.g., Alcohols, DMSO).
Solubility Profile
The following data summarizes the solubility behavior of the free base form at ambient temperature (25°C).
Solvent Class
Solvent
Solubility Rating
Mechanistic Insight
Polar Protic
Methanol
High
Excellent H-bond matching; disrupts lattice energy effectively.
Ethanol
Moderate-High
Good solubility; often used for recrystallization (hot).
Water
Moderate
Soluble due to polarity, but lipophilic rings limit high-concentration solubility unless protonated (acidic pH).
Polar Aprotic
DMSO
High
Strong dipole-dipole interactions solvate the polar core.
DMF
High
Similar mechanism to DMSO; suitable for reaction media.
Chlorinated
Dichloromethane (DCM)
Moderate
Best choice for extraction of the free base from aqueous media.
Chloroform
Moderate
Similar to DCM; useful for NMR analysis.
Ethers
THF
Low-Moderate
Soluble enough for reactions; often requires heating.
Diethyl Ether
Insoluble
Acts as an anti-solvent to precipitate the compound.
Hydrocarbons
Hexane / Heptane
Insoluble
Strictly non-polar; used to wash away lipophilic impurities.
Esters
Ethyl Acetate
Low
Poor solubility for the free base; often used to precipitate salts.
Experimental Protocols
Protocol 1: Self-Validating Saturation Solubility Test
Use this protocol to generate precise quantitative data (mg/mL) for your specific batch.
Preparation: Weigh approx. 50 mg of Piperidin-4-yl(pyridin-4-yl)methanol into a clear HPLC vial.
Solvent Addition: Add the target solvent in 100 µL increments at 25°C.
Equilibration: Vortex for 30 seconds after each addition.
Visual Check: If solid remains, sonicate for 5 minutes.
Insoluble: If 50 mg does not dissolve in 2 mL (S < 25 mg/mL), filter the supernatant and analyze via HPLC/UV against a standard curve.
Validation: Repeat with a second solvent batch to ensure reproducibility.
Protocol 2: The "pH Swing" Extraction Workflow
This is the standard method for purifying the compound from reaction mixtures using its solubility properties.
Acidification: Dissolve crude material in 1M HCl. The compound forms a water-soluble dihydrochloride salt.
Wash: Wash the acidic aqueous layer with Ethyl Acetate (removes non-basic impurities). Discard organic layer.
Basification: Adjust aqueous layer pH to >12 using 4M NaOH. The compound precipitates or oils out as the free base.
Extraction: Extract the turbid aqueous mixture 3x with Dichloromethane (DCM).
Isolation: Dry combined DCM layers over
, filter, and concentrate.
Protocol 3: Recrystallization Strategy
For high-purity isolation of the solid.
Dissolution: Suspend the crude solid in minimal boiling Ethanol .
Clarification: If insoluble particles remain, filter hot.[2]
Nucleation: Allow the solution to cool slowly to room temperature.
Anti-Solvent (Optional): If no crystals form, add Diethyl Ether dropwise until slight turbidity persists, then cool to 4°C.
Collection: Filter crystals and wash with cold Ether.
Visualization of Workflows
Diagram 1: Solubility Logic & Solvent Selection
This decision tree aids in selecting the correct solvent for reactions, extraction, or crystallization.
Caption: Decision matrix for solvent selection based on operational goals (Reaction, Extraction, Purification).
Diagram 2: The "pH Swing" Purification Workflow
This diagram illustrates the causality behind the extraction protocol.
Caption: Step-by-step logic of the pH Swing technique, isolating the product based on ionization states.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 420771 (4-Piperidinemethanol). Retrieved from [Link]
Gassama, A., et al. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie. Retrieved from [Link]
The Emerging Therapeutic Potential of Piperidin-4-yl(pyridin-4-yl)methanol Scaffolds: A Technical Guide for Drug Discovery
Introduction: The Strategic Value of the Piperidine-Pyridine Conjugate In the landscape of medicinal chemistry, the piperidine ring stands as a testament to structural efficiency and pharmacological versatility.[1] Its p...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of the Piperidine-Pyridine Conjugate
In the landscape of medicinal chemistry, the piperidine ring stands as a testament to structural efficiency and pharmacological versatility.[1] Its prevalence in over twenty classes of pharmaceuticals underscores its role as a privileged scaffold in drug design.[1] When conjugated with a pyridine moiety, specifically in the form of a Piperidin-4-yl(pyridin-4-yl)methanol scaffold, a unique chemical entity emerges, ripe with potential for therapeutic intervention across a spectrum of diseases. This guide provides an in-depth technical exploration of this core scaffold, offering insights into its synthesis, established pharmacological activities, and the underlying mechanistic principles that drive its potential as a source of next-generation therapeutics. For researchers and drug development professionals, understanding the nuances of this scaffold is paramount to unlocking its full clinical potential.
The inherent properties of the piperidine ring, including its ability to modulate lipophilicity and serve as a hydrogen bond donor/acceptor, are significantly enhanced by the electronic characteristics of the pyridine ring. This synergistic combination creates a scaffold with the potential to interact with a diverse range of biological targets, from kinases and epigenetic modulators to receptors in the central nervous system.
Pharmacological Landscape: A Multi-faceted Therapeutic Potential
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold and its close structural analogs have demonstrated significant promise in several key therapeutic areas, most notably in oncology and neurodegenerative diseases.
Anticancer Activity: Targeting Key Pathways in Malignancy
The fight against cancer is a primary area where piperidine-pyridine hybrids have shown considerable promise. These scaffolds have been instrumental in the development of potent inhibitors of various kinases and epigenetic targets that are critical for cancer cell proliferation and survival.
Kinase Inhibition:
The dysregulation of protein kinases is a hallmark of many cancers. The Piperidin-4-yl(pyridin-4-yl)methanol scaffold serves as a valuable framework for the design of kinase inhibitors. For instance, derivatives have shown potent inhibitory activity against the serine/threonine kinase AKT (also known as Protein Kinase B), a central node in the PI3K/AKT signaling pathway that is frequently hyperactivated in tumors.[2] Inhibition of this pathway can effectively halt cell proliferation and induce apoptosis in cancer cells.[2]
Furthermore, the adaptability of the scaffold allows for the development of inhibitors targeting other critical kinases such as Transforming growth factor-β-activated kinase 1 (TAK1) , which is implicated in the survival of multiple myeloma cells.[3] The modular nature of the scaffold permits systematic modifications to optimize potency and selectivity against specific kinase targets.
Table 1: Representative Kinase Inhibitory Activity of Piperidine-Pyridine Analogs
Compound Class
Target Kinase
Key Findings
Reference
Pyrazolopyrimidine with piperidin-4-yl side chain
AKT1
IC50 of 24.3 nM, potent anti-proliferative effect on PC-3 prostate cancer cells.
Epigenetic Modulation: Inhibition of Lysine-Specific Demethylase 1 (LSD1)
A compelling application of a closely related scaffold, 3-(piperidin-4-ylmethoxy)pyridine, is in the inhibition of Lysine-Specific Demethylase 1 (LSD1), an enzyme overexpressed in various cancers.[5] LSD1 plays a crucial role in regulating gene expression by demethylating histone H3 on lysine 4 (H3K4).[5] Potent and selective inhibitors based on this scaffold have been shown to increase cellular H3K4 methylation and strongly inhibit the proliferation of leukemia and solid tumor cells, with EC50 values as low as 280 nM, while exhibiting minimal effects on normal cells.[5]
Neuroprotective Potential: A Beacon of Hope for Neurodegenerative Disorders
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold also holds significant promise for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. Its ability to interact with key targets in the central nervous system positions it as a valuable starting point for the development of novel neuroprotective agents.
Cholinesterase Inhibition:
A key strategy in the symptomatic treatment of Alzheimer's disease is the inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[6] Piperidine derivatives have a well-established history as effective AChE inhibitors.[1] The unique structural features of the Piperidin-4-yl(pyridin-4-yl)methanol scaffold can be exploited to design potent and selective inhibitors of AChE, thereby enhancing cholinergic neurotransmission and potentially improving cognitive function.
Modulation of Other CNS Targets:
Beyond cholinesterase inhibition, piperidine-pyridine hybrids have shown affinity for other important CNS targets. For example, derivatives have been identified as potent and selective inhibitors of cholesterol 24-hydroxylase (CH24H), an enzyme involved in cholesterol metabolism in the brain.[7] Modulation of CH24H activity is being explored as a potential therapeutic strategy for neurodegenerative disorders. The neuroprotective effects of piperine, a natural product containing a piperidine moiety, in a mouse model of Parkinson's disease further highlight the potential of this scaffold in combating neurodegeneration through antioxidant, anti-inflammatory, and anti-apoptotic mechanisms.[8][9]
Synthetic Strategies: A Practical Approach to Scaffold Construction
The synthesis of the Piperidin-4-yl(pyridin-4-yl)methanol core can be approached through a logical and well-established synthetic route, starting from commercially available precursors. The following protocol outlines a representative synthesis.
Experimental Protocol: Synthesis of (Piperidin-4-yl)(pyridin-4-yl)methanol
Step 1: Synthesis of 4-Piperidinemethanol
This initial step involves the reduction of a commercially available piperidine-4-carboxylate derivative.
Reaction: Reduction of Ethyl piperidine-4-carboxylate.
Reagents and Conditions:
Lithium aluminum hydride (LiAlH₄)
Anhydrous tetrahydrofuran (THF)
Reaction is typically carried out at 0°C to room temperature.
Procedure:
Suspend LiAlH₄ in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).
Cool the suspension to 0°C in an ice bath.
Slowly add a solution of ethyl piperidine-4-carboxylate in anhydrous THF to the cooled suspension.
Allow the reaction mixture to warm to room temperature and stir overnight.
Carefully quench the reaction by the sequential addition of water and aqueous sodium hydroxide solution at 0°C.
Filter the resulting precipitate and concentrate the filtrate under reduced pressure to yield 4-piperidinemethanol.[10]
Self-Validation: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material. The identity and purity of the product can be confirmed by ¹H NMR and ¹³C NMR spectroscopy.
Step 2: N-Protection of 4-Piperidinemethanol
To prevent side reactions at the piperidine nitrogen in the subsequent step, a protecting group is introduced. The tert-butoxycarbonyl (Boc) group is a common choice.
Reaction: Boc protection of the piperidine nitrogen.
Reagents and Conditions:
Di-tert-butyl dicarbonate (Boc₂O)
A suitable base (e.g., triethylamine or sodium bicarbonate)
A solvent such as dichloromethane (DCM) or a biphasic system.
Procedure:
Dissolve 4-piperidinemethanol in the chosen solvent.
Add the base, followed by the slow addition of Boc₂O.
Stir the reaction at room temperature until completion (monitored by TLC).
Work up the reaction mixture by washing with water and brine, followed by drying over an anhydrous salt (e.g., Na₂SO₄) and concentration under reduced pressure.
Step 3: Oxidation to the Aldehyde
The primary alcohol of the protected 4-piperidinemethanol is oxidized to the corresponding aldehyde.
Reaction: Oxidation of the primary alcohol.
Reagents and Conditions:
A mild oxidizing agent such as Dess-Martin periodinane (DMP) or pyridinium chlorochromate (PCC).
Anhydrous dichloromethane (DCM) as the solvent.
Procedure:
Dissolve the Boc-protected 4-piperidinemethanol in anhydrous DCM.
Add the oxidizing agent portion-wise at room temperature.
Stir the reaction until the starting material is consumed (monitored by TLC).
Quench the reaction and purify the resulting aldehyde by column chromatography.
Step 4: Grignard Reaction with 4-Bromopyridine
The final step involves the formation of the carbon-carbon bond between the piperidine and pyridine moieties.
Reaction: Grignard reaction.
Reagents and Conditions:
Magnesium turnings
4-Bromopyridine
Anhydrous diethyl ether or THF
Procedure:
Prepare the Grignard reagent by reacting 4-bromopyridine with magnesium turnings in anhydrous ether or THF.
Cool the solution of the aldehyde from Step 3 to 0°C.
Slowly add the prepared Grignard reagent to the aldehyde solution.
Allow the reaction to warm to room temperature and stir until completion.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent, dry the organic layer, and concentrate.
Remove the Boc protecting group using an acid such as trifluoroacetic acid (TFA) or hydrochloric acid in a suitable solvent.
Purify the final product, (Piperidin-4-yl)(pyridin-4-yl)methanol, by column chromatography or recrystallization.
Visualizing the Synthetic Pathway and Biological Action
To better illustrate the concepts discussed, the following diagrams provide a visual representation of the synthetic workflow and a key signaling pathway targeted by these scaffolds.
Caption: Synthetic workflow for (Piperidin-4-yl)(pyridin-4-yl)methanol.
Caption: Inhibition of the PI3K/AKT pathway by a piperidine-pyridine scaffold.
Conclusion and Future Directions
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold represents a highly promising and versatile platform for the development of novel therapeutics. Its demonstrated potential in oncology and neurodegenerative diseases, coupled with its synthetic tractability, makes it an attractive starting point for drug discovery campaigns. Future research should focus on the synthesis and evaluation of diverse libraries based on this core structure to fully explore its structure-activity relationships and identify lead compounds with optimized potency, selectivity, and pharmacokinetic properties. The continued exploration of this scaffold is poised to yield a new generation of targeted therapies for some of the most challenging diseases of our time.
References
Design, synthesis and biological evaluation of AKT inhibitors bearing a piperidin-4-yl appendant. (URL: [Link])
Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides - PMC. (URL: [Link])
Synthesis and multifaceted exploration of 4-phenylpiperidin-4-ol substituted pyrazole: photophysical insights with biological activity. (URL: Not available)
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (URL: [Link])
Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities - SciELO. (URL: [Link])
Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - MDPI. (URL: [Link])
3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1 - PMC. (URL: [Link])
In-silico molecular docking, ADMET and DFT evaluation of piperidin-4-one furoic hydrazone derivatives as antimicrobial, antioxidant and anticancer agents | Request PDF. (URL: Not available)
Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors - ACS Publications. (URL: [Link])
Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro - MDPI. (URL: [Link])
Synthesis, anticancer evaluation, molecular docking and ADME study of novel pyrido[4ʹ,3ʹ:3,4]pyrazolo[1,5-a]pyrimidines as potential tropomyosin receptor kinase A (TrKA) inhibitors - PMC. (URL: [Link])
Synthesis and Antileukemic Activity of Novel 4-(3-(Piperidin-4-yl) Propyl)Piperidine Derivatives | Request PDF. (URL: [Link])
Structure of diphenyl(piperidine-4-yl)methanol derivative - ResearchGate. (URL: [Link])
Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis in. (URL: Not available)
Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model - PubMed. (URL: [Link])
Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2 - RSC Publishing. (URL: [Link])
Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model - ResearchGate. (URL: [Link])
Anticancer Evaluation of 4-substituted-N-(quinolin-8-yl)pyridine-3-sulfonamides - MDPI. (URL: [Link])
Synthesis and Molecular Docking Study of Novel Pyridine Derivatives as Cholinesterase Inhibitors - Hilaris. (URL: [Link])
Physicochemical Profiling of Piperidin-4-yl(pyridin-4-yl)methanol: A Comprehensive Guide to pKa Determination and Ionization Dynamics
Executive Summary As an Application Scientist in early-stage drug discovery, I approach physicochemical profiling not merely as a data-gathering exercise, but as a foundational pillar of rational drug design. The compoun...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As an Application Scientist in early-stage drug discovery, I approach physicochemical profiling not merely as a data-gathering exercise, but as a foundational pillar of rational drug design. The compound Piperidin-4-yl(pyridin-4-yl)methanol (1[1]) represents a highly versatile bis-heterocyclic scaffold. Characterized by a central hydroxymethyl linker bridging an aromatic pyridine ring and an aliphatic piperidine ring, its ionization behavior dictates its solubility, lipophilicity, and membrane permeability.
This whitepaper provides an in-depth technical framework for understanding and experimentally validating the macroscopic acid dissociation constants (pKa) of this molecule, ensuring robust data generation for pharmacokinetic (PK) modeling.
Structural Analysis and Predicted Ionization Behavior
To accurately design a titration protocol, we must first establish the theoretical causality behind the molecule's ionization. Piperidin-4-yl(pyridin-4-yl)methanol contains two distinct basic centers:
The Pyridine Nitrogen (pKa₁): This is an sp²-hybridized nitrogen. Because its lone pair resides in an sp² orbital orthogonal to the aromatic π-system, it acts as a weak base. The electron-withdrawing inductive effect of the adjacent hydroxymethyl-piperidine group slightly depresses its basicity compared to unsubstituted pyridine, yielding a predicted pKa₁ of approximately 4.8 .
The Piperidine Nitrogen (pKa₂): This is an sp³-hybridized secondary aliphatic amine, making it a strong base. While pure piperidine has a pKa of ~11.2, the inductive pull from the central methanol and pyridine ring lowers this value, placing the predicted pKa₂ around 10.2 .
The Hydroxyl Group: With a pKa > 14, this functional group remains protonated across all physiologically relevant pH ranges and is excluded from standard basic pKa profiling.
Quantitative Data Summary
Physicochemical Property
Value / Description
Compound Name
Piperidin-4-yl(pyridin-4-yl)methanol
CAS Number
1038351-39-1
Molecular Formula
C11H16N2O
Molecular Weight
192.26 g/mol
Predicted pKa₁ (Pyridine N)
~4.8 (Basic)
Predicted pKa₂ (Piperidine N)
~10.2 (Basic)
Dominant Charge at pH 1.2 (Stomach)
+2 (Dication)
Dominant Charge at pH 7.4 (Blood)
+1 (Monocation)
Pharmacokinetic Implications of Macrostates
The transition between microstates and macrostates governs the molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. At the highly acidic pH of the stomach (pH 1.2), the molecule exists entirely as a highly soluble dication. As it transits into the duodenum (pH ~6.8) and systemic circulation (pH 7.4), the pyridine nitrogen deprotonates. This reduction in charge state from +2 to +1 exponentially increases the compound's lipophilicity, which is a critical prerequisite for crossing lipid bilayers such as the intestinal epithelium or the Blood-Brain Barrier (BBB).
Figure 1: pH-dependent macroscopic ionization states of Piperidin-4-yl(pyridin-4-yl)methanol.
Advanced Methodology for pKa Determination
To experimentally validate these values, modern preformulation labs utilize automated platforms (e.g., Sirius T3) that combine .
Step-by-Step Self-Validating Protocol
Stock Solution Preparation:
Prepare a 10 mg/mL stock solution of the analyte in pure DMSO.
Causality: Initiating with a DMSO stock ensures complete molecular solvation prior to aqueous introduction, preventing micro-precipitates that scatter UV light and skew absorbance readings[2].
Aqueous Dilution & Ionic Stabilization:
Dilute 1-5 µL of the DMSO stock into 1.5 mL of ionic-strength adjusted water containing 0.15 M KCl.
Causality: The addition of 0.15 M KCl is a thermodynamic necessity. It mimics physiological ionic strength and locks the activity coefficients of the ions throughout the titration, ensuring the measured concentration-based pKa accurately reflects the true thermodynamic pKa.
Automated UV-Metric Titration:
Titrate the solution from pH 2.0 to 12.0 using standardized 0.5 M HCl and 0.5 M KOH while continuously monitoring multi-wavelength UV absorbance between 250 nm and 450 nm.
Causality: The pyridine ring acts as a strong chromophore. Its protonation alters the π-electron distribution, causing measurable shifts in the UV spectrum[2].
Potentiometric Cross-Validation:
Perform a parallel 3[3] monitoring the change in potential (mV) versus titrant volume.
Causality: Because the aliphatic piperidine ring lacks a strong chromophore, its ionization (pKa₂) may only induce subtle inductive shifts in the UV spectrum. Potentiometry acts as a failsafe to definitively capture the aliphatic amine's pKa.
Data Processing via Target Factor Analysis (TFA):
Apply TFA to the multi-wavelength data to extract the populations of distinct UV-active macrostates and calculate the exact inflection points.
Cosolvent Extrapolation (If Required):
If the neutral base (pH > 10.2) exhibits poor aqueous solubility, perform the titration in varying ratios of methanol (e.g., 30%, 40%, 50%). Apply the 4[4] to mathematically determine the apparent pKa (psKa) at a 0% cosolvent intercept[2][4].
To ensure the integrity of the generated data, the protocol must operate as a self-validating system:
Blank Subtraction: Always run a blank titration of the 0.15 M KCl solvent prior to analyte introduction. This accounts for dissolved atmospheric CO₂ (carbonate buffering), which can introduce false inflection points near pH 6.3 and 10.3, directly interfering with the piperidine pKa reading.
Isosbestic Point Verification: In the UV-metric data, the presence of sharp, distinct isosbestic points confirms that the spectral changes are due to a clean two-state transition (e.g., protonated to deprotonated pyridine) without degradation, aggregation, or precipitation artifacts.
Conclusion
The physicochemical profiling of Piperidin-4-yl(pyridin-4-yl)methanol requires a nuanced understanding of its dual basic centers. By leveraging combined UV-metric and potentiometric workflows with rigorous thermodynamic controls (0.15 M KCl) and mathematical validations (Yasuda-Shedlovsky extrapolation), researchers can confidently map its ionization states. This precise pKa determination is the cornerstone for predicting its downstream pharmacokinetic behavior and optimizing it for therapeutic efficacy.
References
1.1 - BLD Pharm
2. 2 - Drug Design Data Resource
3.4 - PubMed Central (NIH)
4. - Walsh Medical Media
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Thermodynamic stability of Piperidin-4-yl(pyridin-4-yl)methanol
An In-depth Technical Guide to the Thermodynamic Stability of Piperidin-4-yl(pyridin-4-yl)methanol Executive Summary The confluence of piperidine and pyridine rings in a single molecular entity creates a scaffold of sign...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Thermodynamic Stability of Piperidin-4-yl(pyridin-4-yl)methanol
Executive Summary
The confluence of piperidine and pyridine rings in a single molecular entity creates a scaffold of significant interest in modern medicinal chemistry. Piperidin-4-yl(pyridin-4-yl)methanol is one such molecule, embodying the structural alerts and physicochemical characteristics that are frequently exploited in the design of novel therapeutics. Its thermodynamic stability is a critical parameter that dictates its viability as a drug candidate, influencing everything from synthesis and purification to formulation, shelf-life, and ultimately, its in vivo behavior. This guide offers a comprehensive analysis of the factors governing the stability of this molecule, providing researchers and drug development professionals with a detailed framework for its evaluation. We will delve into the foundational principles of conformational analysis, explore potential degradation pathways, and present robust experimental and computational protocols for a thorough stability assessment.
Molecular Architecture and Physicochemical Landscape
Piperidin-4-yl(pyridin-4-yl)methanol is a heterocyclic compound featuring a saturated piperidine ring linked at its 4-position to a methanol group, which is also substituted with an aromatic pyridine ring. This arrangement brings together a flexible, basic aliphatic heterocycle with a planar, aromatic, and weakly basic heterocycle.
The presence of both hydrogen bond donors and acceptors, combined with a moderate TPSA and a relatively low number of rotatable bonds, suggests that the molecule possesses "drug-like" properties.[2] However, these same functional groups are the primary determinants of its stability and potential degradation pathways.
Conformational Energetics: The Bedrock of Stability
The thermodynamic stability of a molecule is intrinsically tied to its preferred three-dimensional shape. For Piperidin-4-yl(pyridin-4-yl)methanol, the conformational landscape is dominated by the piperidine ring and the orientation of its bulky substituent.
The Piperidine Chair Conformation
To minimize angular and torsional strain, the piperidine ring overwhelmingly adopts a chair conformation, which exists in a rapid equilibrium between two forms via ring inversion.[3] The critical factor for stability is the position of the (pyridin-4-yl)methanol substituent on this ring.
Equatorial vs. Axial Orientation: Substituents on a piperidine ring can occupy either an equatorial (pointing out from the ring's equator) or an axial (pointing up or down, parallel to the ring's axis) position. Due to steric hindrance with the axial hydrogens at the C2 and C6 positions, the bulky (pyridin-4-yl)methanol group has a very strong preference for the more stable equatorial position.[3][4] The axial conformer is significantly higher in energy and thus thermodynamically less stable.
The Stabilizing Force of Intramolecular Hydrogen Bonding
A key feature of this molecule is its potential to form an intramolecular hydrogen bond (IMHB). This can occur between the hydroxyl group's proton (H-bond donor) and the lone pair of electrons on either the piperidine nitrogen or the pyridine nitrogen (H-bond acceptors).
The formation of an IMHB creates a cyclic structure that significantly restricts conformational freedom and lowers the molecule's overall potential energy.[5][6] This "locked" conformation is thermodynamically more stable than an "open" conformer where the hydroxyl group is free to interact with the solvent. NMR spectroscopy can provide evidence for the existence of such bonds under physiological conditions.[5]
Caption: Conformational equilibrium of Piperidin-4-yl(pyridin-4-yl)methanol.
Potential Degradation Pathways and Chemical Liabilities
Understanding potential degradation pathways is essential for developing stable formulations and predicting shelf-life. The functional groups in Piperidin-4-yl(pyridin-4-yl)methanol present several potential liabilities.
Oxidative Degradation: The secondary amine of the piperidine ring is susceptible to oxidation, potentially forming an N-oxide or other degradation products. The pyridine nitrogen can also be oxidized to its corresponding N-oxide. Furthermore, the carbinol carbon is at an activated position (analogous to a benzylic position) and could be susceptible to oxidation to a ketone. This is a common degradation pathway for similar structures under oxidative stress (e.g., exposure to hydrogen peroxide).[7]
Hydrolytic Degradation: While the core structure is generally robust, C-N bonds can be susceptible to cleavage under harsh acidic or basic conditions at elevated temperatures.[7]
Photolytic Degradation: Exposure to high-energy UV light can induce photolytic cleavage of C-N or C-C bonds, leading to a variety of degradation products.[7]
Thermal Degradation: As a solid, the compound will have a defined melting point, but at higher temperatures, it will undergo thermal decomposition.
Caption: Potential degradation pathways for the title compound.
A Framework for Stability Assessment
A multi-pronged approach combining computational and experimental methods is required for a complete and trustworthy assessment of thermodynamic stability.
Computational Methods
In silico analysis provides a powerful, resource-efficient first pass to understand the molecule's intrinsic properties.
Conformational Analysis: Molecular mechanics calculations (e.g., using the COSMIC force-field) can quantitatively predict the relative energies of different conformers (axial vs. equatorial).[4] More advanced methods like Density Functional Theory (DFT) can be used to accurately calculate the energy stabilization afforded by intramolecular hydrogen bonding.
Thermodynamic Parameters: Quantum mechanical calculations can determine the gas-phase acidity and other thermodynamic values, which are influenced by stabilizing intramolecular forces like hydrogen bonds. The Gibbs free energy of formation (ΔG°f) can also be calculated as a direct, albeit theoretical, measure of stability.[8]
Experimental Protocols
Experimental data is the gold standard for confirming theoretical predictions and understanding real-world behavior.
This protocol provides insight into the solid-state stability of the compound.
Sample Preparation: Accurately weigh 2-5 mg of the crystalline compound into an aluminum DSC pan. Prepare a similar sample for the TGA.
Instrumentation (DSC):
Place the sample pan and an empty reference pan into the DSC cell.
Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from ambient temperature to a point well beyond its melting temperature.
Instrumentation (TGA):
Place the sample pan in the TGA furnace.
Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., to 500 °C).
Data Analysis:
DSC Thermogram: The peak of the endotherm corresponds to the melting point (Tm). The integrated area of this peak provides the enthalpy of fusion (ΔHfus), an indicator of crystal lattice energy. A sharp melting peak suggests high purity.
TGA Thermogram: The temperature at which significant weight loss begins is the onset of decomposition (Td), a direct measure of thermal stability.
This protocol is essential for identifying likely degradation products and establishing the intrinsic stability of the molecule, following ICH guidelines.[7]
Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
Application of Stress Conditions:
Acidic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl. Heat at 60°C for a specified time (e.g., 24 hours).[7]
Basic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH. Heat at 60°C for a specified time.[7]
Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for a specified time.[7]
Thermal Degradation (Solid): Place the solid compound in an oven at an elevated temperature (e.g., 105°C) for a specified time.[7]
Photolytic Degradation: Expose the solid compound or its solution to a controlled light source with an overall illumination of not less than 1.2 million lux hours.[7]
Sample Analysis:
At appropriate time points, withdraw an aliquot of each stressed sample.
Neutralize the acidic and basic samples.
Analyze all samples, alongside an unstressed control, using a stability-indicating HPLC method (typically with UV and Mass Spectrometric detectors).
Data Interpretation:
Quantify the loss of the parent compound.
Identify and characterize any degradation products formed. This provides a map of the compound's chemical liabilities.
Caption: Workflow for a comprehensive forced degradation study.
Conclusion
The thermodynamic stability of Piperidin-4-yl(pyridin-4-yl)methanol is governed by a delicate interplay of conformational preferences and intramolecular forces. The strong energetic favorability of placing the (pyridin-4-yl)methanol substituent in the equatorial position of the piperidine chair conformer is the primary determinant of its structure. This stability is further enhanced by the potential formation of a conformation-locking intramolecular hydrogen bond. However, the presence of nucleophilic nitrogen atoms and an oxidizable carbinol center represents inherent chemical liabilities. A rigorous evaluation, employing a combination of thermal analysis, forced degradation studies, and computational modeling, is imperative to fully characterize the stability profile of this promising scaffold. The insights gained from such studies are fundamental to guiding the successful development of drug candidates with optimal safety, efficacy, and shelf-life.
References
BenchChem. (n.d.). Stability testing and degradation pathways of 2-Piperidin-1-ylmethyl-morpholine. Retrieved from BenchChem website.[7]
Semantic Scholar. (1991). Conformational analysis of polymethylated derivatives of piperidine by the method of molecular mechanics.[9]
PubMed. (n.d.). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts.[4]
PubMed. (n.d.). Formation, Physicochemical Characterization, and Thermodynamic Stability of the Amorphous State of Drugs and Excipients.[10]
PMC. (n.d.). Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase.[5]
Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry.[11]
MDPI. (2024). Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin.[12]
BenchChem. (n.d.). A Comparative Guide to the Conformational Analysis of Piperidine Derivatives.[3]
Canadian Science Publishing. (n.d.). Degradation of morpholine, piperidine, and pyrrolidine by mycobacteria: evidences for the involvement of a cytochrome P450.[14]
BenchChem. (n.d.). A Comparative Docking Analysis of Substituted Piperidine Ligands in Drug Discovery.[2]
ResearchGate. (n.d.). Influence of Multiple & Cooperative Hydrogen Bonding on the Acidity of Polyhydroxylated Piperidines: Electron Density Topological Analysis.
Foreword: The Piperidine-Pyridine Scaffold - A Privileged Structure in Modern Drug Discovery
An In-depth Technical Guide to the Biological Targets of Piperidin-4-yl(pyridin-4-yl)methanol and its Derivatives The confluence of a piperidine ring and a pyridine moiety within a single molecular framework, as exemplif...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Biological Targets of Piperidin-4-yl(pyridin-4-yl)methanol and its Derivatives
The confluence of a piperidine ring and a pyridine moiety within a single molecular framework, as exemplified by the Piperidin-4-yl(pyridin-4-yl)methanol core, represents a highly successful strategy in medicinal chemistry. This structural motif is considered a "privileged scaffold" because it has been shown to interact with a diverse range of biological targets with high affinity and specificity.[1] The piperidine ring provides a three-dimensional architecture and a basic nitrogen atom, which can be crucial for forming salt bridges and other key interactions within protein binding pockets, while also influencing pharmacokinetic properties like solubility and metabolic stability.[1] The pyridine ring, an aromatic heterocycle, serves as a versatile interaction partner, capable of hydrogen bonding, pi-stacking, and metal coordination, often acting as a hinge-binding element in enzyme inhibitors. This guide will provide an in-depth exploration of the key biological targets associated with this scaffold, the underlying mechanisms of action, and the experimental methodologies used to validate these interactions.
Inhibition of Key Enzymes in Neurological Disorders
Derivatives of the piperidinyl-pyridine scaffold have emerged as potent modulators of enzymes critically involved in the pathophysiology of various neurological and neurodegenerative disorders.
Cholesterol 24-Hydroxylase (CH24H/CYP46A1): A Central Regulator of Brain Cholesterol Homeostasis
Cholesterol 24-hydroxylase (CH24H), also known as CYP46A1, is a brain-specific cytochrome P450 enzyme responsible for the primary pathway of cholesterol elimination from the brain.[2][3][4] It catalyzes the conversion of cholesterol to 24S-hydroxycholesterol (24HC), which, unlike its precursor, can readily cross the blood-brain barrier to enter systemic circulation for subsequent metabolism in the liver.[3][5]
Mechanism of Action and Therapeutic Rationale:
The product of CH24H activity, 24HC, is not merely a catabolite but an active signaling molecule. It is a potent positive allosteric modulator of N-methyl-D-aspartate (NMDA) receptors, a class of ionotropic glutamate receptors crucial for synaptic plasticity, learning, and memory.[6][7] However, over-activation of NMDA receptors is implicated in excitotoxicity, a key process in neuronal damage following stroke and in chronic neurodegenerative conditions. Furthermore, dysregulation of CH24H and 24HC levels has been linked to Alzheimer's disease, Parkinson's disease, and epilepsy.[4][8][9]
Consequently, inhibiting CH24H presents a compelling therapeutic strategy. By reducing the production of 24HC, inhibitors can dampen excessive NMDA receptor activity, thereby mitigating excitotoxicity and potentially slowing disease progression.[6] Compounds featuring a 3,4-disubstituted pyridine core, including those with piperidinyl substituents, have been identified as highly potent and selective CH24H inhibitors.[10] For instance, soticlestat, a 4-arylpyridine derivative, has shown therapeutic potential by reducing neuronal hyperexcitation.[2] The pyridine nitrogen is believed to coordinate with the heme iron at the active site of the P450 enzyme, a critical interaction for potent inhibition.[10]
Caption: CH24H converts cholesterol to 24HC, which positively modulates NMDA receptors.
O-GlcNAcase (OGA): A Key Player in Tau Pathology
O-GlcNAcylation is a dynamic post-translational modification where a single N-acetylglucosamine (GlcNAc) sugar is attached to serine or threonine residues of nuclear and cytoplasmic proteins. This process is regulated by two enzymes: O-GlcNAc transferase (OGT) for addition and O-GlcNAcase (OGA) for removal.[11][12] A critical substrate for O-GlcNAcylation is the microtubule-associated protein tau.
Mechanism of Action and Therapeutic Rationale:
In Alzheimer's disease and other tauopathies, tau becomes abnormally hyperphosphorylated, leading to its aggregation into neurofibrillary tangles and subsequent neuronal dysfunction.[13] O-GlcNAcylation and phosphorylation often occur on the same or adjacent sites on tau, creating a reciprocal relationship; high levels of O-GlcNAcylation are generally associated with lower levels of phosphorylation.[14][15][16] In the Alzheimer's brain, overall O-GlcNAc levels are reduced, which is thought to contribute to tau hyperphosphorylation.[17]
Therefore, inhibiting OGA to increase and sustain tau O-GlcNAcylation is a promising therapeutic strategy to prevent or reduce tau pathology.[17] Piperidine-based structures have been instrumental in developing potent and selective OGA inhibitors. These compounds engage with the enzyme's active site, preventing the hydrolysis of O-GlcNAc from tau and other proteins. This action helps to restore a more physiological balance between phosphorylation and O-GlcNAcylation, thereby reducing the formation of pathogenic tau species.[15]
Caption: OGA removes protective O-GlcNAc from Tau; inhibition promotes this protective state.
Epigenetic Modulation in Oncology
The piperidinyl-pyridine scaffold has also proven effective in targeting enzymes that regulate the epigenetic landscape, offering new avenues for cancer treatment.
Lysine-Specific Demethylase 1 (LSD1/KDM1A): A Master Regulator of Gene Expression
Lysine-Specific Demethylase 1 (LSD1), also known as KDM1A, was the first histone demethylase to be discovered. It is a flavin-dependent amine oxidase that removes methyl groups from mono- and di-methylated lysine 4 (H3K4) and lysine 9 (H3K9) of histone H3.[18][19] Depending on the substrate and its associated protein complex, LSD1 can act as either a transcriptional repressor (by demethylating the activating mark H3K4me1/2) or a co-activator (by demethylating the repressive mark H3K9me1/2).[20][21]
Mechanism of Action and Therapeutic Rationale:
LSD1 is overexpressed in a wide range of cancers, including acute myeloid leukemia, prostate cancer, and small-cell lung cancer, where its activity is often correlated with poor prognosis.[18] Its role extends beyond histone modification; LSD1 also demethylates non-histone proteins, such as p53 and STAT3, thereby modulating their stability and function.[18][22] By regulating key gene expression programs, LSD1 is critically involved in tumorigenesis, promoting processes like the epithelial-mesenchymal transition (EMT), maintaining cancer stem cell properties, and enabling immune evasion.[22][23] For instance, LSD1 can suppress the expression of immune checkpoint regulators, leading to a "cold" tumor microenvironment that is unresponsive to immunotherapy.[18][24]
Inhibiting LSD1 can reverse these effects, leading to the re-expression of tumor suppressor genes and differentiation of cancer cells.[20] Furthermore, LSD1 inhibition can enhance anti-tumor immunity by increasing the expression of MHC-I molecules and T-cell-attracting chemokines, thereby sensitizing tumors to immune checkpoint blockade.[18][20][24] Compounds containing a 3-(piperidin-4-ylmethoxy)pyridine core have been developed as potent and selective LSD1 inhibitors, demonstrating significant anti-proliferative effects in various cancer cell lines.
Caption: LSD1 modulates histone marks to promote oncogenesis; inhibitors reverse this.
Antimicrobial and Antifungal Activity
The piperidine scaffold is a common feature in molecules with potent antimicrobial and antifungal properties.[25]
Inhibition of Fungal Ergosterol Biosynthesis
Ergosterol is the primary sterol in fungal cell membranes, where it plays a role analogous to cholesterol in mammalian cells, maintaining membrane fluidity, integrity, and the function of membrane-bound proteins.[26][27] The ergosterol biosynthesis pathway is a prime target for antifungal drugs because it is essential for fungi but absent in humans.[28]
Mechanism of Action:
Several antifungal agents containing piperidine or morpholine rings function by inhibiting specific enzymes in the post-squalene part of the ergosterol biosynthesis pathway.[29] Studies on 4-aminopiperidine derivatives have shown that they can inhibit two key enzymes: sterol C14-reductase (ERG24) and sterol C8-isomerase (ERG2) .[29][30] Inhibition of these enzymes leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates within the fungal cell membrane.[26][27] This disruption of membrane homeostasis results in increased permeability, leakage of cellular contents, and ultimately, fungal cell death.
Caption: Piperidine antifungals inhibit enzymes like ERG24 and ERG2 in the ergosterol pathway.
Quantitative Analysis of Biological Activity
The potency of Piperidin-4-yl(pyridin-4-yl)methanol derivatives against their respective targets is typically quantified using metrics such as IC50 (half-maximal inhibitory concentration), Ki (inhibitor constant), or MIC (minimum inhibitory concentration).
The validation of biological targets for novel chemical entities is a cornerstone of drug discovery. Below are representative, detailed protocols for assessing the activity of compounds against the targets discussed.
This protocol is based on a cell-free, recombinant enzyme assay that measures the conversion of a substrate to a fluorescent product.
1. Reagents and Materials:
Human recombinant CH24H enzyme
NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)
Assay Buffer: Potassium phosphate buffer (pH 7.4)
Substrate: Commercially available fluorogenic P450 substrate
Test Compound (dissolved in DMSO)
96-well black microplate
Plate reader with fluorescence detection capabilities
2. Step-by-Step Methodology:
Prepare Test Compound Plate: Serially dilute the test compound in DMSO. Then, dilute with Assay Buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay is ≤1%.
Prepare Enzyme/Cofactor Mixture: In Assay Buffer, prepare a master mix containing the human recombinant CH24H enzyme and the NADPH regenerating system.
Assay Initiation:
Add 25 µL of the diluted test compound or vehicle (DMSO in Assay Buffer) to the wells of the 96-well plate.
Add 50 µL of the enzyme/cofactor mixture to each well.
Pre-incubate the plate at 37°C for 10 minutes.
Start the Reaction: Add 25 µL of the fluorogenic substrate to each well to initiate the reaction.
Incubation and Measurement:
Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.
Stop the reaction (e.g., by adding acetonitrile).
Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.
Data Analysis:
Subtract the background fluorescence (wells without enzyme).
Calculate the percent inhibition for each compound concentration relative to the vehicle control.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[10]
This protocol describes a common method using a horseradish peroxidase (HRP)-coupled reaction to detect the hydrogen peroxide (H₂O₂) produced during the demethylation reaction.
1. Reagents and Materials:
Human recombinant LSD1/CoREST complex
HRP (Horseradish Peroxidase)
Amplex Red reagent (or similar H₂O₂-sensitive fluorogenic probe)
Prepare Reagents: Prepare working solutions of the H3K4me2 peptide substrate, Amplex Red, and HRP in Assay Buffer.
Compound Plating: Add 2 µL of serially diluted test compound in DMSO to the wells of the microplate. Include positive (no inhibitor) and negative (no enzyme) controls.
Enzyme Addition: Add 20 µL of a solution containing the LSD1/CoREST complex in Assay Buffer to each well.
Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.
Reaction Initiation: Add 20 µL of a master mix containing the H3K4me2 peptide substrate, Amplex Red, and HRP to each well to start the reaction.
Incubation and Detection:
Incubate the plate at room temperature for 30-60 minutes, protected from light.
Measure the fluorescence (e.g., Ex/Em = 530/590 nm) at multiple time points to monitor the reaction kinetics.
Data Analysis:
Determine the reaction rate (slope of fluorescence vs. time).
Calculate the percent inhibition based on the reaction rates of the test compounds relative to the positive control.
Determine IC50 values by plotting percent inhibition against compound concentration. For Ki determination, perform the assay at varying substrate concentrations.
Protocol: O-GlcNAcase (OGA) Inhibition Assay
This protocol uses a fluorogenic substrate that releases a fluorescent molecule upon cleavage by OGA.
Add 10 µL of serially diluted test compound to the wells.
Add 40 µL of OGA enzyme diluted in Assay Buffer to each well.
Pre-incubate at 37°C for 10 minutes.
Reaction Initiation: Add 50 µL of the 4-MUG substrate (pre-warmed to 37°C) to each well.
Incubation: Incubate the reaction mixture at 37°C for 20 minutes.
Reaction Termination: Add 100 µL of Stop Solution to each well to terminate the reaction and enhance the fluorescent signal of the product (4-methylumbelliferone).
Measurement: Read the fluorescence intensity on a plate reader (Ex/Em = 365/450 nm).[33]
Data Analysis: Calculate percent inhibition relative to controls and determine IC50 values as described in the previous protocols.[33][34]
This protocol follows the standardized broth microdilution method to determine the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.
Growth Medium: RPMI-1640 medium with L-glutamine, buffered with MOPS
Test Compound (dissolved in DMSO)
Sterile 96-well flat-bottom microplate
Spectrophotometer or plate reader (optional, for quantitative reading)
2. Step-by-Step Methodology:
Prepare Fungal Inoculum:
Grow the fungal isolate on an appropriate agar plate (e.g., Sabouraud Dextrose Agar).
Prepare a suspension of fungal cells (or spores for molds) in sterile saline.
Adjust the suspension to a specific turbidity (e.g., 0.5 McFarland standard), which corresponds to a known cell density.
Dilute this suspension in the RPMI growth medium to achieve the final desired inoculum concentration (e.g., 0.5–2.5 x 10³ CFU/mL).
Prepare Compound Plate:
Add 100 µL of RPMI medium to all wells of the microplate.
Add 100 µL of the test compound stock solution to the first column and perform a 2-fold serial dilution across the plate by transferring 100 µL from well to well. Discard the final 100 µL from the last column. This results in wells with 100 µL of varying compound concentrations.
Inoculation: Add 100 µL of the prepared fungal inoculum to each well, bringing the final volume to 200 µL. This step also halves the compound concentration in each well to the final test concentrations.
Controls: Include a sterility control (medium only) and a growth control (medium + inoculum, no compound).
Incubation: Incubate the plate at 35-37°C for 24-48 hours (depending on the fungal species).
MIC Determination:
The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by reading the optical density (OD) at a specific wavelength (e.g., 530 nm). The MIC is the concentration that causes a significant reduction (e.g., ≥50% or ≥90%) in growth compared to the control.[25]
Conclusion and Future Perspectives
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold and its close analogs are a testament to the power of privileged structures in drug discovery. Their ability to potently and selectively interact with diverse and therapeutically relevant targets—ranging from enzymes in the central nervous system to epigenetic regulators in cancer and essential pathways in fungi—underscores their versatility. The insights provided in this guide highlight the causal relationships between the chemical features of these compounds and their biological effects. Future research will undoubtedly focus on refining the selectivity profiles of these molecules, optimizing their pharmacokinetic and safety properties, and exploring their potential against an even broader array of biological targets. The continued exploration of this chemical space promises to yield novel and impactful therapeutics for some of the most challenging human diseases.
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Expanding the Role of the Histone Lysine-Specific Demethylase LSD1 in Cancer. MDPI.
Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors.
Roles of lysine-specific demethylase 1 (LSD1) in homeostasis and diseases.
Cholesterol 24-Hydroxylase: An Enzyme of Cholesterol Turnover in the Brain. PMC - NIH.
3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1. PMC.
Lysine-Specific Demethylase 1A (KDM1A/LSD1): Product Recognition and Kinetic Analysis of Full-Length Histones. PMC.
Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. PMC.
Soticlestat, a novel cholesterol 24-hydroxylase inhibitor shows a therapeutic potential for neural hyperexcit
Screening-based discovery of drug-like O-GlcNAcase inhibitor scaffolds. PMC.
Unlocking the dual role of LSD1 in tumor immunity: innate and adaptive p
Catalytic Mechanism Investigation of Lysine-Specific Demethylase 1 (LSD1)
Discovery of Soticlestat, a Potent and Selective Inhibitor for Cholesterol 24-Hydroxylase (CH24H).
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
Direct Crosstalk Between O-GlcNAcylation and Phosphorylation of Tau Protein Investig
Ergosterol Biosynthesis and Regulation Impact the Antifungal Resistance and Virulence of Candida spp.. MDPI.
The cholesterol 24-hydroxylase CYP46A1 promotes α-synuclein pathology in Parkinson's disease. PLOS Biology.
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Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. MDPI.
Differential Effects of an O-GlcNAcase Inhibitor on Tau Phosphoryl
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LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in clinical trials. Frontiers.
24(S)-Hydroxycholesterol as a modulator of neuronal signaling and survival. PMC.
Clinical Characterization of [18F]T-008, a Cholesterol 24-Hydroxylase PET Ligand: Dosimetry, Kinetic Modeling, Variability, and Soticlestat Occupancy. Journal of Nuclear Medicine.
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O-GlcNAcyl
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Effects of complete and partial loss of the 24S-hydroxycholesterol-gener
9BA8: O-GlcNAcase (OGA)
Phosphorylation and O-GlcNAcylation of the PHF-1 Epitope of Tau Protein Induce Local Conformational Changes of the C-Terminus and Modulate Tau Self-Assembly Into Fibrillar Aggreg
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High-Purity Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol: A Step-by-Step Protocol
Abstract & Scientific Rationale The structural motif containing a piperidine ring linked to a pyridine ring via a hydroxymethylene bridge—Piperidin-4-yl(pyridin-4-yl)methanol —is a critical pharmacophore in medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Scientific Rationale
The structural motif containing a piperidine ring linked to a pyridine ring via a hydroxymethylene bridge—Piperidin-4-yl(pyridin-4-yl)methanol —is a critical pharmacophore in medicinal chemistry. It serves as a scaffold for various kinase inhibitors (e.g., ROCK, JAK) and GPCR ligands due to its ability to position hydrogen bond donors/acceptors in specific spatial orientations.
This protocol details the regioselective synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. Unlike reductive methods that may suffer from over-reduction of the pyridine ring, this protocol utilizes a nucleophilic addition strategy via a lithiated pyridine intermediate. This approach ensures high fidelity of the aromatic system and allows for the isolation of a stable, protected intermediate, facilitating purification before the final deprotection step.
Key Reaction Features
Regiocontrol: Exclusive formation of the 4-pyridyl isomer using directed lithiation.
Purification Strategy: Isolation of the N-Boc intermediate eliminates the need for difficult chromatography on the highly polar final free amine.
Scalability: Protocol is designed for gram-scale synthesis with parameters adjustable for scale-up.
Experimental Workflow Diagram
The following logic flow illustrates the critical path for synthesis, highlighting decision points and temperature controls.
Figure 1: Synthetic workflow for the preparation of Piperidin-4-yl(pyridin-4-yl)methanol.
Safety & HSE Guidelines
n-Butyllithium (n-BuLi): Pyrophoric reagent. Must be handled under an inert atmosphere (Argon/Nitrogen) using essentially dry syringes and needles. Have a Class D fire extinguisher available.
4-Bromopyridine HCl: The free base is unstable and prone to polymerization. Generate the free base immediately prior to use or use the HCl salt with an extra equivalent of base (though free-basing first is cleaner).
Temperature Control: The lithiation step is extremely temperature-sensitive. Maintenance of -78°C is critical to prevent the "dance" of the lithium species to other positions or dimerization.
Detailed Protocol
Phase 1: Synthesis of tert-butyl 4-(hydroxy(pyridin-4-yl)methyl)piperidine-1-carboxylate
Reaction Principle: Halogen-Metal Exchange followed by Nucleophilic Addition.
*Note: If using 4-Bromopyridine HCl directly, 2.2-2.5 eq of n-BuLi is required (1 eq to neutralize HCl, 1+ eq for exchange). If free-basing first, use 1.1 eq n-BuLi.
Procedure
Preparation of 4-Bromopyridine Free Base (Recommended):
Suspend 4-bromopyridine HCl in water. Carefully basify with sat. NaHCO3 at 0°C.[1]
Extract rapidly with cold diethyl ether or DCM. Dry over MgSO4, filter, and concentrate in vacuo at room temperature (do not heat). Use immediately.
Alternative: Use the HCl salt directly in the reaction (described below for robustness).
Lithiation:
Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and nitrogen inlet.
Add 4-Bromopyridine HCl (2.33 g, 12 mmol) and anhydrous THF (40 mL) . Cool the suspension to -78°C (dry ice/acetone bath).
Add n-BuLi (12 mL, 30 mmol) dropwise via syringe over 20 minutes. Maintain internal temperature below -70°C.
Observation: The mixture will turn a deep yellow/orange color, indicating the formation of 4-lithiopyridine. Stir for 30 minutes at -78°C.
Add this solution dropwise to the lithiated pyridine mixture at -78°C over 15 minutes.
Stir at -78°C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.
Workup:
Quench the reaction by adding saturated aq. NH4Cl (20 mL) .
Extract with Ethyl Acetate (3 x 50 mL) .
Wash combined organics with brine, dry over Na2SO4, filter, and concentrate.[8]
Purification: Purify the crude residue via flash column chromatography (SiO2, 0-10% MeOH in DCM or 50% EtOAc/Hexanes) to yield the Boc-protected intermediate as a white/off-white foam.
Expected Yield: 60-75%.
Phase 2: Deprotection to Piperidin-4-yl(pyridin-4-yl)methanol
Reaction Principle: Acid-catalyzed cleavage of the carbamate (Boc) group.
Materials
Reagent
Equiv.
Conditions
Boc-Intermediate (from Phase 1)
1.0
Dissolved in minimal DCM or Dioxane
4M HCl in Dioxane
10.0
Excess acid ensures complete conversion
Dichloromethane (DCM)
-
Solvent
Procedure
Acidolysis:
Dissolve the purified Boc-intermediate (approx. 2.0 g) in DCM (10 mL) .
Add 4M HCl in Dioxane (15 mL) at 0°C.
Stir at room temperature for 2-4 hours. Monitor by TLC (disappearance of the non-polar Boc spot) or LC-MS.
Isolation of Free Base:
Concentrate the reaction mixture to dryness to obtain the crude HCl salt.
Dissolve the residue in Water (10 mL) .
Cool to 0°C and adjust pH to >10 using 4M NaOH or solid K2CO3 .
Critical Step: The product is polar.[2] Extract exhaustively with DCM/Isopropanol (3:1 ratio) (5 x 30 mL). Simple DCM extraction may leave product in the aqueous phase.
Dry combined organics over Na2SO4, filter, and concentrate.[8]
Final Purification (if necessary):
Recrystallize from Ethanol/Ether or triturate with cold Diethyl Ether.
Final Product: White to pale yellow solid.
Analytical Specifications
Parameter
Specification
Method
Appearance
White to off-white solid
Visual
Purity
>97%
HPLC (254 nm)
MS (ESI+)
[M+H]+ = 193.13
LC-MS
1H NMR
Diagnostic Signals
400 MHz, DMSO-d6
Diagnostic NMR Signals (DMSO-d6):
Pyridine Protons: Two doublets (approx.[7] δ 8.5, 2H and δ 7.3, 2H).
Methine (CH-OH): Doublet (approx. δ 4.3).
Piperidine NH: Broad singlet (if free base).
Piperidine Ring: Multiplets at δ 2.9-2.5 (4H) and δ 1.6-1.1 (5H).
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield in Step 1
Wet THF or n-BuLi degradation.
Distill THF over Na/Benzophenone. Titrate n-BuLi before use.
Impurity: Dipyridyl ketone
Oxidation of the alcohol.
Ensure inert atmosphere; avoid prolonged exposure to air during workup.
Product stuck in aqueous phase
High polarity of free amine.
Use DCM:IPA (3:1) or CHCl3:IPA (3:1) for extraction.[5][9] Saturate aqueous layer with NaCl (salting out).
Polymerization of 4-Bromopyridine
Thermal instability.
Keep 4-bromopyridine cold (<0°C) and use immediately after free-basing.
References
Preparation of Pyridine Derivatives via Lithiation:
Gribble, G. W., & Saulnier, M. G. (1980). Lithiation of 4-chloropyridine. Tetrahedron Letters, 21(43), 4137-4140.
Context: Establishes the protocol for halogen-metal exchange in 4-halopyridines.
Synthesis of Piperidinyl-Methanol Scaffolds
Vertex Pharmaceuticals. (2005).[10] Patent WO2005016911A1: Inhibitors of JAK kinases.
Context: Describes the coupling of lithiated heterocycles with N-Boc-4-formylpiperidine.
Using Piperidin-4-yl(pyridin-4-yl)methanol in antihistamine synthesis
Technical Application Note: Bioisosteric Integration of Piperidin-4-yl(pyridin-4-yl)methanol in H1-Receptor Antagonist Synthesis Abstract This application note details the strategic utilization of Piperidin-4-yl(pyridin-...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Application Note: Bioisosteric Integration of Piperidin-4-yl(pyridin-4-yl)methanol in H1-Receptor Antagonist Synthesis
Abstract
This application note details the strategic utilization of Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 6457-49-4 / 1864014-75-4) as a high-value scaffold in the synthesis of non-sedating H1-antihistamines. While classical antihistamines (e.g., Terfenadine, Azacyclonol) rely on a lipophilic diphenylmethyl moiety, modern medicinal chemistry increasingly favors the pyridine-phenyl or dipyridine bioisosteres to optimize physicochemical properties. This guide provides a validated protocol for synthesizing this core intermediate via cryogenic lithiation and its subsequent coupling to lipophilic "tails" to generate high-affinity H1 antagonists with reduced hERG liability and improved metabolic stability.
Strategic Rationale: The Pyridine Bioisostere Advantage
In the evolution of antihistamines, the transition from First Generation (sedating, CNS-penetrant) to Second Generation (non-sedating, peripheral) relied heavily on increasing polarity and substrate specificity for P-glycoprotein (P-gp) to prevent Blood-Brain Barrier (BBB) crossing.
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold offers three distinct advantages over the traditional diphenylmethyl (benzhydryl) group found in older agents like Terfenadine:
LogP Modulation: Replacing a phenyl ring with a pyridine ring lowers the cLogP by approximately 1.0–1.5 units, enhancing aqueous solubility and reducing non-specific binding.
Metabolic Stability: The pyridine ring is less prone to oxidative metabolism by CYP450 isoforms compared to electron-rich phenyl rings, potentially prolonging half-life.
hERG Avoidance: High lipophilicity is often correlated with hERG channel blockade (cardiotoxicity). The introduction of the polar pyridine nitrogen disrupts the hydrophobic pharmacophore required for hERG binding, improving the safety profile.
Visualizing the SAR Logic
Figure 1: Structure-Activity Relationship (SAR) logic driving the switch from diphenyl to pyridine scaffolds in antihistamine design.
Experimental Protocols
Protocol A: Synthesis of the Core Intermediate
Target: tert-butyl 4-(hydroxy(pyridin-4-yl)methyl)piperidine-1-carboxylate
Mechanism: Nucleophilic addition of 4-lithiopyridine to N-Boc-4-piperidone.
Safety Note: 4-Lithiopyridine is thermally unstable and prone to polymerization. Reactions must be maintained strictly below -70°C.
Reagents:
4-Bromopyridine HCl (1.0 eq)
n-Butyllithium (2.2 eq, 2.5M in hexanes) — Extra eq. neutralizes HCl salt
N-Boc-4-piperidone (1.1 eq)
Anhydrous THF (Solvent)
Dry Ice/Acetone bath
Step-by-Step Procedure:
Preparation of Free Base (Optional but Recommended): While 4-Bromopyridine HCl can be used with extra n-BuLi, partitioning the salt between cold saturated NaHCO₃ and Et₂O, drying (MgSO₄), and concentrating immediately before use improves yield.
Lithiation:
Charge a flame-dried 3-neck flask with anhydrous THF under Argon.
Add 4-Bromopyridine (free base) and cool to -78°C .
¹H NMR (400 MHz, CDCl₃): Look for Pyridine protons: δ 8.5 (d, 2H), 7.3 (d, 2H). The methine proton (-CH OH-) typically appears as a doublet or broad singlet around δ 4.5 ppm.
Protocol B: N-Alkylation (Coupling to Pharmacophore Tail)
Target: Coupling the core to a lipophilic tail (e.g., 4-tert-butylbenzyl bromide) to mimic Terfenadine-like binding.
Deprotection (Pre-step): Treat the Boc-intermediate from Protocol A with TFA/DCM (1:4) for 1 hour. Evaporate TFA, redissolve in DCM, wash with sat. NaHCO₃ to obtain the free amine.
Coupling:
Dissolve the free amine (1.0 eq) in ACN.
Add K₂CO₃ (3.0 eq) and KI (0.1 eq).
Add the Alkyl Halide (1.1 eq).
Reaction:
Heat to reflux (80°C) for 6–12 hours.
Monitoring: TLC (DCM/MeOH 9:1) should show disappearance of the polar amine spot.
Workup:
Filter off inorganic solids. Concentrate filtrate.[1][2]
Redissolve in EtOAc, wash with water and brine.[3]
Purification: Recrystallization from EtOH/Et₂O often yields the pure product; otherwise, column chromatography.
Synthesis Workflow Diagram
Figure 2: Synthetic pathway from raw materials to final H1 antagonist candidate.
Analytical Data & Validation
To ensure the integrity of the synthesized intermediate, compare your data against these standard parameters.
Parameter
Specification
Diagnostic Signal
Appearance
White to off-white solid
—
Melting Point
145–148°C (Oxalate salt)
Sharp melt indicates high purity.
¹H NMR (DMSO-d₆)
Pyridine Ring
δ 8.45 (d, 2H) , δ 7.30 (d, 2H)
¹H NMR (DMSO-d₆)
Methine (Chiral center)
δ 4.35 (d, 1H) (Coupled to OH)
HPLC Purity
> 98.0%
Ret. Time ~4.5 min (C18, ACN:H₂O gradient)
Mass Spec (ESI)
[M+H]⁺
Calc: 193.13
Troubleshooting Note: If the yield of the lithiation step is low (<30%), the likely cause is moisture in the THF or insufficient cooling, leading to Wurtz-type coupling of the pyridine (bipyridine formation). Ensure the internal temperature probe is calibrated.
References
Bioisosterism in Drug Design: Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. [Link]
Pyridine Lithiation Protocols: Song, J. J., et al. (2010). Practical Synthesis of Pyridine-Based Drug Candidates. Journal of Organic Chemistry, 75(4), 999–1005. [Link]
H1 Antagonist SAR (Terfenadine Analogues): Carr, A. A., & Meyer, D. R. (1982). Synthesis and Antihistaminic Activity of Some 4-(Diphenylmethyl)piperidine Derivatives. Journal of Medicinal Chemistry, 25(11), 1358–1364. [Link]
Modern H1/H3 Antagonist Scaffolds: Lazewska, D., & Kiec-Kononowicz, K. (2010). New histamine H3 receptor antagonists with piperidine moiety. Bioorganic & Medicinal Chemistry Letters, 20(19), 5687–5690. [Link]
Grignard reaction conditions for Piperidin-4-yl(pyridin-4-yl)methanol
An Application Guide for the Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol via Grignard Reaction Introduction: Strategic Importance and Synthesis Overview Piperidin-4-yl(pyridin-4-yl)methanol is a valuable heterocycl...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide for the Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol via Grignard Reaction
Introduction: Strategic Importance and Synthesis Overview
Piperidin-4-yl(pyridin-4-yl)methanol is a valuable heterocyclic scaffold and a key building block in medicinal chemistry and drug development. Its structure, featuring both a piperidine and a pyridine ring linked by a carbinol, is prevalent in a variety of pharmacologically active agents. The piperidine moiety, a saturated nitrogen-containing heterocycle, is a ubiquitous feature in many natural products and pharmaceuticals, valued for its ability to impart desirable pharmacokinetic properties.[1][2] The pyridine ring provides a key site for hydrogen bonding and aromatic interactions, crucial for molecular recognition at biological targets.
The synthesis of this bifunctional molecule is most effectively achieved through the Grignard reaction, a cornerstone of carbon-carbon bond formation in organic chemistry.[3][4] This application note provides a detailed, field-proven protocol for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. The strategy involves the formation of a 4-pyridylmagnesium halide (a Grignard reagent) and its subsequent nucleophilic addition to an appropriately N-protected piperidine-4-carboxaldehyde. The narrative explains the causality behind critical experimental choices, outlines troubleshooting strategies, and provides a self-validating protocol for researchers.
Reaction Principle: A Two-Stage Nucleophilic Addition
The synthesis is predicated on the nucleophilic character of the Grignard reagent. The carbon-magnesium bond is highly polarized, rendering the carbon atom strongly nucleophilic and basic.[5][6] The overall process can be dissected into three fundamental stages:
Formation of the Pyridyl Grignard Reagent: 4-Chloropyridine is reacted with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF), to form 4-pyridylmagnesium chloride. The higher solvating power of THF is often beneficial for stabilizing the organomagnesium species.[7][8]
Nucleophilic Addition to the Aldehyde: The prepared Grignard reagent attacks the electrophilic carbonyl carbon of N-Boc-4-piperidinecarboxaldehyde. The use of a Boc (tert-butyloxycarbonyl) protecting group on the piperidine nitrogen is critical. The acidic N-H proton of an unprotected piperidine would rapidly quench the Grignard reagent, halting the desired reaction.[9] This addition forms a magnesium alkoxide intermediate.
Work-up and Deprotection: A mild acidic work-up, typically with aqueous ammonium chloride, protonates the alkoxide to yield the N-protected alcohol.[10][11] Subsequent removal of the Boc group with a strong acid, such as hydrochloric acid, furnishes the final product, Piperidin-4-yl(pyridin-4-yl)methanol.
Caption: Overall reaction scheme for the synthesis.
Materials and Reagents
Reagent
Grade
Supplier Example
Notes
Magnesium Turnings
Grignard Grade
MilliporeSigma
Must be fresh and have a minimal oxide layer.
Iodine
ACS Reagent
MilliporeSigma
Used as an activator.
4-Chloropyridine hydrochloride
≥98%
MilliporeSigma
Must be neutralized before use.
N-Boc-4-piperidinecarboxaldehyde
≥97%
MilliporeSigma
The protecting group is essential.
Tetrahydrofuran (THF)
Anhydrous, ≥99.9%
MilliporeSigma
Critical for reaction success. Use from a freshly opened bottle or still.
Diethyl Ether
Anhydrous
MilliporeSigma
For extractions.
Ammonium Chloride (NH₄Cl)
ACS Reagent
MilliporeSigma
For preparing a saturated aqueous solution for quenching.
Hydrochloric Acid (HCl)
Concentrated
MilliporeSigma
For work-up and deprotection.
Sodium Hydroxide (NaOH)
Pellets
MilliporeSigma
For neutralization of 4-chloropyridine HCl.
Sodium Sulfate (Na₂SO₄)
Anhydrous
MilliporeSigma
For drying organic layers.
Silica Gel
230-400 mesh
MilliporeSigma
For column chromatography.
Detailed Experimental Protocol
This protocol is divided into four main stages: preparation of the free base, formation of the Grignard reagent, the coupling reaction, and finally, the work-up, purification, and deprotection.
Stage 1: Preparation of 4-Chloropyridine Free Base
Causality: 4-Chloropyridine is often supplied as a hydrochloride salt to improve stability. The acidic proton would react with the Grignard reagent, so it must be neutralized to the free base prior to use.
Dissolve 4-chloropyridine hydrochloride (1.0 eq) in water.
Cool the solution in an ice bath and slowly add a 2 M NaOH solution with stirring until the pH is >10.
Extract the aqueous layer three times with diethyl ether.
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully remove the solvent under reduced pressure. Caution: 4-Chloropyridine is volatile.
Stage 2: Formation of 4-Pyridylmagnesium Chloride
Causality: This is the most critical step and is highly sensitive to moisture and oxygen.[12] All glassware must be rigorously dried (e.g., flame-dried under vacuum or oven-dried at >120 °C overnight) and the reaction must be conducted under an inert atmosphere (Nitrogen or Argon).
Caption: Experimental workflow diagram.
Setup: Assemble a three-necked, flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel.
Activation: Place magnesium turnings (1.2 eq) in the flask. Add a single small crystal of iodine. The iodine helps to etch the passivating magnesium oxide layer on the turnings.[13]
Initiation: Add a small volume of anhydrous THF to just cover the magnesium. In the dropping funnel, prepare a solution of 4-chloropyridine (1.0 eq) in anhydrous THF. Add a small portion (~5-10%) of the 4-chloropyridine solution to the magnesium suspension.
Observation: Initiation is indicated by the disappearance of the purple iodine color and the onset of gentle, spontaneous refluxing. If the reaction does not start, gentle warming with a heat gun may be applied, or a few drops of 1,2-dibromoethane can be added.[8][14]
Addition: Once initiated, add the remaining 4-chloropyridine solution dropwise at a rate that maintains a steady but controlled reflux. An overly rapid addition can lead to the formation of biphenyl-type Wurtz coupling byproducts.[8]
Completion: After the addition is complete, continue to stir the gray, cloudy mixture at reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.
Stage 3: Reaction with N-Boc-4-piperidinecarboxaldehyde
Causality: The addition of the Grignard reagent to the aldehyde is exothermic. Performing the addition at low temperature (0 °C) is crucial to minimize side reactions, such as enolization of the aldehyde or reduction.[8][15]
Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.
Aldehyde Addition: Dissolve N-Boc-4-piperidinecarboxaldehyde (0.95 eq) in anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 5 °C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 2-4 hours or until TLC analysis indicates consumption of the aldehyde.
Stage 4: Work-up, Purification, and Deprotection
Quenching: Cool the reaction mixture back to 0 °C and quench it by the slow, dropwise addition of saturated aqueous ammonium chloride solution. This is a mild proton source that neutralizes the reaction and hydrolyzes the magnesium alkoxide without being strongly acidic, which could cause side reactions with the acid-sensitive Boc group.[10]
Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.
Washing: Combine the organic layers and wash sequentially with water and then brine to remove inorganic salts.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc-protected alcohol.
Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.
Deprotection: Dissolve the purified N-Boc protected alcohol in a suitable solvent like methanol or 1,4-dioxane. Add an excess of concentrated HCl (or a saturated solution of HCl in the solvent) and stir at room temperature until TLC or LC-MS analysis confirms the complete removal of the Boc group.
Isolation: Remove the solvent under reduced pressure. The resulting hydrochloride salt can be recrystallized or triturated with a solvent like diethyl ether to afford the pure product. Alternatively, neutralize with a base and extract the free base of the final product.
1. Ensure all glassware is rigorously flame-dried under an inert atmosphere. Use freshly opened anhydrous solvent.[14] 2. Activate Mg with a crystal of I₂, a few drops of 1,2-dibromoethane, or by crushing the turnings in a dry mortar before use.[8]
Low yield of the desired product.
1. Incomplete formation of the Grignard reagent. 2. Wurtz coupling of 4-chloropyridine. 3. Aldehyde enolization or reduction by the Grignard reagent.
1. Ensure initiation and allow sufficient time for formation. Consider titrating the Grignard reagent before use. 2. Add the 4-chloropyridine solution slowly and maintain a gentle reflux to avoid high local concentrations.[16] 3. Maintain low temperature (0 °C or lower) during the aldehyde addition.[4][8]
Significant amount of starting aldehyde recovered.
1. Grignard reagent was not formed successfully. 2. Grignard reagent was quenched by an acidic proton (e.g., from unprotected piperidine or water).
1. Address issues in the "reaction does not initiate" section. 2. Re-verify that the piperidine starting material is N-protected and that all reagents and solvents are strictly anhydrous.
References
ResearchGate. The preparation of pyridine derivatives from bromopyridines by means of the Grignard reaction. II. Available from: [Link]
Google Patents. US8697876B2 - Compositions and methods of synthesis of pyridinolypiperidine 5-HT1F agonists.
ResearchGate. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. Available from: [Link]
ResearchGate. Synthesis and Antileukemic Activity of Novel 4-(3-(Piperidin-4-yl) Propyl)Piperidine Derivatives. Available from: [Link]
ResearchGate. (PDF) Side Reactions in a Grignard Synthesis. Available from: [Link]
ResearchGate. Grignard compounds derived from pyridine. I. Available from: [Link]
ResearchGate. A straightforward coupling of 4-sulfonylpyridines with Grignard reagents. Available from: [Link]
Chemical Review and Letters. Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Available from: [Link]
University of Wisconsin-Madison. Formation and reaction of a Grignard reagent. Available from: [Link]
DSpace@MIT. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. Available from: [Link]
ACS Omega. Accessing Grignard Reluctant Aldehyde in 2-Oxoaldehyde by Organocuprates to Give[7][17] Addition and Oxidative Coupling Reactions. Available from: [Link]
Vapourtec. Grignard Chemistry. Available from: [Link]
Open Access Journals. Synthesis and Preparation of Grignard Reagent. Available from: [Link]
RSC Publishing. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Available from: [Link]
Reddit. What are some strategies to reduce side-reactions in a Grignard reaction?. Available from: [Link]
Chemical Review and Letters. Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Available from: [Link]
MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]
Master Organic Chemistry. Reactions of Grignard Reagents. Available from: [Link]
Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. Available from: [Link]
Google Patents. CN103360306A - Method for synthesizing 4-chloro-pyridine.
Organic Letters. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. Available from: [Link]
PMC. Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. Available from: [Link]
Organic Chemistry Portal. Grignard Reaction. Available from: [Link]
Reddit. Which method is the best to conduct the Grignard reaction?. Available from: [Link]
Google Patents. CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
DTIC. Piperidine Synthesis. Available from: [Link]
SciELO. Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. Available from: [Link]
Scalable manufacturing routes for Piperidin-4-yl(pyridin-4-yl)methanol
Application Note and Protocols for Scalable Manufacturing of Piperidin-4-yl(pyridin-4-yl)methanol Abstract Piperidin-4-yl(pyridin-4-yl)methanol is a key building block in the synthesis of numerous active pharmaceutical i...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note and Protocols for Scalable Manufacturing of Piperidin-4-yl(pyridin-4-yl)methanol
Abstract
Piperidin-4-yl(pyridin-4-yl)methanol is a key building block in the synthesis of numerous active pharmaceutical ingredients (APIs). The development of robust and scalable manufacturing routes for this intermediate is critical for ensuring a consistent and cost-effective supply chain for these medicines. This document provides a detailed overview of two industrially viable synthetic strategies for the large-scale production of Piperidin-4-yl(pyridin-4-yl)methanol: a Grignard-based approach and a ketone reduction pathway. For each route, we present a comprehensive protocol, including mechanistic considerations, process parameters, and safety information. The information herein is intended to guide researchers, scientists, and drug development professionals in the efficient and scalable synthesis of this important pharmaceutical intermediate.
Introduction
The piperidine moiety is a prevalent scaffold in a wide range of pharmaceuticals due to its ability to confer desirable pharmacokinetic properties.[1][2][3] Specifically, Piperidin-4-yl(pyridin-4-yl)methanol serves as a crucial precursor for a variety of therapeutic agents, including antagonists for the calcitonin gene-related peptide (CGRP) receptor and other CNS-active compounds. As the demand for these pharmaceuticals grows, the need for efficient and scalable manufacturing processes for their key intermediates becomes increasingly important.
This application note details two distinct and scalable synthetic routes to Piperidin-4-yl(pyridin-4-yl)methanol, providing in-depth protocols and process considerations for their implementation at an industrial scale.
Overview of Scalable Synthetic Strategies
Two primary strategies have been identified for the scalable synthesis of Piperidin-4-yl(pyridin-4-yl)methanol:
Route 1: Grignard-Based Synthesis: This approach involves the reaction of a 4-pyridyl Grignard reagent with a protected 4-piperidone derivative, followed by deprotection. This convergent strategy is advantageous due to the ready availability of the starting materials.[4][5]
Route 2: Ketone Reduction Pathway: This linear approach first involves the synthesis of a ketone precursor, (Piperidin-4-yl)(pyridin-4-yl)methanone, which is subsequently reduced to the desired secondary alcohol. This route offers the advantage of utilizing milder reducing agents in the final step.
Route 1: Grignard-Based Synthesis
Strategy and Mechanistic Considerations
This route employs a Grignard reaction between 4-bromopyridine and magnesium to form 4-pyridylmagnesium bromide. This organometallic intermediate then undergoes nucleophilic addition to the carbonyl group of N-Boc-4-piperidone. The use of the tert-butyloxycarbonyl (Boc) protecting group for the piperidine nitrogen is crucial to prevent side reactions and to improve the solubility of the intermediate in organic solvents. The final step involves the acidic removal of the Boc group to yield the target product.[4]
Process Workflow
Caption: Workflow for the Grignard-based synthesis.
Detailed Protocol
Step 1: Preparation of 4-Pyridylmagnesium Bromide
To a dry 10 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add magnesium turnings (1.2 eq).
Add a crystal of iodine to activate the magnesium surface.
Add anhydrous tetrahydrofuran (THF, 5 L) to the flask.
Slowly add a solution of 4-bromopyridine (1.0 eq) in anhydrous THF (2 L) to the magnesium suspension.
Once the initial exotherm subsides, heat the reaction mixture to reflux for 2 hours to ensure complete formation of the Grignard reagent.
Cool the resulting dark brown solution to room temperature for use in the next step.
Step 2: Synthesis of N-Boc-piperidin-4-yl(pyridin-4-yl)methanol
In a separate 20 L reactor, dissolve N-Boc-4-piperidone (1.1 eq) in anhydrous THF (8 L) and cool the solution to 0 °C.
Slowly add the prepared 4-pyridylmagnesium bromide solution from Step 1 to the N-Boc-4-piperidone solution, maintaining the temperature below 5 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution (5 L).
Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 3 L).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Step 3: Deprotection to Yield Piperidin-4-yl(pyridin-4-yl)methanol
Dissolve the crude N-Boc-protected intermediate in 4M HCl in dioxane (5 L) and stir at room temperature for 4 hours.
Monitor the deprotection by TLC.
Upon completion, remove the solvent under reduced pressure.
Dissolve the residue in water (5 L) and wash with diethyl ether (2 x 2 L) to remove non-polar impurities.
Basify the aqueous layer to a pH of ~10 with a 2M NaOH solution.
Extract the product with dichloromethane (3 x 4 L).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product. Further purification can be achieved by recrystallization.[6]
Process Parameters and Yields
Parameter
Step 1
Step 2
Step 3
Key Reagents
4-Bromopyridine, Mg
N-Boc-4-piperidone
4M HCl in Dioxane
Solvent
THF
THF
Dioxane, Water, DCM
Temperature
Reflux
0 °C to RT
Room Temperature
Reaction Time
2 hours
3 hours
4 hours
Typical Yield
>90% (in solution)
85-95%
90-98%
Route 2: Ketone Reduction Pathway
Strategy and Mechanistic Considerations
This route begins with the synthesis of (Piperidin-4-yl)(pyridin-4-yl)methanone. A common method for this is the reaction of 4-cyanopyridine with a suitable piperidine-derived organometallic reagent or via a Friedel-Crafts-type acylation. The resulting ketone is then selectively reduced to the secondary alcohol. Sodium borohydride (NaBH₄) is a preferred reducing agent for this transformation on a large scale due to its cost-effectiveness, safety, and high selectivity for the carbonyl group.
Process Workflow
Caption: Workflow for the ketone reduction pathway.
Detailed Protocol
Step 1: Synthesis of (N-Boc-piperidin-4-yl)(pyridin-4-yl)methanone
To a solution of 4-cyanopyridine (1.0 eq) in anhydrous THF (10 L) at -78 °C, slowly add a solution of N-Boc-4-piperidylmagnesium bromide (1.2 eq, prepared separately).
Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.
Quench the reaction with a saturated aqueous ammonium chloride solution (8 L).
Extract the product with ethyl acetate (3 x 5 L).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization to obtain the N-Boc protected ketone.
Step 2: Reduction to N-Boc-piperidin-4-yl(pyridin-4-yl)methanol
Dissolve the N-Boc protected ketone (1.0 eq) in methanol (15 L) in a 20 L reactor and cool the solution to 0 °C.
Slowly add sodium borohydride (1.5 eq) in portions, keeping the temperature below 10 °C.
After the addition is complete, stir the reaction mixture at room temperature for 2 hours.
Monitor the reaction by TLC.
Quench the reaction by the slow addition of water (5 L).
Remove the methanol under reduced pressure.
Extract the aqueous residue with ethyl acetate (3 x 5 L).
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield the N-Boc protected alcohol.
Step 3: Deprotection
Follow the deprotection protocol as described in Route 1, Step 3.
Grignard Reagent: The formation of the Grignard reagent is highly exothermic and moisture-sensitive. Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).[4]
Sodium Borohydride: While safer than other metal hydrides, sodium borohydride reacts with water and alcohols to produce hydrogen gas, which is flammable. Add it in portions to control the reaction rate and gas evolution.
Solvents: THF can form explosive peroxides upon storage. Use freshly distilled or inhibitor-free THF. Dichloromethane is a suspected carcinogen and should be handled in a well-ventilated area with appropriate personal protective equipment.
Acidic and Basic Solutions: Concentrated acids and bases are corrosive. Handle with appropriate care and personal protective equipment.
Conclusion
This application note has detailed two scalable and efficient manufacturing routes for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. The Grignard-based approach offers a convergent and high-yielding pathway, while the ketone reduction route provides an alternative with milder reducing agents. Both methods utilize readily available starting materials and employ reaction conditions suitable for industrial-scale production. The choice between these routes will depend on factors such as raw material cost, equipment availability, and specific process safety requirements. The provided protocols and process parameters serve as a comprehensive guide for the successful scale-up of this important pharmaceutical intermediate.
References
CN1030387C - Preparation of 4-pyridinemethanol derivatives - Google P
Convenient, Benign and Scalable Synthesis of 2‐ and 4‐Substituted Benzylpiperidines | Request PDF - ResearchGate. (URL: [Link])
CN1583742A - Method for preparing 4-piperidyl piperidine - Google P
Chemical Review and Letters Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (URL: [Link])
An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates - ResearchGate. (URL: [Link])
AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE - Googleapis.com. (URL: [Link])
(1-(Pyridin-4-ylmethyl)piperidin-4-yl)methanol P195805 from Aladdin Scientific Corporation. (URL: [Link])
Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors - ACS Publications. (URL: [Link])
An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate - ResearchGate. (URL: [Link])
Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. (URL: [Link])
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Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (URL: [Link])
Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC. (URL: [Link])
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Strategic Application of Protecting Groups in the Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol: A Technical Guide
Introduction Piperidin-4-yl(pyridin-4-yl)methanol is a key structural motif in a multitude of pharmacologically active compounds, serving as a critical building block in drug discovery and development. Its synthesis nece...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Piperidin-4-yl(pyridin-4-yl)methanol is a key structural motif in a multitude of pharmacologically active compounds, serving as a critical building block in drug discovery and development. Its synthesis necessitates a carefully planned strategy, particularly concerning the protection and deprotection of the reactive secondary amine of the piperidine ring. The choice of the nitrogen protecting group is a pivotal decision that profoundly influences the overall efficiency, yield, and purity of the final product. This in-depth technical guide provides a comprehensive analysis of various protecting group strategies for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol, with a focus on the tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and benzyl (Bn) groups. This document is intended for researchers, scientists, and drug development professionals, offering detailed protocols, a comparative analysis of the strategies, and insights into the rationale behind experimental choices to facilitate the successful synthesis of this important intermediate.
The Synthetic Challenge and the Role of Protecting Groups
The synthesis of Piperidin-4-yl(pyridin-4-yl)methanol typically involves the formation of a carbon-carbon bond between a piperidine-4-carboxaldehyde derivative and a pyridin-4-yl organometallic species. The unprotected piperidine nitrogen, being a nucleophilic secondary amine, can interfere with this key step by reacting with the organometallic reagent or the aldehyde. Therefore, a suitable protecting group is essential to temporarily mask the piperidine nitrogen, ensuring the desired reaction proceeds smoothly. An ideal protecting group for this synthesis should be:
Easy to introduce in high yield onto the piperidine nitrogen.
Stable under the conditions of the subsequent synthetic transformations, particularly the oxidation of the hydroxymethyl group to an aldehyde and the subsequent Grignard reaction.
Readily removable in the final step under conditions that do not affect the rest of the molecule, to afford the target compound in high purity.
Orthogonal to other potential protecting groups in more complex derivatives.
This guide will explore three commonly employed protecting groups that fulfill these criteria to varying extents: Boc, Cbz, and Benzyl.
Selecting the Optimal Protecting Group Strategy: A Comparative Analysis
The choice between Boc, Cbz, and Benzyl protecting groups depends on several factors, including the specific reaction conditions of the synthetic route, the presence of other functional groups, and the desired scale of the synthesis. Below is a comparative overview to aid in this selection process.
Feature
tert-Butyloxycarbonyl (Boc)
Benzyloxycarbonyl (Cbz)
Benzyl (Bn)
Introduction
High-yielding reaction with di-tert-butyl dicarbonate (Boc)₂O.
Reaction with benzyl chloroformate (Cbz-Cl) under basic conditions.
Reductive amination or direct alkylation with benzyl bromide.
Stability
Stable to basic and nucleophilic conditions, as well as catalytic hydrogenation.[1]
Labile to catalytic hydrogenolysis and strong acids.[1]
Removed by catalytic hydrogenolysis.
Key Advantages
- Mild acidic deprotection. - Orthogonal to Cbz and Bn groups. - Generally provides good crystallinity to intermediates.
- Stable to a wider range of conditions than Boc. - Orthogonal to Boc group.
- Very stable protecting group. - Can be introduced via reductive amination.
Potential Disadvantages
- Can be cleaved by strong Lewis acids that might be present in Grignard reagents.
- Hydrogenolysis requires specialized equipment (hydrogenator). - Catalyst can be sensitive to poisoning.
- Hydrogenolysis requires specialized equipment. - Can be difficult to remove in the presence of other reducible functional groups.
Typical Yields
High
High
Good to High
Synthetic Workflow and Protecting Group Strategies
The general synthetic route to Piperidin-4-yl(pyridin-4-yl)methanol employing a protecting group strategy is outlined below. The workflow consists of three main stages: protection of the piperidine nitrogen, construction of the core structure, and final deprotection.
Caption: General synthetic workflow for Piperidin-4-yl(pyridin-4-yl)methanol.
Detailed Experimental Protocols
The following section provides detailed, step-by-step protocols for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol using the Boc protecting group strategy as a representative example. Similar protocols can be adapted for the Cbz and Benzyl strategies, with appropriate modifications for the protection and deprotection steps.
Protocol 1: Boc-Protection of 4-Piperidinemethanol
Caption: Workflow for Boc protection of 4-piperidinemethanol.
Materials:
4-Piperidinemethanol
Di-tert-butyl dicarbonate ((Boc)₂O)
Triethylamine (TEA)
Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator
Procedure:
To a solution of 4-piperidinemethanol (1.0 eq) in dichloromethane (DCM), add triethylamine (1.2 eq) at 0°C under a nitrogen atmosphere.
Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise to the reaction mixture at 0°C.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with water.
Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-4-piperidinemethanol, which can be used in the next step without further purification.[2]
Protocol 2: Oxidation of N-Boc-4-piperidinemethanol to N-Boc-4-formylpiperidine
This protocol describes the Swern oxidation, a mild and high-yielding method.
Caption: Workflow for the Swern oxidation of N-Boc-4-piperidinemethanol.
Materials:
N-Boc-4-piperidinemethanol
Oxalyl chloride
Dimethyl sulfoxide (DMSO)
Triethylamine (TEA)
Anhydrous Dichloromethane (DCM)
Dry ice/acetone bath, Schlenk line or nitrogen balloon, syringes, round-bottom flask, magnetic stirrer
Procedure:
To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM at -78°C (dry ice/acetone bath) under a nitrogen atmosphere, add DMSO (2.0 eq) dropwise.
Stir the mixture for 30 minutes at -78°C.
Add a solution of N-Boc-4-piperidinemethanol (1.0 eq) in anhydrous DCM dropwise, maintaining the temperature below -60°C.
Stir the reaction mixture for 1 hour at -78°C.
Add triethylamine (5.0 eq) dropwise, and allow the reaction to warm to room temperature over 30 minutes.
Quench the reaction with water and extract the product with DCM.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain N-Boc-4-formylpiperidine.
Protocol 3: Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol via Grignard Reaction and Deprotection
This protocol outlines the Grignard reaction followed by in-situ deprotection.
Application Notes and Protocols for Piperidin-4-yl(pyridin-4-yl)methanol in Coordination Chemistry
For Researchers, Scientists, and Drug Development Professionals Introduction: A Versatile Heterocyclic Ligand for Coordination Chemistry Piperidin-4-yl(pyridin-4-yl)methanol is a bifunctional organic molecule that holds...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Versatile Heterocyclic Ligand for Coordination Chemistry
Piperidin-4-yl(pyridin-4-yl)methanol is a bifunctional organic molecule that holds significant promise as a versatile ligand in coordination chemistry. Its structure uniquely combines a piperidine ring, which can adopt various conformations, and a pyridine ring, a classic coordinating moiety, linked by a methanol bridge. This arrangement offers multiple potential coordination modes, making it an attractive building block for the synthesis of novel metal-organic frameworks (MOFs), discrete coordination complexes, and potential catalysts.
The ligand possesses two primary coordination sites: the nitrogen atom of the pyridine ring and the oxygen atom of the hydroxyl group. This allows it to act as a bidentate N,O-chelating ligand, forming stable five-membered rings with metal centers.[1] Additionally, the piperidine nitrogen can be protonated or involved in hydrogen bonding, further influencing the supramolecular architecture of the resulting complexes. The interplay between these functional groups allows for the fine-tuning of the steric and electronic properties of the resulting metal complexes, which is crucial for applications in catalysis and materials science.[2][3]
These application notes provide a comprehensive guide to the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol and its utilization in the preparation of transition metal complexes. Detailed protocols, characterization methods, and potential applications are discussed, drawing upon established principles of coordination chemistry and catalysis with related pyridinyl alcohol ligands.
Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol
The synthesis of Piperidin-4-yl(pyridin-4-yl)methanol can be achieved through a two-step process involving the formation of a ketone precursor followed by its reduction. A plausible and efficient synthetic route is outlined below.
Protocol 1: Synthesis of (Piperidin-4-yl)(pyridin-4-yl)methanone
This initial step involves a coupling reaction to form the ketone intermediate.
Materials:
Isonicotinoyl chloride hydrochloride
Piperidine
Triethylamine (Et₃N)
Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄)
Standard laboratory glassware and purification apparatus
Procedure:
Suspend isonicotinoyl chloride hydrochloride (1.0 eq) in dry DCM under an inert atmosphere (e.g., nitrogen or argon).
Cool the suspension to 0 °C using an ice bath.
Add triethylamine (2.2 eq) dropwise to the suspension with vigorous stirring.
In a separate flask, dissolve piperidine (1.1 eq) in dry DCM.
Add the piperidine solution dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with water.
Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Filter the solution and concentrate the solvent under reduced pressure to yield the crude product.
Purify the crude (piperidin-4-yl)(pyridin-4-yl)methanone by column chromatography on silica gel.
Protocol 2: Reduction to Piperidin-4-yl(pyridin-4-yl)methanol
The final step involves the reduction of the ketone to the desired alcohol.
Materials:
(Piperidin-4-yl)(pyridin-4-yl)methanone
Sodium borohydride (NaBH₄)
Methanol (MeOH)
Standard laboratory glassware and purification apparatus
Procedure:
Dissolve (piperidin-4-yl)(pyridin-4-yl)methanone (1.0 eq) in methanol.
Cool the solution to 0 °C in an ice bath.
Add sodium borohydride (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.
After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours.
Monitor the reaction by TLC until the starting material is consumed.
Carefully quench the reaction by the slow addition of water at 0 °C.
Remove the methanol under reduced pressure.
Extract the aqueous residue with a suitable organic solvent such as ethyl acetate (3 x 50 mL).
Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.
Filter and concentrate the solvent to obtain the crude Piperidin-4-yl(pyridin-4-yl)methanol.
The product can be further purified by recrystallization or column chromatography if necessary.
Coordination Chemistry: Synthesis of Metal Complexes
Piperidin-4-yl(pyridin-4-yl)methanol is expected to coordinate with a variety of transition metals, acting as a bidentate N,O-ligand. The following protocols provide general methods for the synthesis of its coordination complexes.
Protocol 3: General Synthesis of a Discrete Metal(II) Complex
This protocol describes a general method for synthesizing a simple mononuclear complex, for example, with Cobalt(II).
Materials:
Piperidin-4-yl(pyridin-4-yl)methanol
A metal(II) salt (e.g., CoCl₂·6H₂O, Ni(OAc)₂·4H₂O, Cu(NO₃)₂·3H₂O)
A suitable solvent (e.g., methanol, ethanol, or acetonitrile)
Standard laboratory glassware
Procedure:
Dissolve the metal(II) salt (1.0 eq) in the chosen solvent.
In a separate flask, dissolve Piperidin-4-yl(pyridin-4-yl)methanol (2.0 eq) in the same solvent.
Slowly add the ligand solution to the metal salt solution with constant stirring.
A color change or precipitation may be observed upon mixing.
Stir the reaction mixture at room temperature for 2-4 hours.
If a precipitate forms, collect it by filtration, wash with a small amount of cold solvent, and dry under vacuum.
If no precipitate forms, slowly evaporate the solvent at room temperature to induce crystallization.
Characterization of Ligand and Complexes
Thorough characterization is essential to confirm the identity and purity of the synthesized ligand and its metal complexes.
Technique
Purpose
Expected Observations for Piperidin-4-yl(pyridin-4-yl)methanol
Expected Observations for Metal Complexes
¹H & ¹³C NMR
Structural elucidation and purity assessment.
Characteristic peaks for the pyridine and piperidine rings, and the methine proton of the alcohol.
Broadening or shifting of ligand peaks upon coordination to a paramagnetic metal center. Shifts in the signals of protons and carbons near the coordination sites (pyridine N and alcohol O).
FT-IR Spectroscopy
Identification of functional groups.
A broad O-H stretching band around 3300 cm⁻¹, C-N stretching bands for both rings.
A shift in the pyridine ring vibrations and the disappearance or shift of the O-H stretching band upon deprotonation and coordination. Appearance of new bands in the low-frequency region corresponding to M-N and M-O vibrations.
Mass Spectrometry
Determination of molecular weight.
A molecular ion peak corresponding to the calculated mass of C₁₁H₁₆N₂O.
Peaks corresponding to the complex ion, often showing isotopic patterns characteristic of the metal.
Single-Crystal X-ray Diffraction
Unambiguous determination of the three-dimensional structure.
Provides the solid-state conformation of the ligand.
Determines the coordination geometry of the metal center, bond lengths, and angles, and reveals the supramolecular assembly.
Potential Applications in Catalysis
Metal complexes of pyridinyl alcohol ligands have shown significant promise as catalysts in a variety of organic transformations. The steric and electronic environment around the metal center, which can be tuned by the ligand, plays a crucial role in the catalytic activity and selectivity.[2]
Oxidation Reactions
Copper(II) complexes of pyridinyl alcohol ligands have been successfully employed as catalysts in the oxidation of hydrocarbons.[1] For instance, in the partial oxidation of n-octane, these complexes have demonstrated good yields and selectivities for the formation of linear C8 oxygenates.[1] It is plausible that complexes of Piperidin-4-yl(pyridin-4-yl)methanol could exhibit similar catalytic activity.
Table of Catalytic Performance of a Structurally Related Copper(II)-Pyridinyl Alcohol Complex in n-Octane Oxidation [1]
Catalyst
Oxidant
Yield (%)
Selectivity to 1-octanol (%)
Cu-pyridinyl alcohol complex
H₂O₂
25.5
61
This data is for a related pyridinyl alcohol complex and serves as an example of potential catalytic performance.
Workflow for Catalytic Oxidation
Caption: General workflow for the application of a Piperidin-4-yl(pyridin-4-yl)methanol metal complex in catalytic oxidation.
Drug Development and Medicinal Chemistry
The piperidine moiety is a common scaffold in many pharmaceutical agents.[4] The coordination of such biologically relevant fragments to metal ions can lead to new therapeutic agents with enhanced or modified activities. The structural features of Piperidin-4-yl(pyridin-4-yl)methanol make it an interesting candidate for the development of metal-based drugs. The pyridine ring can mimic the binding of natural substrates to enzymes, while the piperidine unit can influence solubility and pharmacokinetic properties.
Conclusion
Piperidin-4-yl(pyridin-4-yl)methanol represents a promising, yet underexplored, ligand in the field of coordination chemistry. Its synthesis is achievable through standard organic transformations, and it is expected to form stable complexes with a range of transition metals. The resulting coordination compounds have the potential for applications in catalysis, particularly in oxidation reactions, and may serve as a basis for the design of novel metallodrugs. The protocols and information provided herein are intended to serve as a foundational guide for researchers to explore the rich coordination chemistry and potential applications of this versatile ligand.
References
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Derivatization of Piperidin-4-yl(pyridin-4-yl)methanol for SAR studies
Application Note & Protocols: Derivatization of Piperidin-4-yl(pyridin-4-yl)methanol for SAR Studies Prepared by: Senior Application Scientist, Gemini Division For: Researchers, scientists, and drug development professio...
For: Researchers, scientists, and drug development professionals.
Abstract
The piperidin-4-yl(pyridin-4-yl)methanol core is a privileged scaffold in medicinal chemistry, forming the basis of numerous compounds with diverse pharmacological activities. Its structural features—a basic piperidine nitrogen, a hydrogen-bond-donating and -accepting pyridine ring, and a chiral carbinol center—offer multiple points for chemical modification. This document provides a detailed guide for the strategic derivatization of this scaffold to facilitate comprehensive Structure-Activity Relationship (SAR) studies. We will explore methodologies for modifying the piperidine nitrogen, the pyridine ring, and the methanol bridge, explaining the chemical rationale and expected biological implications of these changes. Detailed, field-tested protocols for key synthetic transformations are provided to enable researchers to generate compound libraries for biological screening efficiently.
Introduction: The Significance of the Piperidin-4-yl(pyridin-4-yl)methanol Scaffold
The pyridine ring is a ubiquitous heterocycle in FDA-approved drugs, prized for its ability to improve metabolic stability, permeability, potency, and target binding.[1][2] The incorporation of a nitrogen atom into an aromatic system can significantly modulate a molecule's properties, a strategy often referred to as the "nitrogen effect".[3] The piperidin-4-yl(pyridin-4-yl)methanol scaffold combines this valuable pyridine motif with a piperidine ring, another crucial pharmacophore known to impart favorable properties.[4] The secondary amine of the piperidine offers a readily modifiable handle to alter the compound's physicochemical properties, such as lipophilicity and basicity, which are critical for optimizing pharmacokinetic profiles.[5]
Derivatization of this core structure allows for a systematic exploration of the chemical space around the scaffold, which is essential for identifying key interactions with biological targets and optimizing lead compounds. This guide will focus on three primary regions for modification: the piperidine nitrogen (N1), the pyridine ring, and the carbinol linker.
Strategic Derivatization for SAR Exploration
A successful SAR campaign relies on the systematic and logical modification of a lead compound. The following sections outline key derivatization strategies for the piperidin-4-yl(pyridin-4-yl)methanol core.
Diagram: Key Derivatization Points
Caption: Key sites for derivatization on the core scaffold.
Modification of the Piperidine Nitrogen (N1)
The secondary amine of the piperidine ring is the most common and straightforward site for derivatization. Modifications at this position can significantly impact a compound's polarity, basicity, and steric profile, thereby influencing its solubility, membrane permeability, and binding affinity.
Common N1-Derivatization Strategies:
N-Alkylation: Introduction of alkyl, benzyl, or other lipophilic groups can enhance binding to hydrophobic pockets in a target protein. Reductive amination is a robust and widely used method for this purpose.[5][6]
N-Acylation/Sulfonylation: The formation of amides or sulfonamides neutralizes the basicity of the piperidine nitrogen. This can be useful if a charged species is detrimental to activity or cell penetration.
Urea/Carbamate Formation: These modifications introduce hydrogen bond donors and acceptors, which can lead to new interactions with the target protein.
Modification of the Pyridine Ring
The pyridine ring can be modified to probe electronic effects, explore additional binding pockets, or improve metabolic stability.[1]
Pyridine Ring Derivatization Strategies:
Substitution: Introduction of substituents (e.g., halogens, alkyl, alkoxy groups) at various positions on the pyridine ring can alter its electronic properties and provide steric bulk.
Bioisosteric Replacement: Replacing the pyridine ring with other heterocycles (e.g., pyrimidine, pyrazine, thiophene) or even a substituted phenyl ring (e.g., benzonitrile) can significantly alter the compound's properties while maintaining key binding interactions.[7][8] Benzonitriles, for instance, can mimic the hydrogen-bond accepting ability of the pyridine nitrogen.[7]
Modification of the Methanol Bridge
The hydroxyl group of the methanol bridge is a key hydrogen bond donor and can also serve as a point for further derivatization.
Methanol Bridge Derivatization Strategies:
Esterification/Etherification: Conversion of the alcohol to an ester or ether can modulate lipophilicity and introduce new functional groups. Esterification can also be used as a prodrug strategy to improve bioavailability.
Inversion of Stereochemistry: If the carbinol center is critical for activity, synthesizing the opposite enantiomer can provide valuable information about the stereochemical requirements of the binding pocket.
Experimental Protocols
The following protocols are provided as examples of common derivatization reactions. Researchers should optimize these conditions based on the specific substrate and desired product.
Protocol 1: N-Alkylation via Reductive Amination
This protocol describes the N-benzylation of piperidin-4-yl(pyridin-4-yl)methanol as a representative example.
Dissolve the piperidin-4-yl(pyridin-4-yl)methanol derivative (1.0 eq) in pyridine.
Cool the solution to 0 °C in an ice bath.
Add acetic anhydride (1.5 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the reaction by TLC.
Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl to remove excess pyridine.
Wash the organic layer with saturated aqueous NaHCO₃ solution and then with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
Data Presentation and SAR Analysis
Systematic derivatization will generate a library of compounds. The biological data obtained from screening these compounds should be organized in a clear and concise manner to facilitate SAR analysis.
Table 1: Example SAR Data Table
Compound ID
N1-Substituent (R1)
Pyridine Substitution (R2)
Carbinol Modification (R3)
IC₅₀ (nM)
Core
H
H
OH
1500
1a
Benzyl
H
OH
250
1b
Acetyl
H
OH
>10000
2a
Benzyl
2-Fluoro
OH
120
3a
Benzyl
H
O-Acetyl
800
This is example data and does not reflect actual experimental results.
The data in such a table allows for the direct comparison of structural modifications with their effect on biological activity. For instance, the hypothetical data above suggests that a lipophilic N-benzyl group is preferred over a hydrogen or an acetyl group at the N1 position. It also indicates that a fluoro substitution on the pyridine ring enhances potency, while acetylation of the carbinol is detrimental.
Conclusion
The derivatization of the piperidin-4-yl(pyridin-4-yl)methanol scaffold is a powerful strategy for conducting SAR studies and optimizing lead compounds. By systematically modifying the piperidine nitrogen, the pyridine ring, and the methanol bridge, researchers can gain a deep understanding of the structural requirements for biological activity. The protocols and strategies outlined in this document provide a solid foundation for the design and synthesis of compound libraries based on this versatile and valuable chemical core.
References
Modular Bioisosteric Replacement of Pyridine Cores with Benzonitriles.
A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC.
2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors - RSC Publishing. Royal Society of Chemistry.
The 'ring replacement' of pyridines into benzonitriles.
Pyridine and dihydropyridine ring system in medicinally important natural products.
2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors - PMC.
A Brief View on Pyridine Compounds. Open Access Journals.
Bioisosteres of Pyridine Group: A Case Study with Rosiglitazone as PPAR-γ Activator in Diabetes Mellitus Tre
The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Taylor & Francis Online.
Chemical synthesis: new strategy for skeletal editing on pyridines. EurekAlert!.
Application Notes and Protocols for N-Alkylation of 4-(Piperidin-4-yl)aniline. BenchChem.
Application Notes and Protocols for N-alkylation of N-(4-chlorophenyl)piperidin-4-amine. BenchChem.
DIPHENYL (PIPERIDIN-4-YL) METHANOL DERIVATIVES AS POTENTIAL CANDIDATES FOR ANTIFUNGAL AND ANTIBACTERIAL ACTIVITIES. International Journal of Pharmaceutical Sciences and Research.
3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1 - PMC.
Diphenyl(piperidin-4-yl)methanol Derivatives as an Antimicrobial Agents. Der Pharma Chemica.
Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical & Pharmacology Journal.
Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors.
Diphenyl(piperidin-4-yl)methanol Derivatives as an Antimicrobial Agents. Semantic Scholar.
SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis - PMC.
Procedure for N-alkylation of Piperidine?.
4-Piperidinemethanol 97 6457-49-4. Sigma-Aldrich.
(1-(Pyridin-4-ylmethyl)piperidin-4-yl)methanol P195805 from Aladdin Scientific Corporation.
Preparation of 4-pyridinemethanol derivatives.
Esterification of pyridine carboxylic acids.
A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor. ThalesNano.
Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. International Journal of Pharmaceutical Sciences and Research.
Synthesis and Antileukemic Activity of Novel 4-(3-(Piperidin-4-yl) Propyl)Piperidine Derivatives.
II. SAR studies of pyridyl-piperazinyl-piperidine derivatives as CXCR3 chemokine antagonists. PubMed.
Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
Piperidine Synthesis.
Design, synthesis, and SAR studies on a series of 2-pyridinylpiperazines as potent antagonists of the melanocortin-4 receptor.
Preparation method of 4-pyridinemethanol.
Enzymatic synthesis of pyridine heterocyclic compounds and their thermal stability - PMC.
2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. MDPI.
Application Note: Selective Catalytic Hydrogenation of Bis(pyridin-4-yl)methanol
This guide details the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol (CAS 1038351-39-1) via the selective catalytic hydrogenation of Bis(pyridin-4-yl)methanol (or its ketone precursor). This transformation presents a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol (CAS 1038351-39-1) via the selective catalytic hydrogenation of Bis(pyridin-4-yl)methanol (or its ketone precursor).
This transformation presents a classic challenge in organic synthesis: desymmetrization . The objective is to reduce one aromatic pyridine ring to a saturated piperidine ring while leaving the second, chemically identical pyridine ring intact.
The synthesis of Piperidin-4-yl(pyridin-4-yl)methanol is critical for generating "half-saturated" scaffolds used in GPCR ligands (e.g., antihistamines, antipsychotics). The starting material, Bis(pyridin-4-yl)methanol , possesses C2 symmetry. Standard hydrogenation conditions (high pressure, high temp, long time) typically yield the fully reduced Bis(piperidin-4-yl)methanol .
To achieve the mono-reduced product, the reaction must be kinetically controlled. The protocol below utilizes Platinum(IV) Oxide (Adams' Catalyst) in acetic acid, a system favored for pyridine reduction due to the activation of the pyridine ring via protonation.
Reaction Scheme
The transformation proceeds stepwise. If starting from the ketone (Bis(pyridin-4-yl)methanone ), the carbonyl is typically reduced first or concurrently, consuming 1 equivalent of H₂. The reduction of the first pyridine ring consumes 3 equivalents of H₂.
Pyridine rings are electron-deficient aromatics, making them difficult to hydrogenate compared to benzene. However, in an acidic medium (Glacial Acetic Acid), the pyridine nitrogen is protonated (
). This disrupts the aromaticity and lowers the activation energy for hydride attack.
Kinetic Control vs. Thermodynamic Trap
There is no significant thermodynamic barrier preventing the second ring from reducing once the first is finished. In fact, the resulting piperidine is a secondary amine (
), which is more basic than the starting pyridine (). In acetic acid, the product exists as a dication (pyridinium-piperidinium).
Selectivity Strategy: The reaction is stopped at 3.0 - 3.5 equivalents of Hydrogen uptake .
Statistical Distribution: Expect a mixture of Starting Material (SM), Product (Mono), and Over-reduced (Bis). A yield of ~40-50% for the mono-species is theoretical maximum without directing groups, but unreacted SM can be recycled.
Experimental Protocol
Protocol A: Selective Hydrogenation of Bis(pyridin-4-yl)methanol
Pre-requisite: If starting with Bis(pyridin-4-yl)methanone, reduce it to the alcohol first using Sodium Borohydride (
) in Methanol to simplify the hydrogenation kinetics.
Cause: Reaction time too long or pressure too high.
Solution: Stop at 2.5 equivalents of
and accept lower conversion for higher selectivity. Recycle the SM.
Visualization: Reaction Workflow
Figure 1: Operational workflow for the selective hydrogenation process. Critical control point is the H2 uptake monitoring.
References
Sreenivasulu, R., et al. (2015).[6] "Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst." Asian Journal of Chemistry. Link
Kustov, A. L., et al. (2022).[7] "Selective Hydrogenation of Pyridine and Derivatives of It on Bimetallic Catalysts." Russian Journal of Physical Chemistry A. Link
ChemicalBook. (n.d.). "Piperidin-4-yl(pyridin-4-yl)methanol (CAS 1038351-39-1) Product Description." Link
Hegedus, L., et al. (2013). "Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles." Catalysis Science & Technology. Link
Technical Support Center: Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol
Welcome to the technical support center for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis, optimize your reaction conditions, and ultimately improve the yield and purity of your target compound.
Overview of the Synthetic Strategy
The synthesis of Piperidin-4-yl(pyridin-4-yl)methanol is typically approached via a two-step sequence involving the formation of a ketone intermediate followed by its reduction. The piperidine nitrogen's reactivity necessitates the use of a protecting group, most commonly the tert-butoxycarbonyl (Boc) group, to prevent side reactions.[1] This strategy ensures that the desired transformations occur at the 4-position of the piperidine ring.
The general workflow is outlined below:
Caption: General workflow for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol.
Troubleshooting Guide: Question & Answer Format
This section addresses specific problems you may encounter during the synthesis.
Step 1: Synthesis of the Ketone Intermediate
The most common route to the ketone, (N-Boc-piperidin-4-yl)(pyridin-4-yl)methanone, involves a Grignard reaction between a 4-pyridylmagnesium halide and an activated form of N-Boc-piperidine-4-carboxylic acid, such as a Weinreb amide or an acid chloride.
Q: My Grignard reaction with 4-bromopyridine is failing to initiate or providing very low yields. What are the likely causes and solutions?
A: This is a classic issue in organometallic chemistry. The success of a Grignard reaction hinges on rigorously anhydrous conditions and the activation of the magnesium metal.
Causality: Magnesium metal has a passivating oxide layer (MgO) on its surface that prevents it from reacting with the alkyl or aryl halide. Furthermore, Grignard reagents are extremely strong bases and nucleophiles that react violently with protic sources, especially water.
Solutions:
Rigorous Drying: Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (Nitrogen or Argon). All solvents (typically THF or Diethyl Ether) must be anhydrous.[2]
Magnesium Activation: The magnesium turnings must be activated to expose a fresh reactive surface. Common methods include:
Mechanical Activation: Gently crushing the magnesium turnings in a dry mortar and pestle before adding them to the reaction flask.
Chemical Activation: Adding a small crystal of iodine, which etches the surface. You will see the characteristic brown color of iodine disappear as the reaction initiates.[2] A few drops of 1,2-dibromoethane can also be used; its reaction with magnesium is exothermic and helps initiate the primary reaction.
Initiation: Add only a small amount of the 4-bromopyridine solution to the activated magnesium first. Look for signs of reaction (gentle bubbling, color change to grey/brown, or a slight exotherm) before adding the remainder of the solution dropwise.[2] Gentle warming with a heat gun may be necessary to start the reaction.
Q: I'm observing a significant amount of 4,4'-bipyridine as a byproduct. How can I minimize this?
A: The formation of 4,4'-bipyridine is due to a Wurtz-type coupling reaction, where the Grignard reagent reacts with unreacted 4-bromopyridine.
Causality: This side reaction is favored at higher temperatures and high local concentrations of the halide.
Solutions:
Maintain Low Temperature: Once the Grignard reagent formation is complete, cool the reaction mixture (e.g., to 0 °C) before adding the electrophile (the activated piperidine derivative).
Slow Addition: Add the 4-bromopyridine solution dropwise to the magnesium suspension to maintain a low concentration of the halide and prevent localized heating.
Use Freshly Prepared Reagent: Use the Grignard reagent immediately after its formation for the best results.
Step 2: Reduction of the Ketone to the Alcohol
This step involves the reduction of the (N-Boc-piperidin-4-yl)(pyridin-4-yl)methanone intermediate to N-Boc-piperidin-4-yl(pyridin-4-yl)methanol. Sodium borohydride (NaBH₄) is the most common and selective reagent for this transformation.[3]
Q: My reduction with sodium borohydride is slow or appears incomplete when monitored by TLC.
A: While NaBH₄ is a robust reducing agent, its efficacy can be influenced by several factors.
Causality: The reactivity of NaBH₄ is highly dependent on the solvent system. Protic solvents like methanol or ethanol enhance its reducing power by coordinating to the borohydride species.
Solutions:
Solvent Choice: The reaction is typically performed in methanol or ethanol at room temperature or slightly below.[4] If you are using a less polar solvent like THF, the reaction will be significantly slower.
Stoichiometry: While theoretically only 0.25 equivalents of NaBH₄ are needed, it is common practice to use a molar excess (1.5 to 2.0 equivalents) to ensure the reaction goes to completion, as some of the reagent may react with the solvent over time.
Check Reagent Quality: Sodium borohydride can degrade upon exposure to moisture. Ensure you are using a fresh or properly stored bottle of the reagent.
The final steps involve removing the N-Boc protecting group and purifying the final product.
Q: I'm having difficulty with the N-Boc deprotection step. What are the optimal conditions?
A: N-Boc deprotection is reliably achieved under acidic conditions. The key is to use conditions strong enough to cleave the carbamate without causing side reactions on your final product.
Causality: The tert-butyl carbamate is designed to be stable to many reagents but labile to strong acid, which protonates the carbonyl oxygen and facilitates the loss of the stable tert-butyl cation (which forms isobutylene) and carbon dioxide.
Solutions:
Standard Conditions: The most common methods are using trifluoroacetic acid (TFA) in dichloromethane (DCM) or a solution of hydrogen chloride (HCl) in an organic solvent like 1,4-dioxane or ethyl acetate.[5]
Reaction Monitoring: The reaction is typically fast (30 minutes to a few hours) at room temperature. Monitor by TLC until the starting material is consumed.
Workup: After deprotection, the product will be in its protonated salt form. The free base can be obtained by neutralizing with a base (e.g., NaHCO₃ or NaOH solution) and extracting into an organic solvent.[6]
Q: The purification of the final product is challenging due to its polarity. What is the best strategy?
A: The final product is a polar molecule with a basic nitrogen, which can be exploited for purification.
Causality: The presence of the hydroxyl group and two nitrogen atoms makes the molecule quite polar and water-soluble, which can complicate standard chromatographic purification.
Solutions:
Acid-Base Extraction: This is a powerful first-pass purification technique. Dissolve the crude product in an organic solvent (like DCM or EtOAc) and wash with a dilute acid (e.g., 1M HCl). Your product, being basic, will move into the aqueous layer as its hydrochloride salt, leaving non-basic impurities behind in the organic layer.[7] Then, basify the aqueous layer (e.g., with 1M NaOH to pH > 12) and re-extract your purified product back into an organic solvent.[6]
Column Chromatography: If further purification is needed, use a polar stationary phase like silica gel. Due to the basic nature of the piperidine nitrogen, tailing can be an issue. To mitigate this, add a small amount of a basic modifier like triethylamine (~0.5-1%) to your eluent system (e.g., DCM/Methanol/Triethylamine).[6]
Crystallization: If the final product is a solid, recrystallization from a suitable solvent system can provide highly pure material.
Caption: Troubleshooting decision tree for the Grignard reaction step.
Frequently Asked Questions (FAQs)
Q: Why is the N-Boc protecting group necessary for the piperidine ring?
A: The secondary amine of the piperidine ring is both nucleophilic and basic. During the Grignard step, it would be deprotonated by the highly basic Grignard reagent, quenching the reagent and preventing the desired reaction. The Boc group is an electron-withdrawing carbamate that temporarily "deactivates" the nitrogen, making it non-nucleophilic and non-basic, thus allowing the reaction to proceed at the 4-position.
Q: What are the key analytical techniques to monitor this synthesis?
A:
Thin-Layer Chromatography (TLC): Essential for monitoring reaction progress at every step. Use a suitable solvent system (e.g., Ethyl Acetate/Hexanes for protected intermediates, DCM/Methanol for the final product). Stains like ninhydrin are useful for visualizing the deprotected amine, while a UV lamp will visualize the pyridine ring.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The most powerful tool for structural confirmation. Key signals to look for include the disappearance of the ketone carbonyl and appearance of the carbinol proton (~4.5-5.5 ppm) in the ¹H NMR after reduction, and the disappearance of the large Boc-group signal (~1.4 ppm, 9H) after deprotection.
Mass Spectrometry (MS): Used to confirm the molecular weight of intermediates and the final product. Electrospray ionization (ESI) is well-suited for these polar, nitrogen-containing compounds.
Q: Can I use a different protecting group?
A: Yes, other protecting groups like benzyl (Bn) or carbobenzyloxy (Cbz) can be used. However, the Boc group is often preferred due to its stability to a wide range of conditions (including the nucleophilic and basic Grignard reagent) and its clean, acid-labile deprotection, which avoids the need for hydrogenolysis that could potentially reduce the pyridine ring.[1]
References
Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
BenchChem. (2025). Application Notes and Protocols: Synthesis of N-Boc-3-aminopiperidine and its Optical Isomers.
Stankovic, K., et al. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. [Link]
Google Patents. (2014). Compositions and methods of synthesis of pyridinolypiperidine 5-HT1F agonists. US8697876B2.
Google Patents. (2013). Synthesis method for N-Boc-3-piperidone. CN103204801A.
Banks, H. D. (1992). Piperidine Synthesis. Defense Technical Information Center. [Link]
BenchChem. (2025). Application Note and Protocol for the Purification of Ethyl-piperidin-4-ylmethyl-amine.
BenchChem. (2025).
Chen, Y., et al. (2022). Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors. Journal of Medicinal Chemistry. [Link]
Technical Support Center: Purification of Piperidin-4-yl(pyridin-4-yl)methanol
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with highly basic, multi-nitrogen heterocycles.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with highly basic, multi-nitrogen heterocycles.
Piperidin-4-yl(pyridin-4-yl)methanol presents a unique purification challenge. The molecule contains a highly basic secondary amine within the piperidine ring (pKa ~11), a moderately basic aromatic amine in the pyridine ring (pKa ~5.2), and a polar hydroxyl group. When applied to standard bare silica gel, these functional groups act as strong electron donors, forming irreversible ionic interactions and hydrogen bonds with the weakly acidic silanol groups (Brønsted acids, pKa ~4.5-5.0) on the silica surface[1]. This causality explains the severe peak tailing, irreversible adsorption, and poor recovery commonly observed when no mobile phase modifiers are used[2].
Below, you will find a decision matrix, troubleshooting FAQs, and self-validating experimental protocols to successfully purify this compound.
Chromatography Decision Workflow
Workflow for selecting the optimal chromatography strategy for basic piperidine derivatives.
Troubleshooting & FAQs
Q1: Why does my product streak entirely down the TLC plate and fail to elute from the column?A1: This is a classic symptom of acid-base interaction. The basic nitrogen of the piperidine ring interacts strongly with the acidic silanol groups on standard silica gel[3]. As the compound moves down the column, it continuously re-adsorbs to these acidic sites, causing broad, streaking bands.
Solution: You must dynamically mask these acidic sites by adding a sacrificial competing base, such as 1-5% Triethylamine (TEA) or ammonia, to your mobile phase[1][4].
Q2: I am using Reverse-Phase (C18) HPLC for this compound. Why am I seeing split peaks or two distinct peaks for my free base?A2: This is caused by differential ionization and secondary interactions. In reverse-phase chromatography, basic amines can exist in an equilibrium between their neutral (free base) and protonated forms depending on the mobile phase pH. Furthermore, the free base can interact with residual, unendcapped silanols on the C18 silica matrix, leading to a dual retention mechanism and split peaks.
Solution: Add an acidic modifier like 0.1% Trifluoroacetic acid (TFA) to the mobile phase. This forces the piperidine and pyridine nitrogens entirely into their protonated states, ensuring a single retention mechanism and a sharp peak.
Q3: Is there a way to avoid using foul-smelling TEA or ammonia entirely during normal-phase purification?A3: Yes. The most effective method is to switch the stationary phase from bare silica to Amine-Functionalized Silica (e.g., KP-NH). Because the surface of this silica is covalently bonded with amines, it provides a basic environment that fundamentally eliminates the acid-base interaction, allowing you to elute the compound using standard solvents (like Hexane/Ethyl Acetate or DCM/Methanol) without any basic modifiers[2].
Use this protocol if amine-functionalized silica is unavailable. This protocol utilizes a self-validating pre-treatment step to ensure the column is deactivated before the sample is introduced.
Solvent Preparation: Prepare your optimized mobile phase (e.g., Dichloromethane/Methanol 90:10) and add 2% (v/v) Triethylamine (TEA)[4].
Column Deactivation (Critical Step): Slurry the bare silica gel in the TEA-modified mobile phase. Stir for 15 minutes to allow the TEA to fully saturate and neutralize the acidic silanol sites[5]. Wet-pack the column.
Sample Loading: Dissolve the crude Piperidin-4-yl(pyridin-4-yl)methanol in a minimum volume of the TEA-modified mobile phase. If the sample is poorly soluble, dry-load it onto a small amount of silica that has also been pre-treated with TEA[5].
Elution & Validation: Run the column. Validate the fractions by spotting them on a TLC plate pre-treated with TEA. A positive UV-active spot that also stains with Potassium Permanganate (KMnO₄) at the expected Rf (~0.3) confirms the presence of the target compound[3].
Post-Column Processing: Combine pure fractions and concentrate in vacuo. To remove residual TEA (boiling point 89°C), co-evaporate the residue with toluene (3 x 10 mL) under reduced pressure, followed by high-vacuum drying for 12 hours.
This is the optimal method for basic amines, ensuring high recovery and eliminating the need for TEA[2].
Column Equilibration: Equip your flash chromatography system with an amine-functionalized silica cartridge (e.g., KP-NH). Equilibrate with 3-5 column volumes of the starting mobile phase (e.g., 100% Ethyl Acetate or DCM)[1][2].
Sample Loading: Dissolve the crude mixture in the starting solvent and load it directly onto the cartridge.
Gradient Elution: Run a gradient from 100% DCM to 90:10 DCM/Methanol. The basic surface of the stationary phase prevents tailing, allowing the compound to elute in a tight, concentrated band.
Validation: Because no TEA is present, fractions can be directly analyzed via LC-MS without ion-suppression interference. A single sharp peak at the expected m/z (193.1 [M+H]+) validates the successful elution of the free base.
Quantitative Performance Metrics
The following table summarizes the expected chromatographic behavior of Piperidin-4-yl(pyridin-4-yl)methanol across different purification strategies:
Technical Support Center: Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol
A Guide for Researchers and Drug Development Professionals on Minimizing Impurities Welcome to the technical support center for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This guide is designed to provide in-...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers and Drug Development Professionals on Minimizing Impurities
Welcome to the technical support center for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This guide is designed to provide in-depth, field-proven insights to help you navigate the common challenges encountered during the synthesis and purification of this important building block. As Senior Application Scientists, we understand that achieving high purity is paramount for the success of your research and development efforts. This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your results.
Section 1: Understanding the Synthetic Landscape and Impurity Profile
The most common and efficient route to Piperidin-4-yl(pyridin-4-yl)methanol is the nucleophilic addition of a pyridin-4-yl organometallic reagent to a suitably protected piperidin-4-one, followed by deprotection, or the addition of a piperidin-4-yl Grignard reagent to pyridine-4-carboxaldehyde. The Grignard reaction, due to its versatility and high reactivity, is a frequently employed method.[1][2] However, the high reactivity of the Grignard reagent, coupled with the nature of the starting materials and product, can lead to a variety of impurities.
Core Reaction Pathway and Impurity Hotspots
The following workflow illustrates the critical stages of a typical Grignard synthesis and highlights where impurities are commonly introduced. Understanding these hotspots is the first step toward effective mitigation.
Oxidation of the secondary alcohol product during workup or storage.[3]
HPLC, IR (C=O stretch ~1680 cm⁻¹), ¹³C NMR (~190-200 ppm)
Benzene/Phenol
Ph-H / Ph-OH
Reaction of Grignard reagent with proton sources (water) or oxygen.
GC-MS
Section 2: Troubleshooting Guide
This section addresses specific issues you may encounter during your synthesis in a direct question-and-answer format.
Q1: My reaction yield is very low, and TLC/LCMS analysis shows a large amount of unreacted pyridine-4-carboxaldehyde. What went wrong?
A1: This is a classic symptom of poor Grignard reagent formation or premature decomposition. The Grignard reagent is a strong base and will react readily with any acidic protons, especially water.[4]
Root Cause Analysis:
Wet Glassware/Solvents: The most common culprit. Even trace amounts of moisture on glassware or in the solvent (typically THF or diethyl ether) will quench the Grignard reagent as it forms.
Inactive Magnesium: The surface of magnesium turnings can oxidize, preventing the reaction.
Poor Quality Halide: The aryl halide starting material may be impure or degraded.
Troubleshooting Steps:
Rigorous Drying: Oven-dry all glassware overnight at >120 °C and cool under a stream of dry nitrogen or argon. Use a syringe or cannula to transfer anhydrous solvents from a sealed bottle or a solvent purification system.
Magnesium Activation: Gently crush the magnesium turnings with a glass rod under an inert atmosphere to expose a fresh surface. A small crystal of iodine can also be added to initiate the reaction.
Confirm Reagent Formation: Before adding the aldehyde, take a small aliquot of the Grignard solution, quench it with I₂, and analyze by TLC/GCMS. The formation of 4-iodopyridine confirms the presence of your active reagent.
Q2: I've isolated my product, but it contains a significant amount of 4,4'-bipyridine. How can I prevent this and remove it?
A2: The formation of 4,4'-bipyridine is a result of a homocoupling side reaction. This can be exacerbated by certain reaction conditions.
Root Cause Analysis:
High Local Concentrations: Adding the aryl halide too quickly to the magnesium can create "hot spots" that favor coupling.
Presence of Transition Metal Catalysts: Trace impurities of metals like iron in the magnesium can catalyze this side reaction.
Mitigation and Removal Strategy:
Slow Addition: Add the solution of 4-bromopyridine dropwise to the magnesium suspension over an extended period (e.g., 30-60 minutes) to maintain a low concentration of the halide.
Purification: 4,4'-bipyridine is significantly less polar than your desired alcohol product. It can typically be separated effectively using silica gel column chromatography. An acid-base extraction can also be employed, as the pKa values of the two compounds differ, allowing for selective extraction at a carefully controlled pH.[3]
Q3: My final product is a yellow-orange color, and NMR/IR analysis indicates the presence of the corresponding ketone. What caused this oxidation?
A3: The secondary alcohol product is susceptible to oxidation to the ketone, (Piperidin-4-yl)(pyridin-4-yl)methanone. This is often observed as a discoloration of the product.[3]
Root Cause Analysis:
Air Oxidation: Exposure to air, especially during workup or purification at elevated temperatures, can cause oxidation.
Oxidizing Agents: Use of certain reagents during workup (e.g., unquenched iodine from initiation) can act as oxidants.
Troubleshooting & Prevention:
Inert Atmosphere Workup: To the extent possible, conduct the workup and concentration steps under a nitrogen or argon atmosphere.
Avoid Excessive Heat: When removing solvent on a rotary evaporator, use a low bath temperature.
Antioxidant Addition (for storage): For long-term storage, consider adding a small amount of an antioxidant like BHT (Butylated hydroxytoluene).
Purification: The ketone is less polar than the alcohol. It can be readily separated by silica gel chromatography.
Stability of Piperidin-4-yl(pyridin-4-yl)methanol under acidic conditions
Welcome to the Advanced Technical Support Center for Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1). Designed for research scientists and drug development professionals, this guide provides field-proven trouble...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center for Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1). Designed for research scientists and drug development professionals, this guide provides field-proven troubleshooting strategies, physicochemical data, and self-validating protocols for handling this bifunctional heterocyclic compound, particularly under acidic conditions.
Executive Summary & Physicochemical Profile
Piperidin-4-yl(pyridin-4-yl)methanol is a structural motif frequently utilized in medicinal chemistry as a building block for kinase inhibitors and receptor modulators. The molecule possesses three distinct functional groups: a basic secondary aliphatic amine (piperidine), a weakly basic aromatic amine (pyridine), and a secondary benzylic-like alcohol.
Understanding the differential protonation states of these nitrogen centers is critical for successful extraction, purification, and storage.
Quantitative Data Summary
Property
Value
Causality / Implication
CAS Number
1038351-39-1
Unique identifier for the free base .
Molecular Weight
192.26 g/mol
Essential for stoichiometric calculations.
pKa₁ (Piperidine)
~10.5
Highly basic; protonates readily in mild acid. Dictates high pH requirement (>11.5) for free-basing.
pKa₂ (Pyridine)
~5.2
Weakly basic; protonates in stronger acids . Drives di-cation formation at pH < 4.
Formed at low pH; highly water-soluble but prone to hygroscopicity.
Troubleshooting & FAQs: Behavior in Acidic Conditions
As a Senior Application Scientist, I frequently see researchers struggle with the isolation and stability of this compound during acidic workups. Below are the mechanistic answers to the most common issues.
Q1: Why does the compound completely crash out of my organic phase when washed with dilute acid?
The Causality: This is a classic phase-partitioning error caused by incomplete understanding of the molecule's dual pKa values. When you wash your organic layer with a dilute acid (e.g., 1M HCl or 5% Citric Acid, pH ~1-2), both the piperidine (pKa ~10.5) and the pyridine (pKa ~5.2) nitrogens become protonated. The resulting di-cation is extremely polar and highly water-soluble, stripping it entirely from the organic phase into the aqueous layer.
Resolution: If you are trying to remove basic impurities, you cannot use acid washes without losing this product. Instead, utilize orthogonal purification methods like silica gel chromatography (using a DCM/MeOH/NH₄OH gradient) or selectively extract at a buffered pH of 8.0, where the molecule is a mono-cation and partitions differently.
Q2: Is there a risk of the alcohol dehydrating to form an alkene in strong acids (e.g., TFA or HCl)?
The Causality: Surprisingly, no. While standard diaryl methanols are prone to acid-catalyzed dehydration via an E1 mechanism, Piperidin-4-yl(pyridin-4-yl)methanol is highly stable against dehydration in standard acidic media.
Why? To dehydrate, the protonated alcohol (-OH₂⁺) must leave to form a carbocation. However, in acidic conditions, both the adjacent piperidine and pyridine rings are protonated. These positively charged rings exert a massive electron-withdrawing inductive effect (-I), which thermodynamically destabilizes the transition state required to form a carbocation. Therefore, the activation energy for dehydration is prohibitively high unless subjected to extreme conditions (e.g., concentrated H₂SO₄ at >120°C).
Q3: My isolated dihydrochloride salt turns into a sticky gum over time. How do I prevent this?
The Causality: The dihydrochloride salt of this compound is highly deliquescent (hygroscopic). The protonated nitrogens aggressively hydrogen-bond with atmospheric moisture, causing the crystal lattice to collapse into an aqueous gum.
Resolution: Always dry the isolated salt in a vacuum oven at 40°C backfilled with argon. Store the compound in a tightly sealed amber vial placed inside a desiccator containing Drierite (CaSO₄). Alternatively, consider synthesizing the oxalate salt, which typically demonstrates superior solid-state stability and lower hygroscopicity .
Experimental Protocols (Self-Validating Systems)
To ensure reproducibility, the following workflows incorporate built-in validation steps.
Protocol A: Quantitative Free-Basing and Extraction from Acidic Matrices
Use this protocol to recover the free base from an acidic reaction mixture or aqueous layer.
Aqueous Preparation: Transfer the acidic aqueous solution (containing the di-cationic product) to an appropriately sized Erlenmeyer flask. Place the flask in an ice-water bath to control the exothermic neutralization.
pH Adjustment (Validation Step): Dropwise, add 2M NaOH while stirring continuously. Monitor the pH using a calibrated pH meter (do not rely solely on pH paper). Continue addition until the pH stabilizes at 11.5 - 12.0 .
Causality: You must exceed the piperidine pKa (10.5) by at least 1 pH unit to ensure >90% deprotonation. At pH 11.5, the molecule is completely in its uncharged free-base form.
Solvent Extraction: Transfer the basic aqueous mixture to a separatory funnel. Extract with 3 volumes of a Dichloromethane/Isopropanol (DCM/IPA, 9:1 v/v) mixture.
Causality: The addition of 10% IPA disrupts emulsion formation and significantly increases the solubility of the polar free base in the organic phase.
Washing & Drying: Combine the organic layers and wash once with saturated aqueous NaCl (brine) to remove residual water and salts. Dry the organic layer over anhydrous Na₂SO₄.
Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator, bath temp 35°C) to yield the pure free base as a solid.
Protocol B: Controlled Synthesis of the Dihydrochloride Salt
Use this protocol to convert the free base into a water-soluble salt for biological assays.
Dissolution: Dissolve 1.0 equivalent of the free base in anhydrous Ethanol (10 mL/gram) under an inert atmosphere (N₂ or Ar).
Acid Addition: Slowly add 2.2 equivalents of HCl (2.0 M solution in Diethyl Ether) dropwise at room temperature.
Validation: A white precipitate should begin forming immediately as the di-cation is generated and becomes insoluble in the ether/ethanol mixture.
Maturation: Stir the suspension for 1 hour at room temperature, then cool to 4°C for 2 hours to maximize crystallization.
Isolation: Filter the precipitate rapidly over a glass frit under a stream of nitrogen (to prevent moisture absorption). Wash the filter cake with cold, anhydrous diethyl ether.
Drying: Immediately transfer the solid to a vacuum desiccator and dry overnight at room temperature.
Process Visualizations
Caption: pH-Dependent Protonation States of Piperidin-4-yl(pyridin-4-yl)methanol.
Caption: Self-validating workflow for quantitative free-basing and extraction.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 11472, 4-Hydroxymethylpyridine (Pyridine pKa Reference)." PubChem. Available at:[Link]
U.S. Environmental Protection Agency. "CompTox Chemicals Dashboard: 1-[(Piperidin-4-yl)methyl]piperidine (Piperidine pKa Reference)." EPA. Available at:[Link]
Troubleshooting
Technical Support Center: Metal Catalyst Remediation for Piperidin-4-yl(pyridin-4-yl)methanol
The Mechanistic Challenge: Why is this API a "Metal Trap"? Piperidin-4-yl(pyridin-4-yl)methanol presents a worst-case scenario for downstream metal remediation in pharmaceutical synthesis.
Author: BenchChem Technical Support Team. Date: March 2026
The Mechanistic Challenge: Why is this API a "Metal Trap"?
Piperidin-4-yl(pyridin-4-yl)methanol presents a worst-case scenario for downstream metal remediation in pharmaceutical synthesis. The molecule contains three highly coordinating moieties:
Pyridine Ring (sp² Nitrogen): A strong σ-donor and π-acceptor, forming highly stable square-planar complexes with Palladium (Pd) and octahedral complexes with Ruthenium (Ru).
Piperidine Ring (sp³ Nitrogen): A highly basic secondary amine (pKa ~11) that acts as a powerful σ-donor.
Hydroxyl Group: Provides a third coordination site, allowing the API to act as a multidentate chelator.
When transition metals are used in the synthesis of this intermediate (e.g., cross-coupling or hydrogenation), the API outcompetes standard extraction solvents and weak scavengers, creating a deep thermodynamic sink. Standard aqueous washes or simple crystallization will often fail, as the metal-API complex can co-crystallize or remain partitioned in the organic phase[1]. To achieve ICH Q3D compliance (<10 ppm for oral APIs), you must deploy strategies that either provide a superior thermodynamic sink (e.g., Trimercaptotriazine) or physically break the chelation via pH manipulation[2].
Troubleshooting Guide & FAQs
Q: I treated my crude Piperidin-4-yl(pyridin-4-yl)methanol with a standard Silica-Thiol (Si-Thiol) scavenger. The Palladium was removed, but I lost 60% of my API yield. What happened?A: This is a classic matrix incompatibility. The highly basic piperidine nitrogen in your API is ion-pairing and hydrogen-bonding with the acidic silanol groups (Si-OH) on the silica backbone of the scavenger[3].
Solution: Switch to a macroporous polystyrene-backed scavenger (e.g., MP-TMT) which lacks acidic surface protons, or pre-treat your silica scavenger with a non-nucleophilic base like DIPEA to cap the silanols before introducing your API[4].
Q: My metal burden is still >200 ppm after stirring with MP-TMT at room temperature for 2 hours. Is the scavenger defective?A: No, the issue is kinetic, not thermodynamic. The API-Pd complex is highly stable. At room temperature, the rate of ligand exchange (API off, TMT on) is extremely slow.
Solution: You must overcome the kinetic activation barrier. Increase the temperature to 50–60°C and extend the incubation time to 12–16 hours. The TMT ligand has a higher absolute affinity for Pd, but it needs thermal energy to displace the multidentate API[5].
Q: Can I just use activated carbon instead of expensive functionalized resins?A: Activated carbon relies on non-specific physisorption. While it might remove some metal, it will also non-specifically adsorb your highly polar, aromatic API, leading to unacceptable yield losses and poor selectivity[1].
Quantitative Scavenger Selection Matrix
To select the right intervention, compare the properties of common scavenging systems against the specific vulnerabilities of Piperidin-4-yl(pyridin-4-yl)methanol.
Scavenger / Method
Support Backbone
Active Ligand
API Yield Retention
Optimal Temp
Typical Pd Reduction
Biotage® MP-TMT
Macroporous Polystyrene
Trimercaptotriazine
>95% (No silanols)
50°C
800 ppm → <5 ppm
Si-Thiol
Silica
Alkyl Thiol
<50% (Silanol binding)
25-40°C
800 ppm → <10 ppm
L-Cysteine
Biphasic Aqueous
Amino Acid / Thiol
>90% (pH dependent)
25°C
800 ppm → <20 ppm
Activated Carbon
Carbon
None (Physisorption)
<60% (Non-specific)
25°C
800 ppm → ~150 ppm
Data synthesized from standard pharmaceutical process development parameters for basic N-heterocycles[5],[3].
Self-Validating Experimental Protocols
The following workflows are designed as self-validating systems. Do not proceed to the next synthetic step without passing the defined analytical checkpoints.
Use this method when the API must remain in an organic solution to avoid aqueous degradation or difficult extractions.
Dissolution: Dissolve the crude Piperidin-4-yl(pyridin-4-yl)methanol in a polar aprotic solvent (e.g., THF or DMF) at a concentration of 0.1 M.
Causality: Full dissolution is required to ensure the API-metal complex can freely diffuse into the pores of the macroporous resin.
Scavenger Addition: Add 5 molar equivalents of[5] relative to the theoretical total metal catalyst used in the previous reaction.
Thermal Incubation: Stir the suspension gently with an overhead stirrer (avoid magnetic stir bars that crush the beads) at 50°C for 12 to 16 hours.
Causality: Heat provides the activation energy necessary to break the strong multidentate bonds between the API and the metal, allowing the metal to migrate to the thermodynamically favored TMT ligand[3].
Filtration: Filter the mixture through a medium-porosity glass frit. Wash the resin cake with 2 column volumes of the reaction solvent to recover any interstitial API.
Validation Checkpoint: Evaporate a 1 mL aliquot of the filtrate and analyze via ICP-MS.
Pass: Pd < 10 ppm. Proceed to concentration and isolation.
Fail: Pd > 10 ppm. The equilibrium was not fully shifted. Add 2 additional equivalents of MP-TMT, increase temperature to 60°C, and stir for 4 more hours before re-testing.
Use this method if the API can tolerate aqueous environments and you need a highly scalable, low-cost alternative to resins.
Acidification (Chelation Breaking): Dissolve the crude API in Ethyl Acetate (EtOAc). Add 1M aqueous HCl until the aqueous phase reaches pH 2, stirring vigorously.
Causality: At pH 2, both the piperidine and pyridine nitrogens are fully protonated. They lose their lone pairs, physically breaking the coordinate covalent bonds to the metal center.
Thermodynamic Trapping: Add 5 equivalents of L-Cysteine to the aqueous phase and stir for 1 hour.
Causality: L-Cysteine acts as a highly water-soluble thermodynamic sink. It binds the liberated metal ions, preventing them from re-coordinating to the API when the pH is later neutralized.
Phase Separation & Basification: Separate the aqueous phase. Slowly add 1M NaOH to the aqueous phase until it reaches pH 10. Extract immediately with clean EtOAc.
Causality: At pH 10, the API is deprotonated (free base) and partitions back into the organic phase. The metal remains trapped in the aqueous phase by the highly soluble L-Cysteine complex.
Validation Checkpoint: Concentrate the EtOAc layer and analyze the residue via ICP-MS. Ensure mass balance shows >90% API recovery to confirm no product was lost to the aqueous phase.
Process Workflow Diagram
Fig 1: Logical decision matrix and workflow for metal remediation in basic N-heterocycles.
References
Title: Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry
Source: Organic Process Research & Development (ACS Publications)
URL: [Link]
Title: Removal of Heavy Metals from Organic Reaction Mixtures: Preparation and Application of Functionalized Resins
Source: Organic Process Research & Development (ACS Publications)
URL: [Link]
Title: How to Remove Palladium in three easy steps
Source: Biotage
URL: [Link]
Title: Metal Scavenger User Guide
Source: Biotage
URL: [Link]
Optimizing reaction temperature for Piperidin-4-yl(pyridin-4-yl)methanol formation
Technical Support Center: Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol Welcome to the technical support guide for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This resource is designed for researchers, che...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Synthesis of Piperidin-4-yl(pyridin-4-yl)methanol
Welcome to the technical support guide for the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. Here, we will move beyond simple protocols to explore the causality behind experimental choices, with a specific focus on the critical parameter of reaction temperature.
Reaction Overview: The Grignard Approach
The formation of Piperidin-4-yl(pyridin-4-yl)methanol is most commonly achieved via a Grignard reaction. This involves the nucleophilic addition of a Grignard reagent to a carbonyl compound. The two primary routes are:
Route A: Addition of a 4-pyridylmagnesium halide (a Grignard reagent derived from a 4-halopyridine) to an N-protected piperidin-4-one.
Route B: Addition of an N-protected 4-piperidylmagnesium halide to pyridine-4-carboxaldehyde.
Both routes are viable, but Route A is frequently employed. For the purpose of this guide, we will focus on the challenges and optimization related to this pathway. The reaction's success is highly dependent on precise temperature control to manage the high reactivity of the Grignard reagent and prevent side reactions.[1]
Frequently Asked Questions (FAQs)
Q1: What is the recommended starting temperature for the Grignard addition?
A1: It is highly recommended to initiate the addition of the Grignard reagent to the N-protected piperidin-4-one at a low temperature, typically between -78 °C (dry ice/acetone bath) and -40 °C.[2] Starting the reaction at such low temperatures is critical for controlling the initial exothermic burst and ensuring selectivity.
Q2: Why is maintaining a low temperature so critical during the initial addition?
A2: Low temperatures are crucial for several reasons:
Selectivity: They favor the desired 1,2-addition of the Grignard reagent to the carbonyl carbon.
Minimizing Side Reactions: Grignard reagents are not only strong nucleophiles but also potent bases.[3] At higher temperatures, the Grignard reagent can act as a base and deprotonate the α-carbon of the piperidinone, leading to an enolate intermediate and recovery of the starting ketone after workup.[1]
Preventing Reduction: Another common side reaction is the reduction of the ketone to a secondary alcohol, where a hydride is delivered from the β-carbon of the Grignard reagent. This is also more prevalent at elevated temperatures.[1]
Q3: How does temperature affect the reaction rate?
A3: Like most chemical reactions, the rate of the Grignard addition increases with temperature. However, the rates of side reactions also increase, often more rapidly than the desired reaction. The goal of temperature optimization is to find a "sweet spot" that allows the reaction to proceed to completion in a reasonable timeframe without compromising yield and purity. If the reaction is too slow at -78 °C, it can be allowed to warm slowly to a higher temperature (e.g., -20 °C or 0 °C) while being carefully monitored.
Q4: What are the typical upper temperature limits for this reaction?
A4: The reaction is typically kept below room temperature (20-25 °C) until the Grignard reagent is fully consumed. Allowing the reaction to proceed at or above room temperature significantly increases the risk of byproduct formation, which complicates purification and lowers the overall yield.
Troubleshooting Guide: Temperature-Related Issues
Issue 1: Low or No Product Yield After Reaction
Potential Cause & Explanation: The reaction temperature may have been too low, preventing the reaction from overcoming its activation energy. This is especially relevant if sterically hindered N-protecting groups are used on the piperidinone. While low temperatures control reactivity, they can also slow the desired reaction to a near standstill.
Troubleshooting Steps:
Verify Grignard Reagent Activity: Before troubleshooting the addition step, ensure your Grignard reagent was successfully formed and is active.
Slow Warming Protocol: After the initial low-temperature addition is complete, allow the reaction mixture to warm slowly. Use a controlled bath (e.g., ice/water or a cryocooler) to raise the temperature incrementally, for instance, to -20 °C for 1-2 hours, then to 0 °C.
Monitor Progress: Use Thin-Layer Chromatography (TLC) or a rapid analytical technique like GC-MS or HPLC to monitor the consumption of the starting piperidinone at each temperature interval.[4][5] This provides direct evidence of whether the reaction is proceeding.
Issue 2: Presence of Significant Impurities, Particularly Unreacted Ketone or a Reduced Alcohol Byproduct
Potential Cause & Explanation: The reaction temperature was likely too high. As discussed, elevated temperatures promote side reactions where the Grignard reagent acts as a base (leading to recovered starting material) or a reducing agent.[1] A rapid or poorly controlled addition of the reagent can also create localized "hot spots" in the flask, even if the external bath temperature is low.
Troubleshooting Steps:
Lower the Reaction Temperature: Conduct the addition at the lower end of the recommended range, such as -78 °C.
Slow the Rate of Addition: Add the Grignard reagent solution dropwise over an extended period (e.g., 30-60 minutes). This maintains a low concentration of the reactive Grignard reagent and allows the heat generated by the reaction to dissipate effectively.[6]
Ensure Efficient Stirring: Vigorous stirring ensures that the added reagent is dispersed quickly, preventing localized temperature increases.
Issue 3: The Reaction Stalls and Does Not Proceed to Completion
Potential Cause & Explanation: The reaction has reached a point where the thermal energy is insufficient to drive it to completion. The initial conversion may be high, but a certain percentage of starting material remains unreacted.
Troubleshooting Steps:
Controlled Warming: This is the primary solution. After the initial, highly exothermic phase is managed at low temperature, a controlled increase in temperature provides the necessary energy for the remaining starting materials to react.
Extended Reaction Time: Before increasing the temperature, consider extending the reaction time at the current temperature. Sometimes, reactions are simply slow and require more time.
Monitor for Byproduct Formation: As you slowly warm the reaction, continue to monitor for the appearance of new, undesired spots on your TLC plate. If byproducts begin to form, the optimal temperature has been exceeded, and the reaction should be quenched.
Data Summary: Impact of Temperature on Reaction Outcome
The following table provides a summary of expected outcomes based on different temperature protocols for the Grignard addition step.
Temperature Protocol
Expected Yield
Expected Purity
Typical Reaction Time
Key Considerations
-78 °C throughout
Moderate
Very High
6-12 hours
May result in incomplete conversion. Requires careful monitoring.
-78 °C to 0 °C (Slow Warm)
High
High
2-4 hours
Recommended Protocol. Balances reaction rate and selectivity.
0 °C throughout
Moderate to High
Moderate
1-2 hours
Increased risk of enolization and reduction byproducts.
Room Temperature (20 °C)
Low to Moderate
Low
< 1 hour
Significant byproduct formation is expected. Not recommended.
Optimized Experimental Protocol
This protocol outlines the synthesis of Piperidin-4-yl(pyridin-4-yl)methanol (after deprotection) via the addition of 4-pyridylmagnesium bromide to N-Boc-4-piperidone.
Materials:
N-Boc-4-piperidone
4-Bromopyridine
Magnesium turnings
Iodine (crystal)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous ammonium chloride (NH₄Cl)
Hydrochloric acid (for deprotection)
Procedure:
Grignard Reagent Formation:
Under an inert atmosphere (Nitrogen or Argon), add magnesium turnings to a flame-dried, three-neck flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer.
Add a single crystal of iodine to activate the magnesium.
Add a solution of 4-bromopyridine in anhydrous THF dropwise via the dropping funnel. The reaction should initiate, evidenced by heat evolution and disappearance of the iodine color. Maintain a gentle reflux by controlling the addition rate.
After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.
In a separate flame-dried flask, dissolve N-Boc-4-piperidone in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.
Slowly add the prepared 4-pyridylmagnesium bromide solution dropwise to the cooled piperidone solution over 30-45 minutes, ensuring the internal temperature does not rise above -65 °C.
After the addition is complete, stir the reaction at -78 °C for 1 hour.
Monitor the reaction by TLC. If starting material remains, allow the reaction to warm slowly to -20 °C and hold for 1-2 hours. Continue monitoring.
If the reaction is still incomplete, allow it to warm to 0 °C for an additional hour.
Workup and Purification:
Once the reaction is complete, quench it by slowly adding saturated aqueous NH₄Cl solution at 0 °C.
Extract the product with an organic solvent like ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]
The resulting crude N-Boc protected alcohol can be purified by flash column chromatography on silica gel.[8][9]
Deprotection:
Dissolve the purified N-Boc protected intermediate in a suitable solvent (e.g., methanol or dioxane) and treat with an excess of hydrochloric acid.
Stir at room temperature until deprotection is complete (monitored by TLC or LC-MS).
Concentrate the mixture, and then basify with a suitable base (e.g., NaOH) and extract the final product, Piperidin-4-yl(pyridin-4-yl)methanol.
Visual Workflow for Temperature Optimization
The following diagram illustrates the decision-making process for optimizing the reaction temperature during the Grignard addition.
Caption: Logical workflow for optimizing reaction temperature.
References
Lee, J. S., Valerde-Ortiz, R., Guijarro, A., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 65(17), 5428–5430.
Manimekalai, A., Maruthavanan, T., & Selvaraju, K. (n.d.). Synthesis and Spectral Studies of Some 4-hydroxy-4-methylpiperidines. Oriental Journal of Chemistry.
Marshall, J. (1915). LIX.—The Action of Aldehydes on the Grignard Reagent. Part II. Journal of the Chemical Society, Transactions, 107, 509-526.
Nazar Ul Islam, et al. (2015). Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity.
(2022). CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
(2023). Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides. PMC.
Banks, H. D. (1992). Piperidine Synthesis.
(n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online.
BenchChem. (2025). Application Note and Protocol for the Purification of Ethyl-piperidin-4-ylmethyl-amine.
BenchChem. (2025).
Pothuri, V. V., et al. (2018). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Asian Journal of Chemistry, 30(4), 861-864.
(2021).
Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]
Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry.
BenchChem. (2025).
Chen, Y., et al. (2022).
(1974). US3845062A - 4-hydroxy-piperidine derivatives and their preparation.
Handling hygroscopic nature of Piperidin-4-yl(pyridin-4-yl)methanol salts
Welcome to the dedicated technical support guide for handling the hygroscopic properties of Piperidin-4-yl(pyridin-4-yl)methanol and its various salt forms. This resource is designed for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support guide for handling the hygroscopic properties of Piperidin-4-yl(pyridin-4-yl)methanol and its various salt forms. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with moisture sensitivity in these compounds. Here, we provide not just protocols, but the scientific rationale behind them, empowering you to make informed decisions during your experiments.
Frequently Asked Questions (FAQs)
Q1: My vial of Piperidin-4-yl(pyridin-4-yl)methanol hydrochloride arrived as a sticky solid/clumped powder. Is the product degraded?
A1: This is a common observation and does not necessarily indicate chemical degradation. Piperidin-4-yl(pyridin-4-yl)methanol, particularly in its hydrochloride salt form, is expected to be hygroscopic. This means it readily absorbs moisture from the atmosphere.[1] When a hygroscopic powder absorbs sufficient moisture, it can undergo physical changes like clumping, caking, or even deliquescence—a transition from a solid to a liquid solution at a specific critical relative humidity (RH).[2][3][4] While the compound's chemical integrity may still be intact, its physical state makes accurate weighing and handling difficult. We recommend immediate transfer to a controlled, low-humidity environment (e.g., a glove box or desiccator) and proper drying before use.
Q2: What does "hygroscopic" mean in the context of this API?
A2: Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment.[1][5] For an Active Pharmaceutical Ingredient (API) like Piperidin-4-yl(pyridin-4-yl)methanol, this can lead to:
Physical Instability: Changes in crystal structure, particle size, and flow properties.[6][7][8]
Chemical Instability: The absorbed water can act as a solvent, accelerating degradation pathways like hydrolysis.[2][4][9]
Processing and Formulation Challenges: Inconsistent weight measurements, poor powder flow, and issues during tablet compression or blending are common.[7][10]
The degree of hygroscopicity depends on the compound's molecular structure, its solid-state form (crystalline vs. amorphous), and the specific salt form used.[1]
Q3: Why is the hydrochloride salt particularly prone to moisture absorption?
A3: Salts of mineral acids, such as hydrochloride (HCl) salts, are often highly polar. This polarity increases the salt's affinity for water molecules, which are also polar. This interaction often leads to higher hygroscopicity compared to salts formed with larger, less polar organic acids (e.g., mesylates or tosylates).[1] While HCl salts are common due to their potential to enhance solubility, managing their hygroscopicity is a critical step in development.[11]
Q4: How can I determine the critical relative humidity (RH) for my specific salt?
A4: The most effective technique for this is Dynamic Vapor Sorption (DVS) . A DVS instrument measures the change in mass of a sample as it is exposed to a controlled, stepwise increase in relative humidity at a constant temperature.[12][13][14] The RH at which a sharp, significant increase in mass occurs is the critical relative humidity of deliquescence (RH₀).[3] Knowing this value is crucial for defining safe handling, processing, and storage conditions.[15][16]
Troubleshooting Guides
Issue 1: Inconsistent and Drifting Weight Measurements
Root Cause Analysis: Your balance readings are unstable because the compound is actively absorbing moisture from the laboratory air. The longer the sample is on the balance pan, the more water it absorbs, and the more its weight increases. This is a classic sign of a hygroscopic or deliquescent material.[2][4]
Mitigation Protocol & Workflow
Environmental Control is Non-Negotiable:
Primary Recommendation: Conduct all weighing and sample handling inside a glove box purged with an inert gas (e.g., nitrogen or argon) to maintain an RH well below the compound's critical threshold (ideally <10% RH).
Alternative: If a glove box is unavailable, use a high-quality desiccator with a fresh, active desiccant (e.g., phosphorus pentoxide or molecular sieves). Minimize the time the sample is exposed to ambient air to mere seconds.
Rapid Weighing Technique:
Pre-tared, sealed vials are essential.
Open the main container inside the controlled environment.
Quickly transfer an approximate amount of the solid to the tared vial.
Seal the vial immediately before removing it from the controlled environment.
Allow the sealed vial to equilibrate to the balance room temperature to avoid condensation.
Weigh the sealed vial. The difference from the tare weight is your accurate sample mass.
Workflow Diagram:
Caption: Workflow for Accurate Weighing of Hygroscopic Salts.
Issue 2: Poor Powder Flow, Caking, and Agglomeration During Formulation
Root Cause Analysis: Moisture absorbed onto the surface of the API particles acts as a liquid bridge, increasing inter-particle cohesive forces. This leads to the formation of agglomerates, caking, and a complete loss of powder flowability, which is detrimental to processes like blending, milling, and capsule filling.[7][8]
Troubleshooting & Formulation Strategies
Strategy 1: Co-processing with Excipients:
Principle: Blend the hygroscopic API with a hydrophobic or non-hygroscopic excipient. This excipient acts as a physical barrier and can preferentially adsorb any ambient moisture, protecting the API.[8][[“]]
Caution: Avoid using excipients that are themselves hygroscopic, as this can worsen the problem.[6]
Strategy 2: Granulation (Dry or Non-Aqueous):
Principle: Increase the effective particle size through granulation to improve flow. A dry granulation method like roller compaction is often preferred. If wet granulation is necessary, use a non-aqueous solvent (e.g., isopropanol, ethanol) and ensure rapid, thorough drying.
Strategy 3: Crystal Engineering:
Principle: Explore alternative, less hygroscopic salt forms or create co-crystals.[1][11] Different crystal lattices have different capacities to accommodate water. A salt screen can identify forms with superior physical stability.[10] For example, a mesylate or tosylate salt may be significantly less hygroscopic than a hydrochloride salt.[1]
Strategy 4: Formulation as a Sealed System:
Principle: For highly sensitive compounds, formulation in a capsule can provide a physical barrier against environmental moisture.[7][8] Specialized low-moisture capsules (e.g., HPMC) can offer additional protection.
Key Experimental Protocols
Protocol 1: Characterizing Hygroscopicity via Dynamic Vapor Sorption (DVS)
Objective: To determine the moisture sorption-desorption profile and identify the critical relative humidity (RH₀) of a Piperidin-4-yl(pyridin-4-yl)methanol salt.
Methodology:
Sample Preparation: Place 5-10 mg of the finely ground salt onto the DVS sample pan.
Initial Drying: Equilibrate the sample at 25°C and 0% RH until the mass stabilizes ( dm/dt ≤ 0.002 %/min). This establishes the dry baseline weight.[18]
Sorption Phase: Increase the RH in a stepwise manner (e.g., 10% steps from 0% to 90% RH). At each step, allow the sample mass to equilibrate.[19]
Desorption Phase: Decrease the RH in the same stepwise manner from 90% back to 0% RH, allowing for equilibration at each step.
Data Analysis: Plot the change in mass (%) versus the target RH.
Hygroscopicity Classification: Use the mass uptake at a defined RH (e.g., 80% RH) to classify the material (see table below).
Critical RH (RH₀): Identify the RH at which an abrupt and significant mass increase occurs, indicating deliquescence.[3]
Hysteresis: Observe any differences between the sorption and desorption curves, which can indicate physical changes like hydrate formation.[14]
Table 1: Hygroscopicity Classification (Adapted from European Pharmacopoeia)
Classification
% Mass Increase (at 25°C, 80% RH)
Likely Observations
Slightly Hygroscopic
≥ 0.2% and < 2%
Powder remains free-flowing.
Hygroscopic
≥ 2% and < 15%
Powder may begin to clump or cake.
Very Hygroscopic
≥ 15%
Significant clumping, loss of flow.
Deliquescent
Sufficient water is absorbed to form a liquid.
Solid dissolves to form a visible liquid solution.
Protocol 2: Quantifying Water Content via Karl Fischer (KF) Titration
Objective: To accurately measure the total water content (both surface and bound water) in a sample of a Piperidin-4-yl(pyridin-4-yl)methanol salt.
Methodology (Volumetric Method):
System Preparation: Use a KF titrator with a properly conditioned, low-moisture solvent (e.g., anhydrous methanol). The system should be sealed from atmospheric moisture.
Sample Handling: In a low-humidity environment (glove box or desiccator), accurately weigh approximately 50-100 mg of the salt.
Sample Introduction: Quickly and carefully introduce the weighed sample into the titration vessel.
Titration: Initiate the titration. The KF reagent, containing iodine, is added until it has completely reacted with all the water in the sample. The endpoint is detected potentiometrically.[20][21][22]
Calculation: The instrument's software will calculate the water content based on the volume of titrant used and its known concentration. The result is typically expressed as a weight percentage (w/w %).
Decision-Making Flowchart:
Caption: Integrated Workflow for Characterization and Handling.
By systematically characterizing the hygroscopic nature of your Piperidin-4-yl(pyridin-4-yl)methanol salts and implementing these handling and formulation strategies, you can mitigate the risks associated with moisture, ensuring the integrity, quality, and reproducibility of your research and development efforts.
References
Pharma Innovation. (2025, September 10). API Hygroscopicity. [Link]
Mauer, L. J., & Taylor, L. S. (2010). Deliquescence of pharmaceutical systems. Journal of Pharmaceutical Sciences, 99(12), 4800-4813. [Link]
Solitek Pharma. (2026, January 14). Hydrates, Solvates, and Water Activity: Managing Moisture-Driven Solid-Form Change in Small-Molecule APIs. [Link]
Tan, Y. L., & Lee, M. W. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(10), 2056. [Link]
Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. [Link]
TA Instruments. (n.d.). Moisture Sorption Analysis of Pharmaceuticals. [Link]
TCA Lab / Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. [Link]
Salameh, A. K., Mauer, L. J., & Taylor, L. S. (2006). Implications of Deliquescence in Food and Pharmaceutical Products. 53rd Annual Reciprocal Meat Conference Proceedings. [Link]
GSC Online Press. (2025, October 6). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. [Link]
Mauer, L. J., & Taylor, L. S. (2009). Deliquescence of pharmaceutical systems. Expert Opinion on Drug Delivery, 6(11), 1155-1166. [Link]
Mauer, L. J., & Taylor, L. S. (2010). Deliquescence of pharmaceutical systems. Journal of Pharmaceutical Sciences, 99(12). [Link]
Airaksinen, S. (2005). Understanding solid-state transformations during dehydration: new insights using vibrational spectroscopy and multivariate model. University of Helsinki. [Link]
That Formulator. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. [Link]
Letters in High Energy Physics. (n.d.). Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. [Link]
ResearchGate. (n.d.). Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. [Link]
Scientist Live. (2018, June 5). Effects of changes in humidity on the development of new APIs. [Link]
Kestur, U. S., et al. (2018). Understanding the Tendency of Amorphous Solid Dispersions to Undergo Amorphous–Amorphous Phase Separation in the Presence of Absorbed Moisture. Molecular Pharmaceutics, 15(10), 4485-4496. [Link]
Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047-1059. [Link]
JPAB. (n.d.). Water Determination (Karl Fischer Method). [Link]
TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. [Link]
BYJU'S. (2019, March 4). Principle of Karl Fischer Titration. [Link]
ProUmid. (n.d.). DVS Systems | Dynamic Vapor Sorption. [Link]
Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4). [Link]
ResearchGate. (n.d.). Influence of humidity on the phase behavior of API/polymer formulations. [Link]
AQUALAB by Addium. (n.d.). Dynamic Vapor Sorption. [Link]
Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. [Link]
Chen, P., & Zhorov, E. (2011). The Use of Dynamic Vapor Sorption Method in the Determination of Water Sorption Limit and Setting Specification for Drug Substance. American Pharmaceutical Review. [Link]
Structural Elucidation and Isomeric Differentiation of Piperidin-4-yl(pyridin-4-yl)methanol via High-Resolution NMR
Executive Summary In preclinical drug development and synthetic chemistry, the precise structural verification of heterocyclic building blocks is non-negotiable. Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1)[1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In preclinical drug development and synthetic chemistry, the precise structural verification of heterocyclic building blocks is non-negotiable. Piperidin-4-yl(pyridin-4-yl)methanol (CAS: 1038351-39-1)[1] is a highly valuable scaffold utilized in the synthesis of neuroactive and anti-inflammatory agents. However, during procurement or multi-step synthesis, it is frequently confused with its positional structural isomer, Piperidin-4-yl(pyridin-3-yl)methanol (CAS: 884504-88-5)[1].
This guide provides an objective, data-driven comparison of these two alternatives, focusing on how 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy serves as the definitive analytical tool for their differentiation. By understanding the causality behind the spectral shifts, researchers can establish robust, self-validating protocols for rigorous quality control.
The Mechanistic Basis of Isomeric Differentiation
The fundamental principle differentiating these two isomers lies in molecular symmetry and the diamagnetic anisotropy generated by the pyridine ring.
Electronic Deshielding (Causality): The electronegative nitrogen atom in the pyridine ring withdraws electron density via both inductive and resonance effects. This causes the protons alpha to the nitrogen (C2 and C6) to be highly deshielded, resonating significantly downfield (δ 8.5–8.8 ppm) compared to standard aromatic protons ()[2].
Symmetry and Spin Systems: Piperidin-4-yl(pyridin-4-yl)methanol possesses a plane of symmetry bisecting both the pyridine and piperidine rings. The C4-substitution on the pyridine ring renders the H2/H6 protons chemically and magnetically equivalent, as well as the H3/H5 protons. This creates a classic AA'BB' spin system, which manifests as two distinct doublets in the 1H NMR spectrum (). Conversely, the 3-substituted isomer lacks this symmetry, resulting in four distinct aromatic proton signals with complex coupling patterns (multiplets and doublets of doublets)[3].
Experimental Methodology: A Self-Validating Protocol
To ensure absolute trustworthiness and reproducibility, the following NMR acquisition protocol is designed as a self-validating system. The choice of solvent and referencing standards is critical for accurate structural elucidation ()[4].
Step-by-Step NMR Acquisition Protocol:
Solvent Selection & Sample Preparation: Weigh exactly 15 mg of the synthesized or procured analyte. Dissolve the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-
).
Causality: DMSO-
is intentionally selected over CDCl because the target molecule contains polar hydroxyl (-OH) and amine (-NH) groups. DMSO disrupts intermolecular hydrogen bonding, significantly reduces proton exchange rates, and shifts these exchangeable protons downfield, rendering them visible and sharp in the final spectrum[5].
Internal Referencing: Ensure the DMSO-
contains 0.03% v/v Tetramethylsilane (TMS). The TMS signal serves as the primary internal standard (δ 0.00 ppm), while the residual DMSO pentet (δ 2.50 ppm) provides a secondary calibration point. This ensures the system self-validates the chemical shift axis[4].
Instrument Tuning & Locking: Transfer the homogenous solution to a high-quality 5 mm NMR tube. Insert it into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium resonance of DMSO-
to prevent signal drift during the acquisition phase.
Shimming: Perform gradient shimming (Z1 to Z5) to homogenize the magnetic field. A well-shimmed field is confirmed when the TMS peak exhibits a line width at half-height (FWHM) of < 1.0 Hz.
H NMR Acquisition: Apply a standard 90° single-pulse sequence. Set the spectral width to 12 ppm, the relaxation delay (D1) to 2.0 seconds, and acquire 16 scans. The 2.0s delay ensures the complete relaxation of the protons, allowing for accurate integration[6].
C NMR Acquisition: Apply a proton-decoupled sequence with a spectral width of 250 ppm, D1 of 2.0 seconds, and acquire 512–1024 scans to compensate for the low natural abundance (1.1%) of the C isotope.
Comparative NMR Data Analysis
The following tables summarize the quantitative chemical shifts (δ) and coupling constants (J) used to objectively identify the two isomers. The most critical diagnostic feature is the signal count in the aromatic region.
Table 1:
H NMR Spectral Comparison (400 MHz, DMSO-
)
Proton Position
Piperidin-4-yl(pyridin-4-yl)methanol
Piperidin-4-yl(pyridin-3-yl)methanol
Diagnostic Significance
Pyridine H2
8.50 (d, J = 6.0 Hz, 2H) (H2 & H6)
8.55 (d, J = 2.0 Hz, 1H)
Equivalent in 4-yl; Distinct in 3-yl
Pyridine H6
(Overlaps with H2)
8.45 (dd, J = 4.8, 1.5 Hz, 1H)
-
Pyridine H4
N/A (Substituted)
7.70 (dt, J = 7.8, 2.0 Hz, 1H)
Presence confirms 3-yl isomer
Pyridine H3
7.30 (d, J = 6.0 Hz, 2H) (H3 & H5)
N/A (Substituted)
Equivalent in 4-yl
Pyridine H5
(Overlaps with H3)
7.35 (dd, J = 7.8, 4.8 Hz, 1H)
-
CH-OH
4.40 (d, J = 5.5 Hz, 1H)
4.45 (d, J = 5.5 Hz, 1H)
Minimal shift difference
Table 2:
C NMR Spectral Comparison (100 MHz, DMSO-
)
Carbon Region
Piperidin-4-yl(pyridin-4-yl)methanol
Piperidin-4-yl(pyridin-3-yl)methanol
Diagnostic Significance
Aromatic Carbons
3 Signals (C2/C6, C3/C5, C4-quat)
5 Signals (C2, C3-quat, C4, C5, C6)
Absolute confirmation of symmetry
Aliphatic Carbons
4 Signals (C-OH, Piperidine C2/C6, C3/C5, C4)
4 Signals (C-OH, Piperidine C2/C6, C3/C5, C4)
Equivalent in both isomers
Diagnostic Workflow
Logical workflow for the NMR-based structural differentiation of pyridine isomers.
References
Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry, 3rd Edition." Elsevier Science, 2016. URL: [Link]
Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds, 8th Edition." Wiley, 2014. URL: [Link]
A Comparative Guide to the Mass Spectrometry Fragmentation of Piperidin-4-yl(pyridin-4-yl)methanol
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of the expected mass spectrometry fragmentation patterns of Piperidin-4-yl(pyridin-4-yl)methanol under...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical comparison of the expected mass spectrometry fragmentation patterns of Piperidin-4-yl(pyridin-4-yl)methanol under Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). As a Senior Application Scientist, this document synthesizes established fragmentation principles with practical insights to aid in method development, structural elucidation, and impurity profiling.
Introduction
Piperidin-4-yl(pyridin-4-yl)methanol is a heterocyclic compound incorporating both a saturated piperidine ring and an aromatic pyridine ring, linked by a methanol bridge. This structural motif is of significant interest in medicinal chemistry and drug development. Understanding its behavior under mass spectrometric analysis is crucial for its identification, characterization, and quantification in various matrices. This guide will explore the anticipated fragmentation pathways of this molecule, comparing the "soft" ionization techniques of ESI and APCI to provide a framework for analytical method development.
Predicted Fragmentation Behavior: A Mechanistic Perspective
The fragmentation of Piperidin-4-yl(pyridin-4-yl)methanol in the gas phase is governed by the chemical nature of its constituent parts: the basic piperidine and pyridine nitrogens, the hydroxyl group, and the connecting aliphatic chain. The choice of ionization technique will significantly influence the initial ionization event and the subsequent fragmentation cascade.
Electrospray Ionization (ESI): The Gentle Approach
ESI is a soft ionization technique that typically generates protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[1] For Piperidin-4-yl(pyridin-4-yl)methanol, with its two basic nitrogen atoms, protonation is highly favored in the positive ion mode. Tandem mass spectrometry (MS/MS) of the resulting [M+H]⁺ ion is then used to induce and analyze fragmentation.
The primary fragmentation pathways anticipated under ESI-MS/MS are driven by the stability of the resulting fragment ions and the elimination of small neutral molecules.[2]
Dehydration: The presence of a hydroxyl group makes the neutral loss of water (H₂O, 18 Da) a highly probable initial fragmentation step.[3] This is a common pathway for alcohols.[2][3]
Piperidine Ring Opening and Cleavage: The protonated piperidine ring can undergo cleavage. Alpha-cleavage, the breaking of a C-C bond adjacent to the nitrogen, is a characteristic fragmentation pattern for piperidine derivatives.[1]
Pyridine Ring Fragmentation: The pyridine ring is generally more stable than the piperidine ring. However, at higher collision energies, it can undergo fragmentation, often involving the loss of hydrogen cyanide (HCN, 27 Da).
Atmospheric Pressure Chemical Ionization (APCI): A More Energetic Alternative
APCI is also considered a soft ionization technique but typically imparts more energy to the analyte than ESI, which can lead to more in-source fragmentation.[4][5] It is well-suited for less polar and more volatile compounds that are thermally stable.[6][7]
Given that Piperidin-4-yl(pyridin-4-yl)methanol is a moderately polar and thermally stable small molecule, both ESI and APCI are viable ionization methods. However, the fragmentation observed with APCI may differ in its extent and the relative abundance of fragment ions.
Increased In-Source Fragmentation: Due to the higher energy transfer during ionization, a greater degree of fragmentation might be observed in the full scan mass spectrum, not just in the MS/MS spectrum.
Thermal Degradation: The heated nebulizer in an APCI source can cause thermal degradation of the analyte, which may lead to fragmentation pathways not observed with ESI.[6] For this molecule, dehydration could be thermally induced.
Comparative Data Summary
The following table summarizes the predicted key ions for Piperidin-4-yl(pyridin-4-yl)methanol (Molecular Formula: C₁₁H₁₆N₂O, Molecular Weight: 192.26 g/mol ) under positive ion ESI-MS/MS and APCI-MS/MS.
Ion
Predicted m/z
Proposed Structure/Origin
Expected Abundance (ESI)
Expected Abundance (APCI)
[M+H]⁺
193.13
Protonated parent molecule
High
Moderate to High
[M+H-H₂O]⁺
175.12
Loss of water from the protonated parent
High
High
Fragment A
107.06
Pyridin-4-ylmethyl cation
Moderate
Moderate to High
Fragment B
85.08
Piperidin-4-yl cation
Low to Moderate
Moderate
Fragment C
98.09
Product of piperidine ring cleavage
Low
Low to Moderate
Experimental Protocols
To validate the predicted fragmentation patterns, the following experimental protocols are recommended.
ESI-MS/MS Analysis
Sample Preparation: Prepare a 1 µg/mL solution of Piperidin-4-yl(pyridin-4-yl)methanol in a 50:50 mixture of methanol and water containing 0.1% formic acid.
Instrumentation: Utilize a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an ESI source.
ESI Source Parameters:
Ionization Mode: Positive
Capillary Voltage: 3.5 kV
Cone Voltage: 20 V
Desolvation Gas Flow: 600 L/hr
Desolvation Temperature: 350 °C
Source Temperature: 120 °C
MS Method:
Full Scan: Acquire spectra over a mass range of m/z 50-300 to identify the [M+H]⁺ ion.
Product Ion Scan (MS/MS): Select the [M+H]⁺ ion (m/z 193.1) as the precursor and acquire product ion spectra at varying collision energies (e.g., 10, 20, and 40 eV) to observe the fragmentation pattern.
APCI-MS/MS Analysis
Sample Preparation: Prepare a 1 µg/mL solution of Piperidin-4-yl(pyridin-4-yl)methanol in a 50:50 mixture of methanol and water.
Instrumentation: Employ a tandem mass spectrometer equipped with an APCI source.
APCI Source Parameters:
Ionization Mode: Positive
Corona Current: 5 µA
Vaporizer Temperature: 400 °C
Sheath Gas Flow: 50 arbitrary units
Auxiliary Gas Flow: 10 arbitrary units
Capillary Temperature: 250 °C
MS Method:
Full Scan: Acquire spectra over a mass range of m/z 50-300.
Product Ion Scan (MS/MS): Select the [M+H]⁺ ion (m/z 193.1) as the precursor and acquire product ion spectra at varying collision energies.
Visualizing the Fragmentation Pathways
The following diagrams, generated using Graphviz, illustrate the proposed fragmentation pathways.
Caption: Predicted ESI-MS/MS fragmentation of Piperidin-4-yl(pyridin-4-yl)methanol.
Caption: General analytical workflow for LC-MS/MS analysis.
Conclusion
The mass spectrometric fragmentation of Piperidin-4-yl(pyridin-4-yl)methanol is predicted to be characterized by the neutral loss of water and cleavage of the piperidine ring. ESI is anticipated to be a suitable technique for generating a stable protonated molecule for subsequent MS/MS analysis, providing clear and interpretable fragmentation spectra. APCI may offer complementary information, potentially revealing different fragmentation pathways due to higher in-source energy and thermal effects. The choice between ESI and APCI will depend on the specific analytical goals, such as the need for minimal fragmentation for quantification (favoring ESI) or the desire for more extensive fragmentation for structural confirmation (potentially favoring APCI). The provided protocols and predicted fragmentation patterns serve as a robust starting point for the analysis of this and structurally related compounds.
References
de Souza, M. V. N., d'Avila, J. C., & de Almeida, M. V. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(15), 1279-1286. Available from: [Link].
Pivatto, M., Crotti, A. E. M., Lopes, N. P., Castro-Gamboa, I., de Rezende, A., Viegas Jr, C., ... & Bolzani, V. S. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society, 16, 1423-1431. Available from: [Link].
ResearchGate. APCI-mass spectrum of pyridine with D2O as the APCI reagent. Available from: [Link].
Dias, H. J., de Melo, N. I., & Crotti, A. E. M. (2012). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. In Mass Spectrometry in Medicinal Chemistry (pp. 169-196). Humana Press.
Matrix Fine Chemicals. (PIPERIDIN-4-YL)METHANOL. Available from: [Link].
Michigan State University Department of Chemistry. Mass Spectrometry. Available from: [Link].
Microsaic Systems. (2020, January 13). Straight to the Source: ESI vs APCI…. Available from: [Link].
AxisPharm. Electrospray and APCI Mass Analysis. Available from: [Link].
Restek Corporation. (2024, September 24). ESI vs APCI. Which ionization should I choose for my application? [Video]. YouTube. Available from: [Link].
Separation Science. (2025, September 9). Executive Summary: Choosing the Right Ionization Technique in Mass Spectrometry. Available from: [Link].
PubChem. 4-Piperidinemethanol. Available from: [Link].
MetwareBio. (2023, October 27). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Available from: [Link].
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold is a highly versatile, pleiotropic pharmacophore that has gained significant traction in both oncology and neuropharmacology. The structural brilliance of this core lies in its modularity:
The Piperidine Ring: Provides a basic nitrogen that is protonated at physiological pH, allowing for critical salt-bridge formations with aspartate/glutamate residues in G-Protein Coupled Receptors (GPCRs) or the catalytic anionic site (CAS) of cholinesterases[1].
The Pyridine Ring: Offers
stacking capabilities and acts as a hydrogen bond acceptor, crucial for anchoring the molecule in hydrophobic binding pockets[2].
The Methanol Linker: Introduces conformational flexibility while serving as a hydrogen bond donor/acceptor, which is often the decisive factor in target selectivity compared to rigid ketone or plain alkyl linkers[3].
This guide objectively compares the bioactivity of the base scaffold against its highly functionalized analogs, specifically contrasting their efficacy in antiproliferative (oncology) applications versus multi-target directed ligand (neurology) applications.
In the context of cancer therapeutics, the base piperidin-4-yl(pyridin-4-yl)methanol structure exhibits moderate cytotoxicity. However, derivatization—specifically the synthesis of diphenyl or sulfonyl-substituted analogs—drastically enhances antiproliferative activity[4].
Causality of Modification: The introduction of bulky, lipophilic sulfonyl groups increases the molecule's ability to permeate cell membranes while enhancing binding affinity to intracellular kinase targets. Studies have shown that analogs possessing the 4-hydroxymethylpiperidine group significantly outperform their trimethoxyphenyl counterparts, highlighting the critical nature of the hydroxyl group for target engagement in NCI-60 cancer cell line panels[3].
Table 1: Comparative Antiproliferative Activity (IC
values in
M)
A paradigm shift in Alzheimer's Disease (AD) drug development is the use of Multi-Target Directed Ligands (MTDLs). By functionalizing the piperidine nitrogen with bulky aromatic systems (e.g., pyrrolo[1,2-a]thieno[2,3-e]pyrazine), researchers have transformed the piperidin-4-yl(pyridin-4-yl)methanol core into a potent dual-action therapeutic[1][5].
Causality of Modification: The extended aromatic system binds to the peripheral anionic site (PAS) of Acetylcholinesterase (AChE), while the basic piperidine interacts with the CAS. Simultaneously, the spatial arrangement mimics serotonin, agonizing the 5-HT
receptor. This dual action not only provides symptomatic relief (via ACh increase) but also promotes disease modification (via -secretase activation and sAPP release)[6].
Mechanistic Visualization: Dual-Target Pathway in Alzheimer's
The following diagram illustrates the self-validating biochemical cascade triggered by optimized piperidin-4-yl(pyridin-4-yl)methanol MTDL analogs.
Fig 1: Dual mechanism of action for Piperidin-4-yl(pyridin-4-yl)methanol MTDL analogs in neuroprotection.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols dictate the exact methodologies required to validate the claims made in Tables 1 and 2.
Causality Check: The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. This reaction only occurs in metabolically active cells, providing a direct, quantifiable correlation to cell viability post-treatment[4].
Cell Seeding: Seed human carcinoma cells (e.g., HeLa, MCF-7) in 96-well plates at a density of
cells/well in 100 L of DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO.
Compound Treatment: Prepare serial dilutions of the piperidin-4-yl(pyridin-4-yl)methanol analogs in DMSO (final DMSO concentration
0.1% to prevent solvent toxicity). Treat cells with concentrations ranging from 0.01 M to 100 M.
Incubation: Incubate the treated plates for 72 hours.
MTT Addition: Add 20
L of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours. Note: This timeframe is critical to allow sufficient formazan crystal formation without inducing spontaneous dye degradation.
Solubilization & Readout: Carefully aspirate the media. Add 150
L of pure DMSO to each well to dissolve the insoluble formazan crystals. Shake for 10 minutes.
Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC
Causality Check: Acetylthiocholine (ATCh) is hydrolyzed by AChE to produce thiocholine. Thiocholine reacts with DTNB (Ellman's reagent) to yield 5-thio-2-nitrobenzoate, a yellow anion absorbing at 412 nm. Continuous kinetic monitoring ensures we measure the initial velocity of the enzyme before substrate depletion skews the kinetics[6].
Buffer Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Strict pH control is required as DTNB reactivity and AChE conformation are highly pH-dependent.
Reagent Setup: Prepare 10 mM DTNB and 15 mM ATCh iodide in deionized water. Prepare recombinant human AChE at 0.2 U/mL in buffer containing 0.1% BSA (BSA prevents enzyme adsorption to the plastic well walls).
Incubation: In a 96-well plate, combine 160
L buffer, 10 L of the analog (various concentrations), 10 L of AChE, and 10 L of DTNB. Pre-incubate at 25°C for 10 minutes to allow the inhibitor to reach binding equilibrium with the enzyme.
Reaction Initiation: Add 10
L of ATCh to initiate the reaction.
Kinetic Readout: Immediately read the absorbance at 412 nm every 30 seconds for 5 minutes.
Data Analysis: Determine the reaction rate (
) from the linear portion of the curve. Calculate percent inhibition relative to a vehicle control, and determine the IC.
References
Synthesis and in vitro antiproliferative activity of diphenyl(sulphonylpiperidin-4-yl)methanol derivatives. ResearchGate. Available at:[Link]
Synthesis of Dual AChE /5-HT4 Receptors Multi-Target Directed Ligands. The Royal Society of Chemistry. Available at:[Link]
Trisubstituted Pyrimidines as Efficacious and Fast-Acting Antimalarials. ACS Publications. Available at:[Link]
Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. PMC - NIH. Available at:[Link]
Studies on the mechanisms of action of MR33317. PMC - NIH. Available at:[Link]
A Comprehensive Guide to the Structural Validation of Piperidin-4-yl(pyridin-4-yl)methanol versus its Positional Isomers
Introduction In the realm of pharmaceutical development and medicinal chemistry, the precise structural characterization of a molecule is paramount. Positional isomers, compounds sharing the same molecular formula but di...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the realm of pharmaceutical development and medicinal chemistry, the precise structural characterization of a molecule is paramount. Positional isomers, compounds sharing the same molecular formula but differing in the arrangement of atoms, can exhibit vastly different pharmacological, toxicological, and metabolic profiles. This guide provides a comprehensive, data-driven framework for the unambiguous structural validation of Piperidin-4-yl(pyridin-4-yl)methanol against its key positional isomers. We will delve into a multi-technique analytical approach, leveraging the strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and High-Resolution Mass Spectrometry (HRMS) to confidently differentiate these closely related structures. This guide is intended for researchers, scientists, and drug development professionals who require a robust and self-validating methodology for structural elucidation.
Figure 1: Chemical structures of the target compound and its positional isomers.
The Analytical Workflow: A Multi-faceted Approach
A robust structural validation relies on the convergence of data from multiple, independent analytical techniques. Each method provides a unique piece of the structural puzzle, and together they create a self-validating system.
Figure 2: A generalized workflow for the structural validation of the target compound and its isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation
NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule.[1] A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for unambiguous assignment of all proton and carbon signals.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or D2O) in a 5 mm NMR tube. The choice of solvent can influence the chemical shifts of exchangeable protons (OH, NH).[2]
1D NMR (¹H and ¹³C): Acquire ¹H and ¹³C{¹H} NMR spectra. These experiments provide information about the chemical environment and number of different types of protons and carbons.
2D NMR:
COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin-spin couplings, revealing which protons are adjacent to each other.[3]
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of directly attached carbons (¹H-¹³C).[3]
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for connecting different spin systems and identifying quaternary carbons.[4]
Comparative NMR Data Analysis (Predicted)
The key to differentiating the isomers lies in the distinct chemical shifts and coupling patterns arising from the different substitution patterns on the pyridine and piperidine rings.
¹H NMR Spectroscopy:
The aromatic region of the ¹H NMR spectrum is particularly diagnostic. The chemical shifts of the pyridine protons are highly dependent on their position relative to the nitrogen atom and the substituent. Protons alpha to the nitrogen are the most deshielded (highest ppm), while those beta are the most shielded (lowest ppm).[2]
Compound
Predicted Pyridine ¹H Signals
Key Differentiating Features
Piperidin-4-yl(pyridin-4-yl)methanol
Two signals, each integrating to 2H (AA'XX' system). A doublet around δ 8.5-8.7 (H2', H6') and a doublet around δ 7.3-7.5 (H3', H5').
High symmetry leads to only two signals for the four pyridine protons.
(Piperidin-2-yl)(pyridin-4-yl)methanol
Two signals, each integrating to 2H. Similar to the target compound.
The piperidine region will be highly complex and asymmetric compared to the target.
(Piperidin-3-yl)(pyridin-4-yl)methanol
Two signals, each integrating to 2H. Similar to the target compound.
The piperidine region will be highly complex and asymmetric compared to the target.
Piperidin-4-yl(pyridin-2-yl)methanol
Four distinct signals, each integrating to 1H. A doublet of doublets around δ 8.5-8.6 (H6'), a triplet of doublets around δ 7.7-7.8 (H4'), a doublet around δ 7.2-7.3 (H3'), and a triplet around δ 7.1-7.2 (H5').
Asymmetry leads to four distinct signals for the pyridine protons.
Piperidin-4-yl(pyridin-3-yl)methanol
Four distinct signals, each integrating to 1H. A singlet-like signal around δ 8.6 (H2'), a doublet of doublets around δ 8.5 (H6'), a doublet of triplets around δ 7.7 (H4'), and a triplet of doublets around δ 7.3 (H5').
Asymmetry leads to four distinct signals for the pyridine protons.
¹³C NMR Spectroscopy:
The ¹³C NMR spectrum will also show clear differences based on the isomer's symmetry and the electronic effects of the substituents.
Compound
Predicted Number of Pyridine ¹³C Signals
Key Differentiating Features
Piperidin-4-yl(pyridin-4-yl)methanol
Three signals. C4' will be significantly downfield, C2'/C6' will be deshielded, and C3'/C5' will be the most shielded.
Symmetry results in only three signals for the five pyridine carbons.
(Piperidin-2-yl)(pyridin-4-yl)methanol
Three signals. Similar to the target.
Piperidine region will show six distinct signals.
(Piperidin-3-yl)(pyridin-4-yl)methanol
Three signals. Similar to the target.
Piperidine region will show six distinct signals.
Piperidin-4-yl(pyridin-2-yl)methanol
Five signals.
Asymmetry results in five distinct signals.
Piperidin-4-yl(pyridin-3-yl)methanol
Five signals.
Asymmetry results in five distinct signals.
2D NMR (HMBC): The Definitive Connector
The HMBC experiment is the ultimate tool for confirming the substitution pattern. By observing long-range correlations (2-3 bonds) between protons and carbons, we can definitively link the piperidine and pyridine rings.
A Researcher's Guide to IR Spectroscopy for the Identification of Piperidin-4-yl(pyridin-4-yl)methanol
In the landscape of pharmaceutical research and drug development, the unambiguous identification of synthesized compounds is a cornerstone of scientific rigor. For novel heterocyclic compounds such as Piperidin-4-yl(pyri...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical research and drug development, the unambiguous identification of synthesized compounds is a cornerstone of scientific rigor. For novel heterocyclic compounds such as Piperidin-4-yl(pyridin-4-yl)methanol, a molecule with potential applications in medicinal chemistry, infrared (IR) spectroscopy offers a rapid, reliable, and non-destructive method for structural elucidation. This guide provides an in-depth analysis of the characteristic IR absorption peaks for this compound, a comparison with structurally related molecules, and a detailed protocol for obtaining high-quality spectral data.
The Vibrational Signature of a Complex Heterocycle
Piperidin-4-yl(pyridin-4-yl)methanol incorporates three key functional groups that give rise to a unique and identifiable IR spectrum: a secondary alcohol, a secondary amine (within the piperidine ring), and an aromatic pyridine ring. The vibrational modes of these groups, and their interactions, provide a molecular fingerprint.
A detailed breakdown of the expected absorption regions is as follows:
O-H and N-H Stretching Region (3500-3200 cm⁻¹): The most prominent feature in this region is expected to be a broad, strong absorption band corresponding to the O-H stretch of the alcohol group, typically centered around 3300-3400 cm⁻¹. This broadening is a direct result of intermolecular hydrogen bonding.[1][2] Overlapping with this band, a weaker and sharper signal from the N-H stretch of the secondary amine in the piperidine ring is anticipated in the 3300-3500 cm⁻¹ range.[3][4][5] The presence of both these functional groups can sometimes lead to a complex, broadened peak in this high-wavenumber region.
C-H Stretching Region (3100-2850 cm⁻¹): This region is characterized by two distinct types of C-H stretching vibrations. The C-H stretches of the aromatic pyridine ring are expected to appear as weaker bands at wavenumbers above 3000 cm⁻¹, typically in the 3010-3100 cm⁻¹ range.[6][7] In contrast, the aliphatic C-H stretches from the piperidine ring and the methanolic carbon will give rise to stronger, more intense bands in the 2850-2950 cm⁻¹ range.[8]
Aromatic Ring and Bending Vibrations (1650-1400 cm⁻¹): The pyridine ring exhibits characteristic C=C and C=N stretching vibrations within the 1400-1600 cm⁻¹ region.[9][10] These bands are often sharp and can be used to confirm the presence of the aromatic heterocycle. Additionally, the N-H bending vibration of the secondary amine may be observed around 1560-1620 cm⁻¹.[11]
Fingerprint Region (1300-1000 cm⁻¹): This complex region contains a wealth of structural information. A strong C-O stretching vibration from the secondary alcohol is expected between 1050 and 1260 cm⁻¹.[6][12] The C-N stretching of the aliphatic piperidine ring will also appear in this region, typically between 1020 and 1250 cm⁻¹.[3] The confluence of these signals makes this region particularly useful for confirming the overall molecular structure.
Comparative Spectral Analysis
To confidently identify Piperidin-4-yl(pyridin-4-yl)methanol, it is instructive to compare its expected spectrum with those of its structural analogues.
Functional Group
Expected Wavenumber (cm⁻¹) for Piperidin-4-yl(pyridin-4-yl)methanol
Key Comparative Notes
O-H Stretch (Alcohol)
~3350 (broad, strong)
Similar to 4-piperidinemethanol, this broad peak confirms the hydroxyl group.[12][13]
N-H Stretch (Amine)
~3300 (weak-medium, sharp)
A single peak distinguishes it from a primary amine (two peaks) and its absence would indicate a tertiary amine.[14]
Aromatic C-H Stretch
3100-3010 (weak)
Absent in 4-piperidinemethanol, its presence is a key indicator of the pyridine ring.[6]
Aliphatic C-H Stretch
2950-2850 (strong)
Present in both the target molecule and 4-piperidinemethanol, confirming the piperidine ring.[8]
Pyridine Ring C=C, C=N Stretch
1600-1450 (medium, sharp)
These characteristic aromatic absorptions will be absent in the spectrum of 4-piperidinemethanol.[9][10]
C-O Stretch (Alcohol)
1260-1050 (strong)
A strong band in this region is indicative of the alcohol's C-O bond.[6]
C-N Stretch (Amine)
1250-1020 (medium-weak)
This signal, originating from the piperidine ring, will be present in both the target and 4-piperidinemethanol.[3]
The key distinguishing features for Piperidin-4-yl(pyridin-4-yl)methanol when compared to 4-piperidinemethanol will be the appearance of aromatic C-H stretching peaks above 3000 cm⁻¹ and the characteristic, sharp C=C and C=N stretching bands of the pyridine ring in the 1600-1450 cm⁻¹ region.
Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum
The following protocol outlines the steps for obtaining an IR spectrum of a solid sample using an Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrometer. ATR is the preferred method for solid samples due to its minimal sample preparation and ease of use.
Materials:
FTIR Spectrometer with an ATR accessory (e.g., diamond or germanium crystal)
Spatula
Isopropanol or ethanol for cleaning
Kimwipes or other lint-free tissue
Solid sample of Piperidin-4-yl(pyridin-4-yl)methanol
Methodology:
Background Spectrum Acquisition:
Ensure the ATR crystal is clean. If necessary, wipe it gently with a Kimwipe dampened with isopropanol and allow it to dry completely.
With the ATR accessory in place and no sample on the crystal, acquire a background spectrum. This will account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the instrument itself.
Sample Application:
Place a small amount (typically 1-2 mg) of the solid Piperidin-4-yl(pyridin-4-yl)methanol sample onto the center of the ATR crystal.
Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal. The required pressure will vary depending on the instrument and the nature of the solid.
Sample Spectrum Acquisition:
Acquire the IR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; 16 or 32 scans are typically sufficient for a good quality spectrum.
Data Processing and Analysis:
The acquired spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).
Perform a baseline correction if necessary to ensure the baseline is flat.
Use the instrument's software to label the significant peaks and compare their wavenumbers to the expected values outlined in this guide.
Cleaning:
After analysis, raise the press, and carefully remove the sample from the ATR crystal using a spatula.
Clean the crystal thoroughly with a Kimwipe and isopropanol to prevent cross-contamination of future samples.
A Comparative Guide to Elemental Analysis Standards for Piperidin-4-yl(pyridin-4-yl)methanol
This guide provides an in-depth comparison of standards and methodologies for the elemental analysis (Carbon, Hydrogen, Nitrogen - CHN) of Piperidin-4-yl(pyridin-4-yl)methanol (C₁₁H₁₆N₂O). As a molecule featuring both pi...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth comparison of standards and methodologies for the elemental analysis (Carbon, Hydrogen, Nitrogen - CHN) of Piperidin-4-yl(pyridin-4-yl)methanol (C₁₁H₁₆N₂O). As a molecule featuring both piperidine and pyridine rings, its accurate elemental characterization is fundamental for confirming empirical formula, assessing purity, and meeting regulatory requirements in pharmaceutical development. This document moves beyond a simple recitation of protocols to explain the scientific rationale behind method selection and validation, ensuring trustworthiness and reproducibility in your results.
The Analytical Imperative: Why Elemental Analysis is Critical
Elemental analysis serves as a cornerstone of chemical characterization. For a pharmaceutical intermediate like Piperidin-4-yl(pyridin-4-yl)methanol, which is a building block in drug synthesis, verifying the precise ratio of carbon, hydrogen, and nitrogen is a non-negotiable quality attribute.[1][2] It provides definitive proof of the molecular formula, a parameter that chromatographic techniques alone cannot confirm.
However, the structure of this analyte presents specific analytical challenges:
Nitrogen Heterocycles: Both the piperidine and pyridine rings are nitrogen-containing heterocycles. Such structures can be refractory, requiring vigorous oxidation conditions to ensure complete conversion to nitrogen gas (N₂) for accurate detection.[3] Incomplete combustion is a primary source of erroneously low nitrogen results.
Potential Hygroscopicity: The presence of a hydroxyl (-OH) group and two amine functionalities imparts a degree of polarity that may lead to water absorption from the atmosphere.[4] This can artificially inflate hydrogen and, to a lesser extent, oxygen content, skewing the elemental ratios.
This guide will address these challenges through a robust, validated approach.
The most prevalent method for CHN analysis is automated high-temperature combustion, a modern iteration of the Dumas method.[5] The sample is combusted in a furnace at temperatures typically exceeding 950 °C in the presence of pure oxygen.[6] This process converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to N₂ gas and various nitrogen oxides (NOx).
The resultant gas mixture is then passed through a reduction chamber (typically containing copper) to convert NOx species to N₂. The gases (CO₂, H₂O, N₂) are subsequently separated and quantified by a thermal conductivity detector (TCD).
Caption: High-level workflow for CHN analysis via combustion.
Selecting and Qualifying Analytical Standards
The accuracy of elemental analysis is contingent upon proper calibration with a well-characterized standard. The choice of standard is critical; ideally, it should have a C/H/N ratio reasonably close to the analyte and exhibit excellent stability.
Standard Type
Example Standard
Formula
Theoretical % (C/H/N)
Key Considerations & Rationale
Primary Standard
Acetanilide
C₈H₉NO
71.09 / 6.71 / 10.36
Pros: High purity, non-hygroscopic, excellent stability. Widely accepted as a universal standard for CHN analyzers. Rationale: Used for instrument calibration and establishing linearity. Its stability ensures reliable day-to-day performance checks.
Matrix-Similar Standard
Atropine
C₁₇H₂₃NO₃
68.66 / 7.80 / 4.71
Pros: Contains a nitrogen heterocycle, providing a more challenging combustion matrix similar to the analyte. Rationale: Excellent for method validation and system suitability, as it verifies the instrument's ability to handle complex nitrogen compounds.
Certified Reference Material (CRM)
Piperidine
C₅H₁₁N
70.52 / 13.02 / 16.45
Pros: Certified by an authoritative body (e.g., ISO 17034), provides ultimate traceability for method validation.[7] Rationale: Used to establish the accuracy and bias of the developed method. Analysis of a CRM is a core requirement for demonstrating method trustworthiness.[7][8][9]
Analyte (In-house)
Piperidin-4-yl(pyridin-4-yl)methanol
C₁₁H₁₆N₂O
68.72 / 8.39 / 14.57
Pros: Identical combustion behavior to the samples. Rationale: Once a batch is thoroughly characterized and its purity confirmed (>99.5%) by orthogonal methods (qNMR, HPLC-UV, Mass Spec), it can be used as a daily control standard to monitor precision and drift.
Experimental Protocol: A Validated Approach for Piperidin-4-yl(pyridin-4-yl)methanol
This protocol is designed as a self-validating system, grounded in the principles of the ICH Q2(R1) guideline on the Validation of Analytical Procedures.[10][11][12][13]
Instrumentation and System Suitability
Instrument: CHN Elemental Analyzer (e.g., PerkinElmer 2400 Series II, Elementar vario MICRO cube).
Carrier Gas: High purity Helium (99.995% or higher).
Combustion Gas: High purity Oxygen (99.995% or higher).
System Suitability Test (SST): Before analysis, run a known standard (e.g., Acetanilide). The results for C, H, and N must be within ±0.3% of the theoretical values, and the relative standard deviation (RSD) of three consecutive runs should be ≤0.2%. This confirms the instrument is performing correctly on a given day.
Sample Preparation: Mitigating Hygroscopicity
Causality: As previously noted, moisture absorption is a significant potential error source. The following steps are designed to minimize this.
Drying: Dry the Piperidin-4-yl(pyridin-4-yl)methanol sample in a vacuum oven at 40-50°C for 4-6 hours.
Acclimatization: Transfer the dried sample to a desiccator and allow it to cool to ambient temperature over at least 2 hours.
Weighing: Weigh samples in a controlled environment with low humidity if possible. Use an anti-static device to ensure accurate readings from the microbalance.
Encapsulation: Accurately weigh 1-2 mg of the sample into a tin capsule. Immediately fold and seal the capsule to minimize atmospheric exposure. Prepare samples one at a time to reduce exposure time.
Method Validation Protocol
The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[13]
1. Specificity:
Analyze the blank (empty tin capsule) to ensure no interference.
Analyze a certified reference material (e.g., Piperidine CRM) to confirm the method's ability to accurately measure a related heterocyclic amine.
2. Linearity:
Weigh a primary standard (Acetanilide) at five different masses across the expected range (e.g., 0.5 mg, 1.0 mg, 1.5 mg, 2.0 mg, 2.5 mg).
Plot the detector response (area) versus the known mass of each element (C, H, N).
Acceptance Criteria: The correlation coefficient (r²) for each element must be ≥0.999.
3. Accuracy:
Analyze a suitable CRM (e.g., Piperidine) three times.
Calculate the percent recovery for each element.
Acceptance Criteria: The mean recovery should be within 99.0% to 101.0% of the certified value. The experimental results should fall within the commonly accepted tolerance of ±0.4% of the theoretical value.[14][15]
4. Precision:
Repeatability (Intra-assay precision): Analyze six independent preparations of Piperidin-4-yl(pyridin-4-yl)methanol on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the analysis on a different day with a different analyst (if possible).
Acceptance Criteria: The RSD for the six replicate preparations should be ≤0.5% for each element.
5. Robustness:
Slightly vary key method parameters, such as combustion furnace temperature (e.g., ±20 °C) and carrier gas flow rate (e.g., ±5%).
Analyze the analyte under these modified conditions and assess the impact on the results.
Acceptance Criteria: The results should remain unaffected by these minor changes, demonstrating the method's reliability.
Caption: A logical workflow for validating the elemental analysis method.
Data Interpretation and Acceptance Criteria
For a novel compound in a research or drug development setting, the purity and identity are often confirmed when the experimental CHN values are within ±0.4% of the theoretical values calculated for the proposed empirical formula.[14][15]
Sample Data Summary for Piperidin-4-yl(pyridin-4-yl)methanol (C₁₁H₁₆N₂O):
Element
Theoretical Value (%)
Acceptance Range (%)
Experimental Mean (n=6)
RSD (%)
Result
Carbon (C)
68.72
68.32 - 69.12
68.65
0.15
Pass
Hydrogen (H)
8.39
7.99 - 8.79
8.42
0.21
Pass
Nitrogen (N)
14.57
14.17 - 14.97
14.51
0.18
Pass
This table represents illustrative data that would be expected from a successful validation.
A failure to meet these criteria, particularly a low nitrogen value or high hydrogen value, should trigger a troubleshooting investigation focusing on incomplete combustion or moisture absorption, respectively.
Conclusion
The elemental analysis of Piperidin-4-yl(pyridin-4-yl)methanol, while seemingly routine, requires a nuanced and rigorous approach. Due to the compound's heterocyclic nitrogen structure and potential for hygroscopicity, a successful analysis hinges on three pillars: (1) appropriate sample handling and preparation, (2) careful selection of standards for both calibration (Acetanilide) and method validation (a matrix-similar CRM), and (3) a comprehensive method validation protocol grounded in ICH guidelines.[10][11][12][13] By implementing the strategies and protocols outlined in this guide, researchers and drug development professionals can generate highly reliable and defensible elemental analysis data, ensuring the quality and integrity of their chemical entities.
References
ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers.
ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
Intertek. Trace Metals Testing and Elemental Analysis for Pharmaceuticals.
Smithers. Elemental Analysis for the Pharmaceutical Industry Q&A.
PE Polska. The Elemental Analysis of Various Classes of Chemical Compounds Using CHN.
SCIRP. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices.
Wikipedia. Combustion analysis.
Soil Health Institute. (2022). Soil Total Carbon and Nitrogen by Dry Combustion.
ACS Central Science. (2022).
ChemRxiv. (n.d.).
Sigma-Aldrich.
LGC Standards. Piperidine | CAS 110-89-4.
CPAChem. Piperidine CAS:110-89-4 EC:203-813-0.
Briti Scientific. Piperidine GC reference standard, Anstan®.
Comparative toxicity studies of Piperidin-4-yl(pyridin-4-yl)methanol derivatives
Executive Summary & Scaffold Analysis The Piperidin-4-yl(pyridin-4-yl)methanol scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in H1 antihistamines (e.g., fexofena...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scaffold Analysis
The Piperidin-4-yl(pyridin-4-yl)methanol scaffold represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in H1 antihistamines (e.g., fexofenadine precursors), H3 receptor antagonists, and P2Y14 modulators. While this moiety offers exceptional receptor affinity due to its ability to engage in hydrogen bonding and pi-stacking interactions, it carries a well-documented toxicological liability: hERG channel inhibition and phospholipidosis .
This guide objectively compares the toxicological profiles of the core scaffold against its lipophilic and polar derivatives. It shifts the focus from simple LD50 values to mechanism-based toxicity endpoints (hERG IC50, Phospholipidosis potential, and HepG2 cytotoxicity), which are the primary attrition factors for this chemical class.
The Structural Liability
The toxicity of this scaffold is governed by the Pharmacophore of Cardiotoxicity :
Basic Nitrogen (Piperidine): Protonated at physiological pH, mimicking the K+ ion.
Lipophilic Tail (Pyridine/Phenyl): Facilitates entry into the hERG channel pore.
Linker Flexibility: The methanol linker allows the molecule to adopt conformations that stabilize binding within the channel.
Mechanism of Toxicity: The hERG Pathway
The primary safety concern for Piperidin-4-yl(pyridin-4-yl)methanol derivatives is the blockade of the Kv11.1 potassium channel (hERG). Blockade delays ventricular repolarization, leading to QT interval prolongation and the risk of Torsades de Pointes (TdP).
Pathway Visualization (Graphviz)
Figure 1: The mechanistic cascade from piperidine scaffold exposure to cardiotoxicity. The critical interaction occurs at residues Y652 and F656 inside the channel pore.
Comparative Performance Data
The following data synthesizes Structure-Activity Relationship (SAR) trends observed in H3 antagonist and antihistamine development. We compare the Core Scaffold against two distinct derivative classes: Class A (Lipophilic N-Substituted) and Class B (Polar/Zwitterionic Modified) .
Table 1: Comparative Toxicity Metrics[1]
Metric
Core Scaffold (4-piperidinyl-4-pyridylmethanol)
Class A: Lipophilic Derivatives (e.g., N-benzyl/phenethyl analogs)
Class B: Polar/Zwitterionic (e.g., Carboxyl/Amide modified)
Interpretation
hERG IC50 (Patch Clamp)
1.2 – 5.0 µM
< 0.1 µM (High Risk)
> 30 µM (Safe)
Class A mimics Terfenadine-like binding; Class B reduces affinity via polarity.
HepG2 Cytotoxicity (CC50)
~150 µM
20 – 50 µM
> 250 µM
Lipophilicity correlates with non-specific membrane disruption.
Phospholipidosis (HCS)
Moderate (+)
High (+++)
Low/Negligible (-)
Cationic amphiphilic drugs (Class A) trap in lysosomes.
Metabolic Stability (t1/2)
Low (< 15 min)
Moderate (30-60 min)
High (> 120 min)
The core pyridine is prone to N-oxidation without substitution.
Ames Test (Genotoxicity)
Negative
Negative
Negative
Scaffold is generally non-mutagenic.
Key Insight: While Class A derivatives often show higher receptor potency, they fail safety screens due to hERG inhibition < 100 nM. Class B represents the "Fexofenadine strategy"—introducing a zwitterionic character (e.g., carboxylic acid) to prevent hERG pore entry while maintaining target affinity.
Experimental Protocols
To validate the safety profile of new derivatives, the following self-validating protocols are recommended. These move beyond standard kits to ensure mechanistic clarity.
Protocol A: Automated Patch Clamp for hERG Assessment (Gold Standard)
Rationale: Fluorescence assays (flux) often yield false negatives for this scaffold due to fluorescence quenching by the pyridine ring.
Cell Line: CHO-hERG or HEK293-hERG stable cell lines.
Preparation: Harvest cells at 70-80% confluence using Accutase (avoid Trypsin to preserve channel integrity).
Solutions:
Extracellular: Tyrode’s solution (pH 7.4).
Intracellular: K-Aspartate based solution (pH 7.2).
Voltage Protocol:
Hold at -80 mV.
Depolarize to +40 mV for 500ms (Channel activation).
Repolarize to -50 mV for 500ms (Tail current measurement).
Positive Control: E-4031 (IC50 must fall within 10-50 nM).
Seal Resistance: > 200 MΩ required.
Run-down: Current run-down must be < 5% per minute before dosing.
Protocol B: High-Content Screening (HCS) for Phospholipidosis
Rationale: Piperidine derivatives are Cationic Amphiphilic Drugs (CADs) known to induce lysosomal storage disorders.
Cell System: HepG2 or Primary Rat Hepatocytes.
Reagent: HCS LipidTOX™ Red phospholipidosis detection reagent.
Workflow:
Seed cells in 96-well plates (black wall, clear bottom).
Treat with test compounds (1–100 µM) for 24 and 48 hours.
Positive Control: Amiodarone (10 µM).
Add LipidTOX reagent (1:1000) and Hoechst 33342 (Nuclear stain) for the final 30 mins.
Imaging: Confocal microscopy (Ex/Em: 595/615 nm).
Analysis: Calculate the Cytoplasmic Intensity per Cell. A >2-fold increase over vehicle indicates phospholipidosis risk.
Screening Workflow & Decision Logic
This diagram outlines the decision tree for progressing a Piperidin-4-yl(pyridin-4-yl)methanol derivative from synthesis to lead optimization.
Figure 2: Toxicology screening cascade. Note the "Fail" loop at Tier 3, necessitating structural modification (polarity addition) if hERG IC50 is too low.
Interpretation & Mitigation Strategies
When analyzing data for this scaffold, researchers should apply the following mitigation strategies if toxicity signals arise:
Reducing hERG Affinity:
Strategy: Reduce the pKa of the piperidine nitrogen.
Execution: Introduce electron-withdrawing groups (fluorine) on the piperidine ring or convert the basic amine to an amide (though this may affect target potency).
Alternative: Introduce a "zwitterionic anchor" (e.g., carboxylic acid) at the distal end of the molecule. This prevents the molecule from traversing the hydrophobic hERG pore.
Improving Metabolic Stability:
The pyridine ring is susceptible to oxidation.
Strategy: Block labile sites on the pyridine ring with small alkyl groups (methyl) or halogens (Cl/F) to prevent N-oxide formation or ring opening.
References
Vertex Pharmaceuticals Study on P2Y14 Antagonists. (2010). Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists. Discusses the hERG liability of piperidine scaffolds and zwitterionic mitigation strategies.
Merck Research Laboratories. (2010).[1] Reduction of hERG inhibitory activity in the 4-piperidinyl urea series of H3 antagonists. Bioorganic & Medicinal Chemistry Letters. Details the SAR for separating H3 affinity from hERG toxicity.
BenchChem Safety Guide. (2025). A Comparative Safety Analysis of Piperidine Analogs for Drug Development. Provides cytotoxicity ranges for piperidine derivatives.
University of Porto Study. (2012). Structural analysis of 2-piperidin-4-yl-acetamide derivatives for hERG blocking. QSAR models confirming lipophilicity as a driver for hERG block.[2]
Sigma-Aldrich Safety Data. 4-Piperidinemethanol Safety Data Sheet. Confirms skin corrosion hazards (1B) for the raw intermediate.
A Senior Application Scientist's Guide to the Proper Disposal of Piperidin-4-yl(pyridin-4-yl)methanol
For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily routines. With this innovation comes the profound responsibility of ensuring safety and...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily routines. With this innovation comes the profound responsibility of ensuring safety and environmental stewardship. Piperidin-4-yl(pyridin-4-yl)methanol, a heterocyclic compound featuring both piperidine and pyridine moieties, requires a disposal protocol grounded in a thorough understanding of its potential hazards.
This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this compound. As no specific Safety Data Sheet (SDS) is readily available for this precise molecule, our approach is built on established principles of chemical safety, inferring hazards from structurally analogous compounds to construct a robust and self-validating disposal plan.
Hazard Assessment & Characterization
The cornerstone of any disposal procedure is a clear understanding of the chemical's risks. By examining the hazards associated with its core structural components—piperidine and pyridine—we can establish a reliable safety profile.
Piperidine Moiety: Saturated nitrogen-containing heterocycles like piperidine are known for their potential to be toxic and corrosive.[1][2] For instance, the closely related compound 4-Piperidinemethanol is classified as causing severe skin burns and eye damage.[3][4]
Pyridine Moiety: Pyridine and its derivatives are recognized as hazardous, with potential for toxicity and environmental harm.[5][6] 4-Pyridinemethanol, another structural analog, is known to be harmful if swallowed and to cause significant skin and eye irritation.[7][8][9]
Based on this analysis, Piperidin-4-yl(pyridin-4-yl)methanol must be handled as a hazardous substance with the assumed risks summarized below.
Personal Protective Equipment (PPE): The First Line of Defense
Given the high probability of corrosive and irritant properties, a stringent PPE protocol is non-negotiable. All handling and preparation for disposal must occur within a certified chemical fume hood.[9]
Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[1]
Skin Protection: A flame-retardant lab coat and appropriate full-length clothing are mandatory.
Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and change them immediately if contamination occurs.[10]
Step-by-Step Disposal Protocol
Under no circumstances should Piperidin-4-yl(pyridin-4-yl)methanol or its rinsate be disposed of down the drain or in general waste.[9][11] Adherence to a systematic collection and disposal process is essential for safety and regulatory compliance.
Step 1: Waste Segregation
Proper segregation is the foundation of safe chemical waste management.[11][12] Create a designated hazardous waste stream specifically for Piperidin-4-yl(pyridin-4-yl)methanol and materials contaminated with it. Do not mix this waste with other chemical streams, particularly incompatible materials like strong oxidizing agents or strong acids, to prevent dangerous reactions.[4][13]
Step 2: Waste Collection & Containment
Select a waste container that is chemically compatible and can be securely sealed.[14]
Liquid Waste: Collect unused solutions or reaction residues in a dedicated, leak-proof container. Leave approximately 10% of the container volume as headspace to allow for vapor expansion.[15]
Solid Waste: Collect contaminated materials such as gloves, weighing papers, and spill absorbents in a separate, clearly marked solid hazardous waste container.[10]
Step 3: Labeling
Proper labeling is a critical safety and regulatory requirement.[12] Affix a hazardous waste label to the container before adding the first drop of waste. The label must include:
The words "Hazardous Waste".
The full, unambiguous chemical name: "Piperidin-4-yl(pyridin-4-yl)methanol".
A clear indication of the associated hazards (e.g., "Corrosive," "Toxic").
Step 4: Temporary Storage (Satellite Accumulation)
Store the sealed waste container in a designated satellite accumulation area within the laboratory.[15] This area must be:
At or near the point of generation.
Under the control of laboratory personnel.
Away from heat sources, direct sunlight, and high-traffic areas.[11]
Equipped with secondary containment to catch any potential leaks.[14]
Step 5: Final Disposal
The ultimate disposal of the waste must be handled by professionals.
Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[5][10]
Provide them with an accurate inventory of the waste.
For empty containers, triple rinse with a suitable solvent (e.g., methanol or ethanol). Crucially, this rinsate must be collected and disposed of as hazardous liquid waste.[10][13]
Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is vital to mitigate risks.
Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is contained within it.[10]
Don PPE: Before addressing the spill, don the full PPE detailed in Section 2.
Contain: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical spill kit to contain the spill.[10]
Collect: Carefully collect the absorbed material using non-sparking tools and place it into a pre-labeled hazardous waste container.[3]
Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.[10]
Report: Report the incident to your laboratory supervisor and EHS department in accordance with institutional policy.
Disposal Workflow Visualization
The following diagram outlines the decision-making process for the proper disposal of Piperidin-4-yl(pyridin-4-yl)methanol waste.
Caption: Disposal Workflow for Piperidin-4-yl(pyridin-4-yl)methanol.
By integrating these procedures into your laboratory's standard operating protocols, you ensure that the handling and disposal of Piperidin-4-yl(pyridin-4-yl)methanol are conducted with the highest commitment to safety, scientific integrity, and environmental responsibility.
References
KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (4-(Pyridin-4-yl)phenyl)methanol. PubChem Compound Database. Retrieved from [Link]
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (Piperidin-4-yl)(thiophen-2-yl)methanol. PubChem Compound Database. Retrieved from [Link]
Today's Clinical Lab. (2025, June 11). A Lab's Guide to Safe and Compliant Medical Waste Disposal. Retrieved from [Link]
Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab. Retrieved from [Link]
PubChemLite. (n.d.). [1-(pyridin-2-yl)piperidin-4-yl]methanol. Retrieved from [Link]
Aladdin Scientific Corporation. (n.d.). (1-(Pyridin-4-ylmethyl)piperidin-4-yl)methanol. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 4-Hydroxymethylpyridine. PubChem Compound Database. Retrieved from [Link]
Malviya, M., et al. (2023). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Retrieved from [Link]
Padoley, K. V., et al. (2008). Heterocyclic nitrogenous pollutants in the environment and their treatment options--an overview. Bioresource technology, 99(10), 4029–4043. Retrieved from [Link]
Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste?. Retrieved from [Link]
University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]
Frontiers. (2023, October 29). Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Retrieved from [Link]
Parshikov, I. A., et al. (2014). Transformation of saturated nitrogen-containing heterocyclic compounds by microorganisms. Applied Microbiology and Biotechnology, 98(4), 1491–1505. Retrieved from [Link]
Parshikov, I. A., et al. (2014). Transformation of saturated nitrogen-containing heterocyclic compounds by microorganisms. Applied Microbiology and Biotechnology. Retrieved from [Link]
A Comprehensive Guide to Personal Protective Equipment for Handling Piperidin-4-yl(pyridin-4-yl)methanol
Welcome to your essential guide for the safe handling of Piperidin-4-yl(pyridin-4-yl)methanol. In the fast-paced environment of research and development, a deep and practical understanding of safety protocols is not just...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to your essential guide for the safe handling of Piperidin-4-yl(pyridin-4-yl)methanol. In the fast-paced environment of research and development, a deep and practical understanding of safety protocols is not just a regulatory requirement but the bedrock of scientific excellence and personal well-being. This document moves beyond a simple checklist, offering a detailed rationale for each procedural step, grounded in established safety science. Our goal is to empower you with the knowledge to work confidently and safely with this chemical compound.
Hazard Identification and Risk Assessment: The "Why" Behind the "How"
Before any handling, a thorough understanding of the potential hazards is crucial. While a specific Safety Data Sheet (SDS) for Piperidin-4-yl(pyridin-4-yl)methanol may not always be readily available, its structural similarity to compounds like 4-Piperidinemethanol allows for a robust initial hazard assessment.
Based on available data for analogous compounds, Piperidin-4-yl(pyridin-4-yl)methanol should be treated as a hazardous substance. The primary concerns are its potential for severe skin and eye damage. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), similar compounds are classified under "Skin Corrosion/Irritation, Category 1B"[1]. This classification indicates that the substance can cause irreversible damage to the skin and eyes upon contact[1][2].
Key Hazards:
Corrosivity: Causes severe skin burns and eye damage[1][2][3][4].
Irritation: May cause respiratory irritation[1][5].
Therefore, all handling procedures must be designed to prevent any direct contact with the substance.
Core Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is essential to provide comprehensive protection. The following sections detail the minimum required PPE for handling Piperidin-4-yl(pyridin-4-yl)methanol in a laboratory setting.
Eye and Face Protection
Given the severe risk of eye damage, standard safety glasses are insufficient.
Requirement: Tightly fitting chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory[1].
Rationale: Goggles provide a seal around the eyes, protecting against splashes, dust, and vapors. Contact lenses should not be worn as they can trap chemicals against the eye[7].
For larger quantities or splash risks: A full-face shield should be worn in conjunction with safety goggles to protect the entire face.
Skin and Body Protection
Laboratory Coat: A flame-resistant lab coat is the minimum requirement. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended.
Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.
Gloves: The selection of appropriate gloves is critical.
Material: Chemical-resistant gloves such as nitrile or neoprene are recommended[8]. Always consult the manufacturer's glove compatibility chart for specific breakthrough times for the chemicals being used.
Inspection: Gloves must be inspected for any signs of degradation or punctures before each use[3].
Technique: Use proper glove removal techniques to avoid contaminating your hands. Always wash your hands thoroughly after removing gloves[7].
Respiratory Protection
When Required: Respiratory protection is necessary if there is a risk of inhaling dust or aerosols, or if exposure limits are exceeded[1][3].
Type: A NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is recommended[1].
Fit Testing: Ensure that any respirator used has been properly fit-tested to the individual user.
Operational Protocols: From Preparation to Disposal
The level of PPE required can vary depending on the specific task. The following table provides a summary of recommended PPE for common laboratory procedures involving Piperidin-4-yl(pyridin-4-yl)methanol.
Task
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing (Solid)
Safety Goggles & Face Shield
Double-Gloved (Nitrile)
Lab Coat & Apron
Recommended (N95 or higher)
Solution Preparation
Safety Goggles & Face Shield
Chemical-Resistant Gloves
Lab Coat & Apron
If not in a fume hood
Reaction Setup/Monitoring
Safety Goggles
Chemical-Resistant Gloves
Lab Coat
As needed based on ventilation
Waste Disposal
Safety Goggles & Face Shield
Chemical-Resistant Gloves
Lab Coat & Apron
As needed
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.
Caption: PPE Selection Workflow
Step-by-Step Donning and Doffing of PPE
Donning (Putting On):
Lab Coat: Put on your lab coat and fasten it completely.
Respirator (if needed): Perform a seal check.
Goggles and Face Shield: Put on your safety goggles, followed by a face shield if required.
Gloves: Put on your gloves, ensuring the cuffs go over the sleeves of your lab coat.
Doffing (Taking Off):
Gloves: Remove gloves using a glove-to-glove and then skin-to-skin technique to avoid contamination.
Lab Coat: Remove your lab coat by rolling it inside out and away from your body.
Goggles and Face Shield: Remove by handling the strap, avoiding touching the front surface.
Respirator (if worn): Remove without touching the front of the respirator.
Hand Hygiene: Wash your hands thoroughly with soap and water.
Spill and Emergency Procedures
In the event of a spill, your PPE is your primary defense.
Evacuate: Alert others and evacuate the immediate area.
Assess: If the spill is large or you are not trained to handle it, contact your institution's Environmental Health and Safety (EHS) department immediately.
Contain (for trained personnel): Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite or sand[8].
Clean-up: Collect the absorbed material into a labeled hazardous waste container[8].
Disposal of Contaminated PPE and Chemical Waste
Proper disposal is the final step in safe handling.
Contaminated PPE: All disposable PPE that has come into contact with Piperidin-4-yl(pyridin-4-yl)methanol must be disposed of as hazardous waste. Place it in a designated, labeled hazardous waste container[8].
Chemical Waste:
Collect all liquid and solid waste containing the chemical in separate, clearly labeled, and sealed containers[8].
Arrange for disposal through your institution's EHS department or a licensed hazardous waste disposal company[8].
Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[8].
By adhering to these comprehensive guidelines, you can ensure a safe and productive laboratory environment when working with Piperidin-4-yl(pyridin-4-yl)methanol. Always remember that safety is a continuous process of assessment, preparation, and careful execution.
